Technical Documentation Center

(3,5-Dichloro-2-fluorophenyl)boronic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (3,5-Dichloro-2-fluorophenyl)boronic acid
  • CAS: 2048237-95-0

Core Science & Biosynthesis

Foundational

(3,5-Dichloro-2-fluorophenyl)boronic acid synthesis protocol

An In-Depth Technical Guide to the Synthesis of (3,5-Dichloro-2-fluorophenyl)boronic acid For Researchers, Scientists, and Drug Development Professionals Abstract (3,5-Dichloro-2-fluorophenyl)boronic acid is a key synthe...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Synthesis of (3,5-Dichloro-2-fluorophenyl)boronic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

(3,5-Dichloro-2-fluorophenyl)boronic acid is a key synthetic building block, particularly valuable in medicinal chemistry and materials science for the construction of complex molecular architectures via palladium-catalyzed cross-coupling reactions. Its unique substitution pattern—featuring two chlorine atoms and a fluorine atom—imparts specific electronic and conformational properties to target molecules, making it a sought-after intermediate in drug discovery programs. This guide provides a comprehensive, field-proven protocol for the synthesis, purification, and characterization of (3,5-Dichloro-2-fluorophenyl)boronic acid. The narrative emphasizes the underlying chemical principles, safety considerations, and practical insights essential for successful and reproducible execution in a laboratory setting.

Introduction: The Strategic Importance of Fluorinated Arylboronic Acids

Arylboronic acids are indispensable reagents in modern organic synthesis, most notably for their role in the Suzuki-Miyaura cross-coupling reaction, which forges carbon-carbon bonds with exceptional functional group tolerance and stereospecificity.[1][2] The incorporation of fluorine atoms into pharmaceutical candidates is a well-established strategy to modulate metabolic stability, lipophilicity, and binding affinity. Consequently, fluorinated arylboronic acids like the title compound serve as critical precursors for novel therapeutics and advanced materials. The synthesis of (3,5-Dichloro-2-fluorophenyl)boronic acid, while conceptually straightforward, demands meticulous attention to experimental detail, particularly concerning the handling of highly reactive organometallic intermediates.

Core Synthesis Strategy: Halogen-Metal Exchange and Borylation

The most reliable and regioselective pathway to (3,5-Dichloro-2-fluorophenyl)boronic acid involves a low-temperature lithium-halogen exchange reaction, followed by trapping the resulting aryllithium species with a boron electrophile. This method offers superior control compared to direct deprotonation of the parent arene, ensuring the boronic acid moiety is installed at the desired position.

Overall Reaction Scheme:

Mechanistic Rationale and Causality

The synthesis proceeds through three critical stages, each governed by specific chemical principles. Understanding the "why" behind each step is paramount for troubleshooting and optimization.

  • Step 1: Formation of the Aryllithium Intermediate. The process begins with a lithium-halogen exchange between 1-bromo-3,5-dichloro-2-fluorobenzene and n-butyllithium (n-BuLi). This reaction is performed at cryogenic temperatures (-78 °C) in an anhydrous aprotic solvent like tetrahydrofuran (THF).

    • Expertise & Experience: The choice of n-BuLi is critical. It is a potent nucleophile that preferentially attacks the bromine atom over the more inert chlorine atoms or the C-F bond. The extremely low temperature is necessary to prevent side reactions, such as the decomposition of the highly reactive n-BuLi or the aryllithium intermediate, and to suppress potential reactions with the THF solvent.[3]

  • Step 2: Borylation. The generated aryllithium species is a powerful nucleophile. It is immediately trapped by the addition of a boron electrophile, typically an trialkyl borate such as triisopropyl borate (B(O-iPr)₃).

    • Expertise & Experience: The nucleophilic carbon of the aryllithium attacks the electrophilic boron atom of the borate ester, forming a tetracoordinate boronate complex (an "ate" complex).[4] This step is also conducted at -78 °C to ensure the reaction is rapid and clean, preventing the aryllithium from participating in undesired side reactions.

  • Step 3: Hydrolysis. The final step is the acidic workup. The reaction mixture is quenched with an aqueous acid (e.g., HCl or NH₄Cl), which protonates the alkoxide groups on the boron atom, hydrolyzing the boronate ester to the desired (3,5-Dichloro-2-fluorophenyl)boronic acid.

Mechanistic Flow Diagram

The following diagram illustrates the sequential formation of the key intermediates in the synthesis.

G cluster_0 Synthesis Mechanism Start 1-Bromo-3,5-dichloro- 2-fluorobenzene Aryllithium (3,5-Dichloro-2-fluorophenyl)lithium Intermediate Start->Aryllithium + n-BuLi -78 °C AteComplex Lithium Boronate 'Ate' Complex Aryllithium->AteComplex + B(O-iPr)3 -78 °C BoronateEster Diisopropyl (3,5-Dichloro-2- fluorophenyl)boronate AteComplex->BoronateEster Warming FinalProduct (3,5-Dichloro-2-fluorophenyl)boronic Acid BoronateEster->FinalProduct + H3O+ (Workup) G cluster_workflow Laboratory Workflow A 1. Setup Flame-dry glassware under Argon B 2. Reaction Dissolve Aryl Bromide in THF Cool to -78 °C A->B C 3. Lithiation Add n-BuLi dropwise at -78 °C Stir for 1 hr B->C D 4. Borylation Add Triisopropyl Borate at -78 °C Stir for 2 hrs C->D E 5. Quench & Workup Warm to 0 °C Add 2 M HCl D->E F 6. Extraction Extract with Et₂O or EtOAc E->F G 7. Purification (See Section 4) F->G H 8. Analysis NMR, MS, MP G->H

Caption: High-level overview of the experimental synthesis workflow.

Purification Strategies for Arylboronic Acids

Crude arylboronic acids often contain homo-coupled byproducts and boronic anhydride (boroxine) species. Purification can be challenging due to their properties. [5]

Acid-Base Extraction

This is often the most effective method for removing non-acidic impurities.

  • Dissolve the crude product in diethyl ether.

  • Extract the ether solution with a cold aqueous base (e.g., 1 M NaOH). The boronic acid will move to the aqueous layer as its sodium boronate salt.

  • Separate the layers. Wash the aqueous layer with fresh diethyl ether to remove any remaining organic impurities.

  • Cool the aqueous layer in an ice bath and re-acidify by slowly adding 2 M HCl until the product precipitates out (typically pH ~2-4).

  • Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.

Recrystallization

If the product is obtained as a solid of reasonable purity after workup or acid-base extraction, recrystallization is an excellent final purification step.

  • Expertise & Experience: A common solvent system for arylboronic acids is a mixture of an organic solvent and water, or a mixture of a polar and non-polar organic solvent (e.g., ethyl acetate/hexanes). [6]The optimal system must be determined empirically.

Analytical Characterization

Confirming the identity and purity of the final product is essential.

Analysis TechniqueExpected Results for (3,5-Dichloro-2-fluorophenyl)boronic acid
¹H NMR Aromatic protons will appear in the range of 7.0-8.0 ppm, showing splitting due to H-F coupling. A broad, exchangeable singlet for the B(OH)₂ protons will also be present.
¹⁹F NMR A single resonance is expected for the fluorine atom, likely in the range of -110 to -140 ppm.
¹¹B NMR A characteristic broad signal for the trigonal planar boronic acid should appear in the 28-33 ppm range. [7]
¹³C NMR Aromatic carbons will be observed between 110-160 ppm. The carbon attached to the fluorine will show a large one-bond C-F coupling constant. The carbon attached to boron may be broad or unobserved. [8]
Mass Spec (MS) The mass spectrum will show the molecular ion peak corresponding to the calculated mass, along with a characteristic isotopic pattern for the two chlorine atoms.

References

  • University of California, Riverside EH&S. (2009). Procedures for Safe Use of Pyrophoric Organolithium Reagents. [Link]

  • Princeton University EHS. Safe handling of organolithium compounds in the laboratory. [Link]

  • Lab Manager Magazine. (2024). 8 Rules for the Safe Handling of t-Butyllithium. [Link]

  • JoVE. (2016). A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. [Link]

  • Drug Regulatory Affairs International. Arylboronic Acids. [Link]

  • American Chemical Society. (2022). Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki–Miyaura Coupling Conditions. [Link]

  • Google Patents.
  • ResearchGate. (2016). How to purify boronic acids/boronate esters?. [Link]

  • ResearchGate. (2025). A Facile Chromatographic Method for Purification of Pinacol Boronic Esters. [Link]

  • BoronPharm. (6-Isopropoxy-5-methylpyridin-3-yl)boronic acid. [Link]

  • MDPI. (2020). Design and Synthesis of Arylboronic Acid Chemosensors for the Fluorescent-Thin Layer Chromatography (f-TLC) Detection of Mycolactone. [Link]

  • University of Bristol. Lithiation- Borylation in Synthesis. [Link]

  • Organic Chemistry Portal. Suzuki Coupling. [Link]

  • University of Bristol. (2017). Standard Lithiation–Borylation A user's guide. [Link]

  • The Royal Society of Chemistry. (2016). Monitoring of reversible boronic acid-diol interactions by fluorine NMR spectroscopy in aqueous media. [Link]

  • SlideShare. (2018). Lithiation-Borylation Methodology and Its Application in Synthesis. [Link]

  • Organic Syntheses. (3,4,5-trifluorophenyl)boronic acid. [Link]

  • RSC Medicinal Chemistry. (2024). Replacement of nitro function by free boronic acid in non-steroidal anti-androgens. [Link]

  • Wiley Online Library. (2021). Studies on the Lithiation, Borylation, and 1,2‐Metalate Rearrangement of O‐Cycloalkyl 2,4,6‐Triisopropylbenzoates. [Link]

  • Yeung, K., et al. (2022). Lithiation–borylation methodology in the total synthesis of natural products. [Link]

  • Google Patents. Method for preparing 3,5-difluoro-4-methyl phenylboronic acid.

Sources

Exploratory

Introduction: The Significance of Substituted Phenylboronic Acids

An In-depth Technical Guide to (3,5-Dichloro-2-fluorophenyl)boronic acid Topic: (3,5-Dichloro-2-fluorophenyl)boronic acid CAS Number: 2048237-95-0 This guide serves as a comprehensive technical resource for researchers,...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to (3,5-Dichloro-2-fluorophenyl)boronic acid

Topic: (3,5-Dichloro-2-fluorophenyl)boronic acid CAS Number: 2048237-95-0

This guide serves as a comprehensive technical resource for researchers, chemists, and drug development professionals. It details the physicochemical properties, a probable synthetic pathway, core applications, and handling protocols for (3,5-Dichloro-2-fluorophenyl)boronic acid, a valuable building block in modern organic synthesis.

Boronic acids and their derivatives are foundational pillars in contemporary organic chemistry and medicinal chemistry. First synthesized in 1860, their utility skyrocketed with the advent of palladium-catalyzed cross-coupling reactions.[1] These compounds are celebrated for their stability, versatile reactivity, and generally low toxicity, which makes them ideal intermediates in complex molecular construction.[1] In drug design, the boronic acid moiety is particularly attractive as it can be degraded in the body to boric acid, a "green compound" that is readily eliminated.[1]

(3,5-Dichloro-2-fluorophenyl)boronic acid is a highly functionalized reagent. The presence of three halogen atoms—two chlorine and one fluorine—on the phenyl ring imparts unique electronic properties and offers multiple potential sites for further chemical modification. These electron-withdrawing groups modulate the reactivity of the boronic acid, making it a distinct and valuable tool for accessing novel chemical space, particularly in the synthesis of biaryl structures for pharmaceuticals and advanced materials.

Physicochemical & Structural Data

The fundamental properties of (3,5-Dichloro-2-fluorophenyl)boronic acid are summarized below. This data is critical for experimental design, including solvent selection, reaction stoichiometry, and purification strategies.

PropertyValueSource(s)
CAS Number 2048237-95-0[2][3][4][5][6][7]
Molecular Formula C₆H₄BCl₂FO₂[2][5]
Molecular Weight 208.81 g/mol [2][3][4][5]
IUPAC Name (3,5-Dichloro-2-fluorophenyl)boronic acidN/A
MDL Number MFCD28786331[2][4]
Appearance Solid[3]
Purity Typically ≥95%[3][4]
Chemical Hazard Irritant[4]

Like other boronic acids, this compound is a Lewis acid due to the vacant p-orbital on the boron atom.[1] This characteristic is central to its reactivity, particularly in the transmetalation step of the Suzuki-Miyaura coupling cycle.

Plausible Synthetic Pathway

While a specific, published synthesis for CAS 2048237-95-0 was not found in the immediate search results, a standard and highly reliable method for creating arylboronic acids involves the reaction of an organometallic intermediate with a borate ester. The logical precursor for this synthesis is 1-bromo-3,5-dichloro-2-fluorobenzene.

The process involves two critical stages: formation of a highly reactive organolithium or Grignard reagent, followed by its capture (borylation) with a trialkyl borate at cryogenic temperatures to prevent unwanted side reactions.

Synthesis_Workflow Precursor 1-Bromo-3,5-dichloro-2-fluorobenzene (Starting Material) Intermediate Organometallic Intermediate (Organolithium or Grignard) Precursor->Intermediate Halogen-Metal Exchange or Grignard Formation (-78 °C) Reagent1 n-BuLi or Mg in THF/Ether Reagent1->Intermediate BoronateEster Boronate Ester Intermediate Intermediate->BoronateEster Borylation (-78 °C) Reagent2 Trialkyl Borate (e.g., B(OiPr)₃) Reagent2->BoronateEster Product (3,5-Dichloro-2-fluorophenyl)boronic acid (Final Product) BoronateEster->Product Hydrolysis Reagent3 Aqueous Acidic Workup (e.g., HCl) Reagent3->Product

Caption: General synthetic workflow for arylboronic acids.

Step-by-Step Experimental Protocol (Hypothetical)
  • Reactor Preparation: A flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, a thermometer, and a dropping funnel is assembled.

  • Organometallic Formation: The starting material, 1-bromo-3,5-dichloro-2-fluorobenzene, is dissolved in anhydrous tetrahydrofuran (THF) and cooled to -78 °C (dry ice/acetone bath).

    • Causality: Cryogenic temperatures are essential to control the reactivity of the organolithium reagent that will be formed and prevent it from reacting with the solvent or other molecules of the starting material.

  • Lithiation: A solution of n-butyllithium (n-BuLi) in hexanes (1.1 equivalents) is added dropwise via the dropping funnel, ensuring the internal temperature remains below -70 °C. The reaction is stirred for 1 hour.

  • Borylation: Triisopropyl borate (1.2 equivalents) is added dropwise, again maintaining the temperature at -78 °C. The mixture is stirred for an additional 2-3 hours at this temperature before being allowed to warm slowly to room temperature overnight.

    • Causality: The borate ester is a weak electrophile. The highly nucleophilic organolithium attacks the boron atom. Keeping the temperature low prevents the intermediate from reacting further with another equivalent of the organolithium.

  • Hydrolysis & Isolation: The reaction is quenched by the slow addition of 2M hydrochloric acid (HCl). The mixture is stirred vigorously for 1 hour to ensure complete hydrolysis of the boronate ester to the boronic acid.

  • Purification: The organic layer is separated, and the aqueous layer is extracted with ethyl acetate. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure. The resulting crude solid is purified by recrystallization or column chromatography to yield the final product.

Core Application: The Suzuki-Miyaura Cross-Coupling Reaction

The premier application for (3,5-Dichloro-2-fluorophenyl)boronic acid is its use as a coupling partner in the Suzuki-Miyaura reaction. This Nobel Prize-winning reaction is one of the most powerful methods for forming carbon-carbon bonds, specifically for creating biaryl and substituted aryl structures that are prevalent in pharmaceuticals.[8]

The reaction couples the boronic acid with an aryl or vinyl halide (or triflate) in the presence of a palladium catalyst and a base. The electron-withdrawing nature of the chloro and fluoro substituents on this specific boronic acid can influence the rate of transmetalation, a key step in the catalytic cycle.

The Suzuki-Miyaura Catalytic Cycle

Suzuki_Cycle Pd0 Pd(0)L₂ (Active Catalyst) OxAdd Ar¹-Pd(II)L₂-X (Oxidative Addition) Pd0->OxAdd Transmetal Ar¹-Pd(II)L₂-Ar² (Transmetalation) OxAdd->Transmetal Transmetalation Transmetal->Pd0 Reductive Elimination RedElim Ar¹-Ar² (Product) Transmetal->RedElim Ar1X Ar¹-X (Aryl Halide) Ar1X->OxAdd Oxidative Addition Ar2BOH2 (3,5-Cl₂, 2-F-Ph)B(OH)₂ (Boronic Acid) Ar2BOH2->Transmetal Base Base (e.g., K₂CO₃) Base->Transmetal

Caption: Simplified catalytic cycle of the Suzuki-Miyaura reaction.

General Protocol for a Suzuki-Miyaura Coupling
  • Reagent Assembly: To a reaction vessel, add (3,5-Dichloro-2-fluorophenyl)boronic acid (1.2-1.5 equivalents), the aryl halide coupling partner (1.0 equivalent), a base such as potassium carbonate (K₂CO₃) or cesium fluoride (CsF) (2.0-3.0 equivalents), and the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%).

    • Trustworthiness: Using a slight excess of the boronic acid helps to drive the reaction to completion, compensating for any potential protodeborylation or degradation. The choice of base is critical; stronger bases are often needed for less reactive aryl chlorides.[9][10]

  • Solvent Addition: Degassed solvents (e.g., a mixture of toluene and water, or dioxane) are added.

    • Expertise: Degassing the solvent by bubbling nitrogen or argon through it is crucial to remove dissolved oxygen, which can oxidize and deactivate the Pd(0) catalyst.

  • Reaction Execution: The mixture is heated under a nitrogen or argon atmosphere to a temperature typically ranging from 80 to 110 °C. The reaction progress is monitored by TLC or LC-MS.

  • Workup and Purification: Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine. The organic layer is dried, filtered, and concentrated. The crude product is then purified using flash column chromatography on silica gel.

Analytical Characterization

To ensure structural integrity and purity, the compound is typically characterized using a suite of analytical techniques.

  • NMR Spectroscopy:

    • ¹H NMR: Would show distinct signals in the aromatic region (typically 6.5-8.5 ppm) corresponding to the two protons on the phenyl ring.

    • ¹⁹F NMR: A powerful tool for fluorinated compounds, this would show a single resonance for the fluorine atom, with coupling to adjacent protons.[11]

    • ¹³C NMR: Provides information on the carbon framework of the molecule.

    • ¹¹B NMR: Can be used to confirm the presence and environment of the boron atom.

  • Mass Spectrometry (MS): LC-MS would be used to confirm the molecular weight (208.81 g/mol ) and assess purity.

  • High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the final product with high accuracy.

Safety, Handling, and Storage

Proper handling of (3,5-Dichloro-2-fluorophenyl)boronic acid is essential for laboratory safety. The following guidelines are based on safety data for similar boronic acid compounds.[12][13]

  • Hazard Identification: Classified as an irritant. May cause skin and serious eye irritation. May be harmful if swallowed or inhaled.[4][12]

  • Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles, and a lab coat.

  • Handling:

    • Use only in a well-ventilated area, preferably within a chemical fume hood, to avoid breathing dust.[12][13]

    • Wash hands thoroughly after handling.

    • Avoid contact with strong oxidizing agents and strong acids.[12][13]

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.

  • First Aid:

    • Eyes: Immediately rinse with plenty of water for at least 15 minutes. Seek medical attention.

    • Skin: Wash off immediately with soap and plenty of water.

    • Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

    • Ingestion: Rinse mouth with water and seek medical attention.

Conclusion

(3,5-Dichloro-2-fluorophenyl)boronic acid (CAS 2048237-95-0) is a specialized chemical building block with significant potential in synthetic and medicinal chemistry. Its trifunctionalized aromatic ring provides a unique electronic profile and a handle for creating complex molecular architectures, primarily through the robust and reliable Suzuki-Miyaura cross-coupling reaction. Understanding its properties, synthetic logic, and handling requirements allows researchers to effectively and safely leverage this reagent in the pursuit of novel compounds and active pharmaceutical ingredients.

References

  • (3,5-Dichloro-2-fluorophenyl)boronic acid. BLDpharm.
  • (3,5-Dichloro-2-fluorophenyl)boronic acid. CymitQuimica.
  • (3,5-Dichloro-2-fluorophenyl)boronic acid. Apollo Scientific.
  • (3,5-Dichloro-2-fluorophenyl)boronic acid. ChemScene.
  • (3,5-Dichloro-2-fluorophenyl)boronic acid. BLD Pharm.
  • SAFETY DATA SHEET - 3-Fluorophenylboronic acid. Fisher Scientific.
  • SAFETY DATA SHEET - 3-Fluorophenylboronic acid. Thermo Fisher Scientific.
  • (3,5-Dichloro-2-fluorophenyl)boronic acid. Arctom.
  • 3,5-Dichloro-2-fluorophenylboronic acid. Boroncore.
  • Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applic
  • Monitoring of reversible boronic acid-diol interactions by fluorine NMR spectroscopy in aqueous media. The Royal Society of Chemistry.
  • SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE. NIH.
  • Suzuki-Miyaura Cross Coupling Reaction. TCI Chemicals.
  • Suzuki coupling of different chloropyridines with phenylboronic acids.
  • Suzuki-Miyaura coupling reaction using pentafluorophenylboronic acid. PubMed.

Sources

Foundational

Spectroscopic Characterization of (3,5-Dichloro-2-fluorophenyl)boronic acid: A Technical Guide

Introduction (3,5-Dichloro-2-fluorophenyl)boronic acid, a halogenated phenylboronic acid derivative, is a key building block in modern organic synthesis, particularly in the realm of medicinal chemistry and materials sci...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

(3,5-Dichloro-2-fluorophenyl)boronic acid, a halogenated phenylboronic acid derivative, is a key building block in modern organic synthesis, particularly in the realm of medicinal chemistry and materials science. Its utility in Suzuki-Miyaura cross-coupling reactions allows for the formation of carbon-carbon bonds, enabling the construction of complex molecular architectures.[1] The presence of dichloro and fluoro substituents on the phenyl ring significantly influences its reactivity, selectivity, and the properties of the resulting products. A thorough understanding of its spectroscopic signature is paramount for reaction monitoring, quality control, and mechanistic studies.

This in-depth technical guide provides a detailed analysis of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for (3,5-Dichloro-2-fluorophenyl)boronic acid. As experimentally obtained spectra for this specific compound are not publicly available, this guide will utilize predictive data based on established spectroscopic principles and data from analogous compounds. This approach is designed to offer a robust and educational framework for researchers, scientists, and drug development professionals.

Molecular Structure and Spectroscopic Overview

The structure of (3,5-Dichloro-2-fluorophenyl)boronic acid presents a unique combination of functionalities that give rise to a distinct spectroscopic profile.

Figure 1. Molecular structure of (3,5-Dichloro-2-fluorophenyl)boronic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules in solution. For (3,5-Dichloro-2-fluorophenyl)boronic acid, a combination of ¹H, ¹³C, ¹⁹F, and ¹¹B NMR provides a comprehensive picture of its molecular framework.

Experimental Protocol: NMR Data Acquisition

A detailed protocol for acquiring high-quality NMR spectra is crucial for accurate structural interpretation.

G cluster_prep Sample Preparation cluster_acq Data Acquisition (400 MHz Spectrometer) cluster_proc Data Processing prep1 Dissolve ~10-20 mg of (3,5-Dichloro-2-fluorophenyl)boronic acid in 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆). prep2 Filter the solution into a 5 mm NMR tube. prep1->prep2 acq1 Tune and match the probe for ¹H, ¹³C, ¹⁹F, and ¹¹B nuclei. acq2 Acquire ¹H NMR spectrum (e.g., 16 scans). acq1->acq2 acq3 Acquire ¹³C{¹H} NMR spectrum (e.g., 1024 scans). acq2->acq3 acq4 Acquire ¹⁹F NMR spectrum (e.g., 64 scans). acq3->acq4 acq5 Acquire ¹¹B NMR spectrum (e.g., 256 scans). acq4->acq5 proc1 Apply Fourier transformation to the FIDs. proc2 Phase and baseline correct the spectra. proc1->proc2 proc3 Reference the spectra to the residual solvent peak (e.g., DMSO-d₆ at δ 2.50 for ¹H and δ 39.52 for ¹³C). proc2->proc3 cluster_prep cluster_prep cluster_acq cluster_acq cluster_prep->cluster_acq cluster_proc cluster_proc cluster_acq->cluster_proc

Figure 2. Workflow for NMR data acquisition and processing.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to be relatively simple, showing signals for the two aromatic protons and the two hydroxyl protons of the boronic acid group.

  • Aromatic Protons: The two aromatic protons are in different chemical environments and will appear as distinct signals. The proton at C4 will likely be a doublet due to coupling with the fluorine atom, and the proton at C6 will also likely be a doublet with a smaller coupling constant. The electron-withdrawing effects of the chlorine and fluorine atoms will shift these protons downfield.

  • Hydroxyl Protons: The B(OH)₂ protons will typically appear as a broad singlet. Its chemical shift can be highly variable and is dependent on concentration, temperature, and solvent due to hydrogen bonding and chemical exchange.

Table 1: Predicted ¹H NMR Spectral Data for (3,5-Dichloro-2-fluorophenyl)boronic acid in DMSO-d₆

Chemical Shift (δ) ppmMultiplicityIntegrationAssignment
~8.0 - 8.2br s2HB(OH)₂
~7.6 - 7.8d1HAr-H
~7.4 - 7.6d1HAr-H
¹³C NMR Spectroscopy

The proton-decoupled ¹³C NMR spectrum will show six distinct signals for the aromatic carbons. The carbon attached to the boron atom will be significantly deshielded. The carbon atoms bonded to chlorine and fluorine will also exhibit characteristic chemical shifts and coupling with the fluorine atom.

Table 2: Predicted ¹³C NMR Spectral Data for (3,5-Dichloro-2-fluorophenyl)boronic acid in DMSO-d₆

Chemical Shift (δ) ppmAssignment
~160 (d, ¹JCF ≈ 250 Hz)C-F
~135C-Cl
~133C-Cl
~130C-H
~128C-H
~125C-B

The large one-bond coupling constant (¹JCF) is a definitive characteristic of a carbon directly bonded to a fluorine atom.

¹⁹F NMR Spectroscopy

The ¹⁹F NMR spectrum is a sensitive probe for the electronic environment of the fluorine atom. It is expected to show a single signal for the fluorine atom on the aromatic ring. The chemical shift will be influenced by the electron-withdrawing chlorine atoms and the boronic acid group.

¹¹B NMR Spectroscopy

¹¹B NMR is a valuable tool for characterizing boron-containing compounds.[2] Boronic acids typically exhibit a broad signal in the range of δ 28-34 ppm. The chemical shift is sensitive to the electronic nature of the substituents on the phenyl ring. The presence of electron-withdrawing groups is expected to shift the ¹¹B signal downfield.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The IR spectrum of (3,5-Dichloro-2-fluorophenyl)boronic acid will be dominated by absorptions from the O-H, B-O, C-F, and C-Cl bonds, as well as aromatic C-H and C=C stretching vibrations.

Experimental Protocol: IR Data Acquisition (ATR)

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing prep1 Place a small amount of the solid sample on the ATR crystal. acq1 Record a background spectrum. acq2 Record the sample spectrum (e.g., 32 scans at 4 cm⁻¹ resolution). acq1->acq2 proc1 Perform ATR correction. proc2 Baseline correct the spectrum. proc1->proc2 cluster_prep cluster_prep cluster_acq cluster_acq cluster_prep->cluster_acq cluster_proc cluster_proc cluster_acq->cluster_proc

Figure 3. Workflow for ATR-IR data acquisition and processing.

Table 3: Predicted Characteristic IR Absorption Bands for (3,5-Dichloro-2-fluorophenyl)boronic acid

Wavenumber (cm⁻¹)Vibration
~3600-3200 (broad)O-H stretch (hydrogen-bonded)
~3100-3000Aromatic C-H stretch
~1600-1450Aromatic C=C stretch
~1350B-O stretch
~1250C-F stretch
~800-600C-Cl stretch

The broad O-H stretching band is indicative of intermolecular hydrogen bonding, a common feature in the solid-state structure of boronic acids.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its identity.

Experimental Protocol: Mass Spectrometry Data Acquisition (ESI-MS)

G cluster_prep Sample Preparation cluster_acq Data Acquisition (Negative Ion Mode) prep1 Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile). acq1 Infuse the sample solution into the ESI source. acq2 Acquire the mass spectrum over a suitable m/z range. acq1->acq2 cluster_proc cluster_proc proc1 Identify the molecular ion peak [M-H]⁻. proc2 Analyze the isotopic pattern to confirm the presence of two chlorine atoms. proc1->proc2 cluster_prep cluster_prep cluster_acq cluster_acq cluster_prep->cluster_acq cluster_acq->cluster_proc

Sources

Exploratory

An In-depth Technical Guide to the Solubility and Stability of (3,5-Dichloro-2-fluorophenyl)boronic acid

This technical guide provides a comprehensive overview of the solubility and stability of (3,5-Dichloro-2-fluorophenyl)boronic acid, a key building block in modern drug discovery and organic synthesis. Recognizing the li...

Author: BenchChem Technical Support Team. Date: January 2026

This technical guide provides a comprehensive overview of the solubility and stability of (3,5-Dichloro-2-fluorophenyl)boronic acid, a key building block in modern drug discovery and organic synthesis. Recognizing the limited availability of direct experimental data for this specific compound, this guide synthesizes information from closely related analogues, theoretical principles, and established experimental protocols to offer researchers, scientists, and drug development professionals a robust framework for its handling, application, and analysis.

Introduction: The Significance of (3,5-Dichloro-2-fluorophenyl)boronic acid in Medicinal Chemistry

(3,5-Dichloro-2-fluorophenyl)boronic acid belongs to the versatile class of arylboronic acids, which are instrumental in the formation of carbon-carbon and carbon-heteroatom bonds, most notably in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction. The unique substitution pattern of this particular molecule—featuring two chlorine atoms and a fluorine atom on the phenyl ring—imparts specific electronic and steric properties that are highly valuable in the design of novel therapeutics. The halogen substituents can modulate a compound's lipophilicity, metabolic stability, and binding interactions with biological targets.[1] Therefore, a thorough understanding of its fundamental physicochemical properties, such as solubility and stability, is paramount for its effective utilization in research and development.

Solubility Profile: A Predictive and Comparative Analysis

Direct, experimentally determined solubility data for (3,5-Dichloro-2-fluorophenyl)boronic acid in a wide range of solvents is not extensively documented in publicly available literature. However, by examining the behavior of structurally similar halogenated phenylboronic acids, we can construct a reliable, predictive solubility profile.

Factors Influencing the Solubility of Arylboronic Acids

The solubility of arylboronic acids is governed by a combination of factors:

  • Polarity of the Solvent: Phenylboronic acids, being polar compounds, generally exhibit higher solubility in polar organic solvents.

  • Substituent Effects: The nature and position of substituents on the phenyl ring significantly impact solubility. Electron-withdrawing groups, such as halogens, can alter the molecule's polarity and its ability to participate in intermolecular interactions.

  • Dehydration to Boroxines: A crucial characteristic of boronic acids is their propensity to undergo reversible dehydration to form cyclic trimeric anhydrides known as boroxines. This equilibrium can influence solubility, as boroxines often exhibit different solubility profiles than their corresponding monomeric acids.[2]

Predicted Solubility in Common Laboratory Solvents

Based on the general solubility trends of phenylboronic acids and their halogenated derivatives, the following table provides a predicted qualitative solubility profile for (3,5-Dichloro-2-fluorophenyl)boronic acid.

Solvent ClassRepresentative SolventsPredicted SolubilityRationale
Polar Aprotic Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile (ACN), AcetoneHigh Phenylboronic acids generally show good solubility in these solvents. The polar nature of the C-Cl and C-F bonds in the target molecule is expected to enhance interactions with these polar solvents.[2][3]
Polar Protic Methanol, EthanolModerate to High Alcohols are good solvents for boronic acids. Hydrogen bonding between the solvent and the boronic acid hydroxyl groups facilitates dissolution.[4]
Nonpolar Hexanes, TolueneLow The overall polarity of the molecule, due to the boronic acid moiety and halogen atoms, leads to poor solubility in nonpolar solvents.
Aqueous WaterLow The solubility of phenylboronic acid in water is generally low.[2] The presence of three halogen atoms, which increases the molecule's hydrophobicity, is expected to further decrease its aqueous solubility. The acidity of the boronic acid (discussed in the stability section) will influence its solubility in aqueous solutions of varying pH.
Experimental Protocol for Solubility Determination

To obtain quantitative solubility data, the following isothermal equilibrium method is recommended:

  • Preparation of Saturated Solutions: Add an excess amount of (3,5-Dichloro-2-fluorophenyl)boronic acid to a known volume of the desired solvent in a sealed vial.

  • Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • Phase Separation: Centrifuge or filter the saturated solutions to remove the undissolved solid.

  • Quantification: Analyze a known volume of the clear supernatant using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection, to determine the concentration of the dissolved boronic acid.

Stability Profile: Critical Considerations for Storage and Handling

The stability of (3,5-Dichloro-2-fluorophenyl)boronic acid is a critical parameter that influences its shelf-life, the reproducibility of experimental results, and the impurity profile of its reaction products. The primary degradation pathways for arylboronic acids include dehydration, oxidation, and protodeboronation.

Thermal Stability and Dehydration

Phenylboronic acids can undergo thermal dehydration to form the corresponding boroxine. This is a reversible equilibrium-driven process.[2]

Caption: Reversible dehydration of phenylboronic acid to its boroxine.

The presence of electron-withdrawing halogen substituents on the phenyl ring can influence the propensity for boroxine formation. For (3,5-Dichloro-2-fluorophenyl)boronic acid, it is recommended to store the solid material in a cool, dry environment to minimize dehydration. A manufacturer's safety data sheet for the similar 3,5-Dichlorophenyl boronic acid indicates it is stable under recommended storage conditions.[5]

Experimental Protocol for Thermal Stability Assessment (Thermogravimetric Analysis - TGA):

  • Sample Preparation: Place a small, accurately weighed amount of the boronic acid in a TGA pan.

  • Analysis: Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant rate (e.g., 10 °C/min).

  • Data Interpretation: Monitor the weight loss as a function of temperature. A weight loss corresponding to the loss of water molecules indicates the temperature range at which dehydration to the boroxine occurs.

Hydrolytic Stability and Protodeboronation

In aqueous solutions, arylboronic acids can undergo hydrolysis, which can lead to protodeboronation—the cleavage of the carbon-boron bond and its replacement with a hydrogen atom. The rate of this degradation is highly dependent on pH and the electronic nature of the substituents on the aryl ring.

Electron-withdrawing substituents, such as the chloro and fluoro groups in the target molecule, increase the Lewis acidity of the boron atom.[6] This enhanced acidity can influence the stability in aqueous media. Studies on fluorinated phenylboronic acids have shown that their hydrolytic stability is pH and temperature-dependent, with some isomers being less stable, particularly those with ortho-fluorine substituents.[6][7] The ortho-fluoro group in (3,5-Dichloro-2-fluorophenyl)boronic acid may therefore play a significant role in its hydrolytic stability.

Caption: General pathway for protodeboronation of an arylboronic acid.

Experimental Protocol for Hydrolytic Stability Assessment (HPLC Analysis):

  • Solution Preparation: Prepare solutions of (3,5-Dichloro-2-fluorophenyl)boronic acid in aqueous buffers of different pH values (e.g., pH 2, 7, and 9).

  • Incubation: Store the solutions at a constant temperature (e.g., 25 °C and 40 °C) and protect them from light.

  • Time-Point Analysis: At specified time intervals (e.g., 0, 24, 48, 72 hours), withdraw an aliquot from each solution.

  • Quantification: Analyze the aliquots by a stability-indicating HPLC method to quantify the remaining parent boronic acid and any degradation products formed. The appearance of 1,3-dichloro-2-fluorobenzene would be a key indicator of protodeboronation.

Photostability

Experimental Protocol for Photostability Assessment (ICH Q1B Guidelines):

  • Sample Exposure: Expose the solid material and solutions of the boronic acid to a standardized light source (e.g., a xenon lamp or a cool white fluorescent/near UV lamp combination) as per ICH Q1B guidelines.

  • Dark Control: Simultaneously, store control samples protected from light under the same temperature and humidity conditions.

  • Analysis: After the specified exposure period, analyze both the exposed and control samples using a validated HPLC method to assess for any degradation.

Analytical Methodologies for Purity and Stability Assessment

The accurate analysis of (3,5-Dichloro-2-fluorophenyl)boronic acid is crucial for quality control and for monitoring its stability.

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC with UV detection is the most common method for the analysis of arylboronic acids.

  • Column: A C18 stationary phase is typically used.

  • Mobile Phase: A gradient of acetonitrile or methanol and water, often with an acidic modifier like formic acid or trifluoroacetic acid, is employed to ensure good peak shape and resolution.

  • Detection: UV detection at a wavelength where the phenyl ring exhibits strong absorbance (e.g., around 220-260 nm).

It is important to be aware of the potential for on-column hydrolysis of boronic esters if they are present as impurities or if the boronic acid is analyzed as its ester derivative.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H, ¹³C, ¹¹B, and ¹⁹F NMR are powerful tools for the structural elucidation and purity assessment of (3,5-Dichloro-2-fluorophenyl)boronic acid. ¹¹B NMR is particularly useful for observing the equilibrium between the boronic acid and its boroxine anhydride.

Conclusion and Recommendations

(3,5-Dichloro-2-fluorophenyl)boronic acid is a valuable reagent with predictable, albeit not extensively documented, solubility and stability characteristics. Based on the analysis of its structural features and comparison with related halogenated phenylboronic acids, it is anticipated to be highly soluble in polar aprotic solvents and moderately to highly soluble in polar protic solvents, with low solubility in nonpolar and aqueous media.

Its stability is influenced by temperature, moisture, and pH. To ensure its integrity, the following handling and storage recommendations are advised:

  • Storage: Store in a tightly sealed container in a cool, dry place, protected from light.

  • Handling in Solution: For applications in aqueous media, consider the pH of the solution and the potential for hydrolytic degradation. Prepare fresh solutions and use them promptly. When possible, the use of anhydrous organic solvents is preferable.

  • Analytical Monitoring: Regularly assess the purity of the material, especially if it has been stored for an extended period or under suboptimal conditions, using a validated HPLC method.

By adhering to these guidelines and employing the outlined experimental protocols to generate specific data where required, researchers can confidently and effectively utilize (3,5-Dichloro-2-fluorophenyl)boronic acid in their synthetic and medicinal chemistry endeavors.

References

  • Gozdalik, J. T., Adamczyk-Woźniak, A., & Sporzyński, A. (2017). Influence of fluorine substituents on the properties of phenylboronic compounds. Pure and Applied Chemistry, 90(4), 677–702.
  • Zarzeczańska, D., Adamczyk-Woźniak, A., & Sporzyński, A. (2017). Fluorinated Boronic Acids: Acidity and Hydrolytic Stability of Fluorinated Phenylboronic Acids. European Journal of Inorganic Chemistry, 2017(38-39), 4436-4444.
  • Kua, J., & Iovine, P. M. (2005). Formation of Para-Substituted Triphenylboroxines: A Computational Study. The Journal of Physical Chemistry A, 109(39), 8938–8943.
  • Rao, N. Z., Larkin, J. D., & Bock, C. W. (2017). Monosubstituted Phenylboronic Acids, R-B(OH)2 (R = C6H5, C6H4CH3, C6H4NH2, C6H4OH, and C6H4F): A Computational Investigation. Structural Chemistry, 28(4), 945–955.
  • TCI Chemicals. (2025). SAFETY DATA SHEET: 2,5-Dichlorophenylboronic Acid.
  • ChemBK. (2024). (3,4-dichlorophenyl)boronic acid.
  • A comprehensive study on the impact of the substituent on pKa of phenylboronic acid in aqueous and non-aqueous solutions: A computational approach. (2021). Journal of Molecular Liquids, 326, 115321.
  • Rao, N. Z., Larkin, J. D., & Bock, C. W. (2016). Monosubstituted Phenylboronic Acids, R–B(OH)2 (R = C6H5, C6H4CH3, C6H4NH2, C6H4OH, and C6H4F): A Computational Investigation.
  • BenchChem. (n.d.). A Comparative Guide to the Kinetics of Boronic and Borinic Acid Ester Reactions.
  • On the Computational Determination of the pK a of Some Arylboronic Acids. (2021). Molecules, 26(15), 4481.
  • Central Drug House (P) Ltd. (n.d.). 3,5-DICHLORO PHENYL BORONIC ACID MATERIAL SAFETY DATA SHEET.
  • Lloyd-Jones, G. C., & Ball, L. T. (2022). In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. Accounts of Chemical Research, 55(9), 1276–1292.
  • Zarzeczańska, D., Adamczyk-Woźniak, A., & Sporzyński, A. (2017). Fluorinated Boronic Acids: Acidity and Hydrolytic Stability of Fluorinated Phenylboronic Acids. Amanote Research.
  • ChemicalBook. (n.d.). 2,3-Dichlorophenylboronic acid CAS#: 151169-74-3.
  • Kumar, A., Ng, T., Malhotra, S., Gruenhagen, J., & Wigman, L. (2014). Accurate analysis of boronic pinacol esters using low residual silanol silica based reversed phase HPLC.
  • Schübel, M., Rissom, S., & Endreß, F. (2021). Solvent Extraction of Boric Acid: Comparison of Five Different Monohydric Alcohols and Equilibrium Modeling with Numerical Methods. Minerals, 11(3), 241.
  • ChemicalBook. (n.d.). 2,4-Difluorophenylboronic acid CAS#: 144025-03-6.
  • Leszczyński, P., Hofman, T., & Sporzyński, A. (2020). Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents. Journal of Solution Chemistry, 49(6), 814–824.
  • Leszczyński, P., Hofman, T., & Sporzyński, A. (2020). Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents.
  • Leszczyński, P., Hofman, T., & Sporzyński, A. (2020). Equilibrium Solubility Determination and Correlation of Isobutoxyphenylboronic Acids in Organic Solvents.
  • Kumar, A., Ng, T., Malhotra, S., Gruenhagen, J., & Wigman, L. (2014). Accurate analysis of boronic pinacol esters using low residual silanol silica based reversed phase HPLC.
  • Sigma-Aldrich. (n.d.). 2,3-Dichlorophenylboronic acid.
  • Plescia, J., & Moitessier, N. (2020). Design and discovery of boronic acid drugs. European Journal of Medicinal Chemistry, 195, 112270.
  • Assessing the stability and reactivity of a new generation of boronic esters. (n.d.). Poster Board #1276.
  • Sporzyński, A., Leszczyński, P., & Hofman, T. (2017).
  • Mac Fhionnlaoich, N., Zeglinski, J., Simon, M., Wood, B., Davin, S., & Glennon, B. (2024). A hybrid approach to aqueous solubility prediction using COSMO-RS and machine learning. Process Safety and Environmental Protection.
  • Sporzyński, A., Leszczyński, P., & Hofman, T. (2017). Solubility of phenylboronic compounds in water.
  • Klamt, A., & Eckert, F. (2000). Prediction of aqueous solubility of drugs and pesticides with COSMO-RS.
  • Klamt, A., & Eckert, F. (2000). Prediction of aqueous solubility of drugs and pesticides with COSMO-RS.
  • Sigma-Aldrich. (n.d.). 4-Chlorophenylboronic acid.
  • Leszczyński, P., Hofman, T., & Sporzyński, A. (2017). Solubility of investigated compounds in water.
  • COSMO-RS predictions plotted versus experimental values of the... (n.d.).
  • Crapse, K. P., & Kyser, E. A. (2011).
  • Prediction of the solubility of fluorinated gases in ionic liquids by machine learning with COSMO-RS-based descriptors. (n.d.).
  • Sigma-Aldrich. (n.d.). 3,4-Dichlorophenylboronic acid.
  • Santa Cruz Biotechnology. (n.d.). 3,5-Dichlorophenylboronic acid.
  • Employing Arylboronic Acids in Nickel-Catalyzed Enantioselective Suzuki-Type Cross-Couplings: Access to Chiral α-Aryl Phosphonates and α-Aryl Esters. (2026). Organic Letters.
  • Olmos, A., et al. (2025).
  • ICH. (1996). Q1B Photostability Testing of New Active Substances and Medicinal Products.
  • Rodríguez-Zavala, J. G., et al. (2006). 2,4-Difluorophenylboronic acid. Acta Crystallographica Section E: Structure Reports Online, 62(12), o5443–o5445.
  • Stockton, A. M., et al. (2010). Long-term thermal stability of fluorescent dye used for chiral amino acid analysis on future spaceflight missions. Astrobiology, 10(5), 539–547.

Sources

Foundational

crystal structure of (3,5-Dichloro-2-fluorophenyl)boronic acid

An In-Depth Technical Guide to the Crystal Structure and Characterization of (3,5-Dichloro-2-fluorophenyl)boronic acid For Researchers, Scientists, and Drug Development Professionals Introduction (3,5-Dichloro-2-fluoroph...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Crystal Structure and Characterization of (3,5-Dichloro-2-fluorophenyl)boronic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3,5-Dichloro-2-fluorophenyl)boronic acid is a halogenated arylboronic acid with significant potential as a building block in organic synthesis and as a pharmacophore in medicinal chemistry. Boronic acids are a class of compounds that have garnered substantial interest due to their unique chemical properties and diverse applications, most notably as key reagents in Suzuki-Miyaura cross-coupling reactions and as enzyme inhibitors. The specific substitution pattern of this molecule—two chlorine atoms and a fluorine atom—is anticipated to modulate its electronic properties, acidity, and intermolecular interactions, making it a valuable candidate for the development of novel therapeutics and functional materials.[1][2]

Despite its commercial availability and potential utility, a definitive single-crystal X-ray diffraction study for (3,5-Dichloro-2-fluorophenyl)boronic acid has not been reported in the public domain. This guide, therefore, serves as a comprehensive technical framework for researchers aiming to determine its three-dimensional structure. It provides a scientifically grounded, step-by-step methodology, from synthesis and purification to advanced spectroscopic and crystallographic analysis. Understanding the crystal structure is paramount, as it reveals the precise atomic arrangement, conformation, and the non-covalent interactions that govern its solid-state behavior and its potential binding modes to biological targets.

Synthesis and Purification

A reliable synthesis of high-purity (3,5-Dichloro-2-fluorophenyl)boronic acid is the foundational step for successful characterization and crystallization. A common and effective method involves the formation of an organometallic intermediate from a corresponding aryl halide, followed by quenching with a borate ester.

Synthetic Protocol: Lithiation-Borylation Pathway
  • Preparation of the Aryllithium Reagent:

    • To a flame-dried, three-necked flask under an inert atmosphere (Argon or Nitrogen), add 1-bromo-3,5-dichloro-2-fluorobenzene in anhydrous tetrahydrofuran (THF).

    • Cool the solution to -78 °C using a dry ice/acetone bath.

    • Slowly add a solution of n-butyllithium (typically 2.5 M in hexanes) dropwise. The reaction is exothermic and should be controlled to maintain the low temperature.

    • Stir the mixture at -78 °C for 1-2 hours to ensure complete formation of the aryllithium species.

  • Borylation:

    • In a separate flask, cool a solution of triisopropyl borate in anhydrous THF to -78 °C.

    • Transfer the freshly prepared aryllithium solution to the triisopropyl borate solution via a cannula.

    • Allow the reaction mixture to slowly warm to room temperature and stir overnight.

  • Hydrolysis and Work-up:

    • Cool the reaction mixture to 0 °C and quench by the slow addition of aqueous hydrochloric acid (e.g., 2 M HCl) until the solution is acidic.

    • Stir vigorously for 1-2 hours to hydrolyze the borate ester.

    • Extract the aqueous layer with an organic solvent such as ethyl acetate.

    • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

Purification Protocol

The crude product typically requires purification to achieve the high level of purity (>98%) necessary for obtaining diffraction-quality crystals.

  • Recrystallization: Dissolve the crude solid in a minimal amount of a hot solvent system (e.g., ethyl acetate/hexanes or toluene). Allow the solution to cool slowly to room temperature, followed by further cooling at 4 °C to induce crystallization. Collect the purified crystals by vacuum filtration.

  • Column Chromatography: If recrystallization is insufficient, purification can be achieved using silica gel column chromatography with an appropriate eluent system, such as a gradient of ethyl acetate in hexanes.

The following diagram illustrates the overall workflow from synthesis to characterization.

G cluster_synthesis Synthesis & Purification cluster_characterization Characterization start 1-Bromo-3,5-dichloro-2-fluorobenzene lithiation Lithiation with n-BuLi (-78 °C, THF) start->lithiation borylation Borylation with Triisopropyl Borate (-78 °C to RT) lithiation->borylation hydrolysis Acidic Hydrolysis (HCl) borylation->hydrolysis crude Crude Product hydrolysis->crude purification Purification (Recrystallization/Chromatography) crude->purification pure Pure (3,5-Dichloro-2-fluorophenyl)boronic acid purification->pure nmr NMR Spectroscopy (¹H, ¹³C, ¹¹B, ¹⁹F) pure->nmr ms Mass Spectrometry pure->ms ftir FTIR Spectroscopy pure->ftir xrd Single-Crystal X-ray Diffraction pure->xrd

Caption: Workflow from synthesis to characterization.

Physicochemical and Spectroscopic Characterization

Prior to attempting crystallization, the identity and purity of the synthesized compound must be unequivocally confirmed through a suite of analytical techniques.

PropertyExpected Value
Molecular Formula C₆H₄BCl₂FO₂
Molecular Weight 208.81 g/mol
Appearance White to off-white solid
CAS Number 2048237-95-0[3]
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is an indispensable tool for structural elucidation in solution.[4][5][6][7]

  • ¹H NMR: The spectrum is expected to show two distinct aromatic proton signals, likely appearing as doublets or doublet of doublets due to coupling with the fluorine atom and with each other. The boronic acid protons (-B(OH)₂) may appear as a broad singlet, the chemical shift of which can be solvent-dependent.

  • ¹³C NMR: Six aromatic carbon signals are expected. The carbon atoms bonded to fluorine and boron will exhibit characteristic C-F and C-B coupling, respectively.

  • ¹⁹F NMR: A single resonance is expected for the fluorine atom, which will be coupled to the adjacent aromatic protons.

  • ¹¹B NMR: This is a crucial technique for characterizing boronic acids. A single, relatively broad signal is anticipated in the range of δ 28-33 ppm, which is characteristic of a trigonal planar (sp²-hybridized) boron atom in a boronic acid.[5][6]

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight of the compound. Due to the propensity of boronic acids to undergo dehydration to form cyclic trimers (boroxines), the choice of ionization technique and analytical conditions is critical.[8][9]

  • Electrospray Ionization (ESI): In negative ion mode, a strong signal for the [M-H]⁻ ion is expected. ESI is a soft ionization technique that can often minimize fragmentation and dehydration.[9][10]

  • Matrix-Assisted Laser Desorption/Ionization (MALDI): This technique can also be effective, sometimes revealing adducts with the matrix material which can aid in identification.[8]

  • Expected m/z: The mass spectrum should display a characteristic isotopic pattern due to the presence of two chlorine atoms (³⁵Cl and ³⁷Cl).

Single-Crystal X-ray Diffraction: A Detailed Workflow

The definitive determination of the three-dimensional structure is achieved through single-crystal X-ray diffraction.[11][12] This technique provides precise atomic coordinates, allowing for detailed analysis of bond lengths, bond angles, and intermolecular interactions.

G cluster_xrd X-ray Crystallography Workflow crystal_growth 1. Crystal Growth (Solvent Screening, Vapor Diffusion, Slow Evaporation) mounting 2. Crystal Selection & Mounting crystal_growth->mounting data_collection 3. Data Collection (X-ray Diffractometer) mounting->data_collection data_processing 4. Data Processing (Integration, Scaling, Absorption Correction) data_collection->data_processing structure_solution 5. Structure Solution (Direct Methods) data_processing->structure_solution structure_refinement 6. Structure Refinement structure_solution->structure_refinement analysis 7. Structural Analysis & Validation structure_refinement->analysis

Caption: Experimental workflow for X-ray crystallography.

Step 1: Growing Diffraction-Quality Single Crystals

This is often the most challenging step. The goal is to encourage the slow formation of a well-ordered crystal lattice.

  • Solvent Selection: A screening of various solvents and solvent mixtures is essential. Good solvents typically have moderate volatility. Common choices include acetone, acetonitrile, ethyl acetate, toluene, and mixtures with co-solvents like hexanes or heptane.

  • Common Techniques:

    • Slow Evaporation: A saturated solution of the compound is left in a loosely covered vial, allowing the solvent to evaporate slowly over days or weeks.

    • Vapor Diffusion: A concentrated solution of the compound in a less volatile solvent is placed in a small open vial, which is then sealed inside a larger jar containing a more volatile "anti-solvent" in which the compound is poorly soluble. The anti-solvent vapor slowly diffuses into the solution, reducing the compound's solubility and promoting crystallization.

    • Slow Cooling: A saturated solution at an elevated temperature is cooled slowly to room temperature or below.

Step 2: Data Collection

Once a suitable crystal (typically 0.1-0.3 mm in size, with sharp edges and no visible defects) is obtained, it is mounted on a goniometer head and placed in the X-ray beam of a diffractometer. Data is typically collected at a low temperature (e.g., 100 K) to minimize thermal motion of the atoms.

Step 3: Structure Solution and Refinement

The collected diffraction data (a set of reflection intensities) is processed to solve and refine the crystal structure.

  • Unit Cell Determination: The software determines the dimensions and angles of the unit cell and assigns a crystal system and space group.

  • Structure Solution: The initial positions of the atoms are determined using computational methods like "direct methods."

  • Structure Refinement: The atomic positions and their anisotropic displacement parameters are adjusted through a least-squares refinement process to achieve the best possible fit between the observed diffraction data and the data calculated from the structural model.[11]

Analysis of the Crystal Structure

A solved crystal structure provides a wealth of information. For (3,5-Dichloro-2-fluorophenyl)boronic acid, the key points of analysis would include:

  • Molecular Conformation: The orientation of the boronic acid group relative to the phenyl ring.

  • Intermolecular Interactions: Phenylboronic acids almost invariably form hydrogen-bonded dimers in the solid state, creating a characteristic eight-membered ring.[13] Analysis of this and other interactions like halogen bonding (C-Cl···O or C-Cl···F) and π-stacking will be crucial.

G B1 B O1a O B1->O1a O1b O B1->O1b C1 Ar¹ B1->C1 H1a H O1a->H1a H1b H O1b->H1b O2b O H1a->O2b B2 B O2a O B2->O2a B2->O2b C2 Ar² B2->C2 H2a H O2a->H2a H2b H O2b->H2b H2a->O1b

Caption: Expected hydrogen-bonded dimer of boronic acids.

ParameterDescription
Crystal System The crystal system (e.g., monoclinic, orthorhombic).
Space Group The symmetry of the crystal lattice.
Unit Cell Dimensions a, b, c (Å) and α, β, γ (°).
Z The number of molecules per unit cell.
R-factor A measure of the agreement between the experimental and calculated diffraction data.

Applications in Drug Discovery

Boronic acids are valuable in drug discovery due to their ability to form reversible covalent bonds with diols, a moiety present in many biological molecules, and to act as serine protease inhibitors.[1][2] Bortezomib, a boronic acid-containing drug, is a successful proteasome inhibitor used in cancer therapy.[14] The specific halogenation pattern of (3,5-Dichloro-2-fluorophenyl)boronic acid can enhance binding affinity and modulate pharmacokinetic properties. A detailed crystal structure would provide critical insights for structure-based drug design, enabling the rational design of more potent and selective inhibitors.

References

  • Facile Analysis and Sequencing of Linear and Branched Peptide Boronic Acids by MALDI Mass Spectrometry. Analytical Chemistry. Available at: [Link]

  • A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry. RSC Publishing. Available at: [Link]

  • A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry. Analytical Methods (RSC Publishing). Available at: [Link]

  • ¹⁷O NMR studies of boronic acids and their derivatives. RSC Publishing. Available at: [Link]

  • (PDF) Analysis of Boronic Acids Without Chemical Derivatisation. ResearchGate. Available at: [Link]

  • Analysis of Boronic Acids by Nano Liquid Chromatography−Direct Electron Ionization Mass Spectrometry. Analytical Chemistry. Available at: [Link]

  • ¹¹B NMR spectra of (a) boronic acid 1a, with TBAF, and... ResearchGate. Available at: [Link]

  • ¹¹B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid–Diol Condensations. The Journal of Organic Chemistry. Available at: [Link]

  • ¹¹B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid–Diol Condensations. ACS Publications. Available at: [Link]

  • CHAPTER 2: ¹¹B NMR and Its Uses in Structural Characterization of Boronic Acids and Boronate Esters. Books. Available at: [Link]

  • Experimental and Theoretical Studies of Boronic Acids as a Co-Crystal Former. Diva-Portal.org. Available at: [Link]

  • Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective. MDPI. Available at: [Link]

  • Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. PubMed Central. Available at: [Link]

  • Dealkylation as a Strategy to Synthesize Unconventional Lithium Salts from ortho-Phenyl-phosphonate-boranes. Inorganic Chemistry. Available at: [Link]

  • Single-crystal X-ray Diffraction. SERC (Carleton). Available at: [Link]

  • (3,4,5-trifluorophenyl)boronic acid. Organic Syntheses Procedure. Available at: [Link]

  • X-ray Diffraction Protocols and Methods. Springer Nature Experiments. Available at: [Link]

  • 2-Fluorophenylboronic acid. PubChem. Available at: [Link]

  • 3,5-Difluorophenylboronic acid. lookchem. Available at: [Link]

  • Boron chemicals in diagnosis and therapeutics. PubMed Central. Available at: [Link]

  • Design and Synthesis of Arylboronic Acid Chemosensors for the Fluorescent-Thin Layer Chromatography (f-TLC) Detection of Mycolactone. MDPI. Available at: [Link]

  • molbank. DORAS | DCU Research Repository. Available at: [Link]

  • 3,5-Dichlorophenylboronic acid. PubChem. Available at: [Link]

Sources

Exploratory

A Senior Application Scientist's In-Depth Technical Guide to the Safe Handling and Storage of (3,5-Dichloro-2-fluorophenyl)boronic acid

Authored for Researchers, Scientists, and Drug Development Professionals (3,5-Dichloro-2-fluorophenyl)boronic acid is a cornerstone reagent in contemporary synthetic chemistry, prized for its role in the construction of...

Author: BenchChem Technical Support Team. Date: January 2026

Authored for Researchers, Scientists, and Drug Development Professionals

(3,5-Dichloro-2-fluorophenyl)boronic acid is a cornerstone reagent in contemporary synthetic chemistry, prized for its role in the construction of complex molecular frameworks via Suzuki-Miyaura cross-coupling reactions. Its utility in the synthesis of novel pharmaceutical agents and advanced materials is well-established. However, the successful and safe application of this compound is contingent upon a robust understanding of its chemical nature and associated hazards. This guide provides an in-depth, experience-driven perspective on the safe handling and storage of (3,5-Dichloro-2-fluorophenyl)boronic acid, ensuring both the integrity of your research and the safety of your laboratory personnel.

Part 1: Foundational Chemical and Hazard Profile

A proactive approach to safety begins with a comprehensive understanding of the substance . This section delves into the essential chemical properties and potential hazards of (3,5-Dichloro-2-fluorophenyl)boronic acid.

Physicochemical Characteristics

Understanding the physical properties of a compound is fundamental to its safe manipulation in a laboratory setting.

PropertyData
Molecular Formula C₆H₄BCl₂FO₂
Molecular Weight 190.82 g/mol
Appearance White to off-white solid, powder, or crystals
Melting Point Not consistently reported; varies by purity
Solubility Soluble in many organic solvents (e.g., THF, Dioxane, Methanol)
Stability Stable under recommended storage conditions.[1]
Hazard Identification and Classification

(3,5-Dichloro-2-fluorophenyl)boronic acid is classified with the following hazards, which necessitate careful handling to avoid adverse health effects.

  • Skin Irritation (Category 2): Causes skin irritation upon contact.[1][2]

  • Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2]

  • Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: May cause respiratory irritation if inhaled.[1][2]

It is imperative to consult the most current Safety Data Sheet (SDS) from your specific supplier for the complete hazard profile.

The Causality Behind Boronic Acid Instability

Arylboronic acids, while invaluable synthetic tools, are prone to specific degradation pathways that can impact reaction efficiency and purity. Understanding these pathways is key to their proper handling and storage.

degradation_pathways A (3,5-Dichloro-2-fluorophenyl)boronic acid (Monomer) B Boroxine (Anhydride Trimer) A->B - H₂O (Dehydration) C Protodeboronation Product (1,3-dichloro-2-fluorobenzene) A->C + H₂O / Heat / Acid or Base (Protodeboronation) B->A + H₂O (Hydrolysis)

Caption: Key degradation pathways for arylboronic acids.

Commercially available arylboronic acids often contain varying amounts of their corresponding boroxine, the cyclic anhydride trimer.[3] The presence of boroxines can be detrimental to reaction yields, as they are generally less reactive in cross-coupling reactions.[3] Furthermore, protodeboronation, the cleavage of the carbon-boron bond, is an irreversible process that leads to the formation of the corresponding arene, an impurity that can be difficult to remove from the desired product.[4]

Part 2: A Framework for Safe Laboratory Operations

The following protocols are designed to be self-validating systems, incorporating best practices to mitigate the identified risks.

The Hierarchy of Controls: An Essential Workflow

Effective risk management follows a hierarchical approach, prioritizing the most effective control measures. This workflow should be ingrained in all laboratory procedures involving this compound.

safety_workflow A Elimination / Substitution (Is a less hazardous reagent available?) B Engineering Controls (Fume Hood, Ventilation) A->B Prioritize C Administrative Controls (SOPs, Training) B->C Implement D Personal Protective Equipment (PPE) (Gloves, Goggles, Lab Coat) C->D Mandate

Caption: The hierarchy of controls for chemical safety.

Mandatory Personal Protective Equipment (PPE)

The use of appropriate PPE is the final barrier between the researcher and the chemical. The following are mandatory when handling (3,5-Dichloro-2-fluorophenyl)boronic acid:

PPESpecificationRationale
Eye Protection ANSI Z87.1 compliant safety glasses with side shields or chemical splash goggles.Protects against airborne powder and splashes.
Hand Protection Nitrile or other chemically resistant gloves.Prevents skin contact and irritation.[1]
Body Protection A flame-resistant lab coat, fully buttoned.Protects skin and clothing from contamination.
Respiratory Protection Not typically required when using a fume hood. A NIOSH-approved respirator may be necessary for large spills or in poorly ventilated areas.Prevents inhalation of the irritant powder.[1]
Step-by-Step Protocol for Weighing and Solution Preparation

This protocol is designed to minimize exposure and maintain the integrity of the compound.

  • Preparation:

    • Ensure a chemical fume hood is operational and the sash is at the appropriate working height.

    • Decontaminate the work surface within the fume hood.

    • Assemble all necessary equipment: spatula, weigh paper or boat, beaker or flask, and the appropriate solvent.

    • Don all required PPE.

  • Weighing the Solid:

    • Place the analytical balance inside the fume hood if possible. If not, weigh the compound in a designated, well-ventilated weighing station.

    • Carefully open the container of (3,5-Dichloro-2-fluorophenyl)boronic acid, avoiding any sudden movements that could create airborne dust.

    • Use a clean spatula to transfer the desired amount of the solid to the weigh paper.

    • Immediately and securely close the main container.

  • Preparing the Solution:

    • Place the beaker or flask containing the solvent inside the fume hood.

    • Carefully add the weighed solid to the solvent.

    • Use a magnetic stirrer or gentle swirling to dissolve the solid.

    • Ensure the container is loosely capped or covered with a watch glass to prevent solvent evaporation while allowing for pressure equalization.

  • Cleanup and Waste Disposal:

    • Dispose of the used weigh paper and any contaminated wipes in a designated solid hazardous waste container.

    • Wipe down the spatula and the work surface with a damp cloth or paper towel, and dispose of it as solid waste.

    • Remove gloves using the proper technique to avoid contaminating your skin and dispose of them in the appropriate waste stream.

    • Wash hands thoroughly with soap and water.

Part 3: Storage and Emergency Preparedness

Proper storage is critical for maintaining the chemical's efficacy and for laboratory safety. A well-rehearsed emergency plan is equally vital.

Optimal Storage Conditions

To minimize degradation and ensure the longevity of (3,5-Dichloro-2-fluorophenyl)boronic acid, adhere to the following storage conditions:

  • Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation from air and moisture.[5]

  • Temperature: Store in a cool, dry place.[5] Refrigeration is often recommended.[5]

  • Container: Keep the container tightly sealed.[5]

  • Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[5][6]

Emergency Procedures

In the event of an accidental exposure or spill, a prompt and informed response is crucial.

Emergency SituationProtocol
Skin Contact Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. If irritation persists, seek medical attention.[1][2][6]
Eye Contact Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2][6]
Inhalation Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[2][6]
Ingestion Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[1]
Spill Evacuate the immediate area. Wearing appropriate PPE, cover the spill with a dry, inert absorbent material such as sand or vermiculite. Carefully sweep up the material and place it in a labeled, sealed container for hazardous waste disposal. Ventilate the area and decontaminate the spill site.[1][5]

References

  • Vertex AI Search, Phenylboronic acid - SAFETY D
  • BenchChem, Storage and handling guidelines for organoboronic acids to prevent decomposition, Retrieved January 20, 2026.
  • Fisher Scientific, SAFETY D
  • ChemicalBook, 3,5-Difluorophenylboronic acid | 156545-07-2, Retrieved January 20, 2026.
  • TCI Chemicals, SAFETY D
  • CDH Fine Chemical, 3,5-DICHLORO PHENYL BORONIC ACID CAS No 67492-50-6 MATERIAL SAFETY DATA SHEET SDS/MSDS, Retrieved January 20, 2026.
  • PubChem, 3-Fluorophenylboronic acid | C6H6BFO2 | CID 2733986, Retrieved January 20, 2026.
  • Sigma-Aldrich, SAFETY D
  • Fisher Scientific, SAFETY D
  • BLDpharm, 2048237-95-0|(3,5-Dichloro-2-fluorophenyl)boronic acid, Retrieved January 20, 2026.
  • Organic Chemistry Portal, Controlling Residual Arylboronic Acids as Potential Genotoxic Impurities in APIs, Retrieved January 20, 2026.
  • Sigma-Aldrich, 3,5-Difluorophenylboronic acid = 95 156545-07-2, Retrieved January 20, 2026.
  • Fluorochem, Safety D
  • Organic Syntheses, Working with Hazardous Chemicals, Retrieved January 20, 2026.

Sources

Foundational

(3,5-Dichloro-2-fluorophenyl)boronic Acid: A Technical Guide to Commercial Sourcing, Purity Assessment, and Quality Control for Drug Discovery Applications

An In-Depth Technical Guide for Researchers Abstract: (3,5-Dichloro-2-fluorophenyl)boronic acid is a pivotal building block in contemporary organic synthesis, particularly within the pharmaceutical industry where it serv...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide for Researchers

Abstract: (3,5-Dichloro-2-fluorophenyl)boronic acid is a pivotal building block in contemporary organic synthesis, particularly within the pharmaceutical industry where it serves as a key intermediate in the construction of complex molecular architectures.[1][2] Its utility in carbon-carbon bond-forming reactions, such as the Suzuki-Miyaura coupling, is indispensable for the development of novel therapeutics.[1][2] However, the success of these synthetic endeavors is critically dependent on the purity and stability of the boronic acid starting material. This guide provides an in-depth analysis for researchers, scientists, and drug development professionals on sourcing high-quality (3,5-Dichloro-2-fluorophenyl)boronic acid. We will explore the landscape of commercial suppliers, detail robust analytical methodologies for purity verification, and present self-validating protocols to ensure the integrity of this crucial reagent.

The Ascendancy of Boronic Acids in Drug Discovery

Boronic acids and their derivatives have become indispensable tools in medicinal chemistry.[3][4] Their unique ability to act as stable, yet reactive, progenitors of nucleophilic carbon species in palladium-catalyzed cross-coupling reactions has revolutionized the synthesis of biaryl and heteroaryl structures common in drug candidates.[2] The first FDA-approved boronic acid-containing drug, Bortezomib (Velcade®), underscored the therapeutic potential of this class of compounds, spurring a surge in their incorporation into drug discovery programs.[2][3] The reliability of any synthesis, however, begins with the quality of its starting materials. For boronic acids, this presents a unique set of challenges, including their propensity to form cyclic trimeric anhydrides (boroxines) under dehydrating conditions, which can complicate characterization and affect reactivity.[5]

Sourcing (3,5-Dichloro-2-fluorophenyl)boronic Acid: A Comparative Overview

The selection of a reliable commercial supplier is the first critical step in the procurement workflow. Purity, consistency, available analytical data, and documentation are paramount. Below is a comparative summary of several commercial suppliers offering (3,5-Dichloro-2-fluorophenyl)boronic acid (CAS No. 2048237-95-0).

Supplier Product Number/CAS Stated Purity Analytical Data Typically Provided
BLDpharm BD500589 / 2048237-95-0Not explicitly stated on the product page, requires inquiry.Access to NMR, HPLC, LC-MS, UPLC data is indicated.[6]
ChemScene CS-0118328 / 2048237-95-0Not explicitly stated on the product page, requires inquiry.Provides basic properties; specific analytical data requires request.[7]
Apollo Scientific PC502048 / 2048237-95-0Not explicitly stated on the product page, requires inquiry.Certificate of Analysis (CoA) available upon request.[8]

Note: This table is illustrative and based on publicly available information as of early 2026. Researchers should always request a lot-specific Certificate of Analysis (CoA) before purchase.

A Framework for Quality Control and Purity Assessment

A robust quality control (QC) process is not merely a suggestion but a necessity in a regulated research and development environment. The workflow should be a self-validating system, ensuring that the material meets all specifications before its introduction into a synthetic route.

The Boroxine Challenge

A primary complication in the analysis of boronic acids is their equilibrium with the corresponding boroxine trimer.[5] This dehydration process can occur during storage or in aprotic solvents, leading to complex and often misleading NMR spectra.[9] An effective analytical protocol must account for this equilibrium to accurately determine the purity of the boronic acid monomer.

Quality Assessment Workflow

The following diagram outlines a logical workflow for the comprehensive quality assessment of a newly received batch of (3,5-Dichloro-2-fluorophenyl)boronic acid.

G cluster_0 Phase 1: Initial Receipt & Documentation cluster_1 Phase 2: Analytical Verification cluster_2 Phase 3: Disposition A Receive Commercial (3,5-Dichloro-2-fluorophenyl)boronic acid B Visual Inspection (Color, Form) A->B C Documentation Review (Certificate of Analysis) A->C D Prepare Analytical Sample B->D C->D E ¹H & ¹⁹F NMR Spectroscopy (Identity & Organic Purity) D->E F RP-HPLC Analysis (Purity & Impurity Profile) D->F G ¹¹B NMR Spectroscopy (Boron Species Confirmation) D->G H Purity & Identity Confirmed? E->H F->H G->H I Release for Use H->I Yes J Quarantine & Reject H->J No

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for Suzuki-Miyaura Coupling using (3,5-Dichloro-2-fluorophenyl)boronic acid

For: Researchers, scientists, and drug development professionals. Introduction: The Strategic Importance of Polychlorinated Fluorinated Biaryls The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern...

Author: BenchChem Technical Support Team. Date: January 2026

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of Polychlorinated Fluorinated Biaryls

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1] This palladium-catalyzed reaction, which couples an organoboron species with an organic halide, is particularly vital in the synthesis of biaryl and heteroaryl structures—motifs that are prevalent in pharmaceuticals, agrochemicals, and advanced materials.[2]

This guide focuses on a specific, highly functionalized building block: (3,5-Dichloro-2-fluorophenyl)boronic acid . The unique substitution pattern of this reagent—featuring two chloro groups and an ortho-fluoro group—presents both a challenge and a significant opportunity for medicinal chemists.

  • The Role of Fluorine in Drug Design: The incorporation of fluorine into drug candidates can profoundly enhance pharmacokinetic and physicochemical properties. It can improve metabolic stability by blocking sites of oxidation, increase binding affinity through unique electronic interactions, and modulate lipophilicity to enhance membrane permeability.[3][4][5][6][7]

  • The Challenge of Steric Hindrance: The presence of substituents at the 2-, 3-, and 5-positions creates a sterically demanding environment around the carbon-boron bond. This steric bulk can impede key steps in the catalytic cycle, necessitating carefully optimized reaction conditions and advanced catalyst systems to achieve high yields.[8][9]

These application notes provide a comprehensive technical guide, from mechanistic principles to a detailed, field-proven protocol for successfully employing (3,5-Dichloro-2-fluorophenyl)boronic acid in Suzuki-Miyaura coupling reactions.

Mechanistic Insights: Overcoming the Hurdles of a Hindered Substrate

The catalytic cycle of the Suzuki-Miyaura reaction comprises three fundamental steps: oxidative addition, transmetalation, and reductive elimination. Understanding how the structure of (3,5-Dichloro-2-fluorophenyl)boronic acid impacts each step is crucial for rational protocol design.

  • Oxidative Addition: A Pd(0) species inserts into the carbon-halide bond of the coupling partner (e.g., an aryl bromide). This step is generally faster for more reactive halides (I > Br > Cl). For less reactive partners like aryl chlorides, the choice of an electron-rich and bulky ligand on the palladium catalyst is critical to facilitate this step.[10]

  • Transmetalation: This is the key step involving the boronic acid. The organic group is transferred from the boron atom to the palladium center. For this to occur, the boronic acid must be activated by a base to form a more nucleophilic boronate species (-B(OH)₃⁻).[1] The electron-withdrawing effects of the two chlorine and one fluorine atoms on (3,5-Dichloro-2-fluorophenyl)boronic acid decrease the nucleophilicity of the aryl ring, making transmetalation more challenging. Furthermore, the ortho-fluoro substituent provides significant steric hindrance.

    • Causality: To overcome this, a combination of a moderately strong base (e.g., K₃PO₄, Cs₂CO₃) and a highly active catalyst system is required. The base facilitates the formation of the reactive boronate, while a bulky ligand on the palladium helps to create a coordinatively unsaturated metal center that is receptive to the sterically encumbered boronate.

  • Reductive Elimination: The two organic partners on the Pd(II) center couple and are eliminated, forming the new C-C bond and regenerating the active Pd(0) catalyst. This step is often accelerated by bulky, electron-rich ligands that promote the collapse of the palladium intermediate.

Below is a visualization of the catalytic cycle.

Suzuki_Catalytic_Cycle cluster_main Suzuki-Miyaura Catalytic Cycle cluster_inputs pd0 Pd(0)L₂ (Active Catalyst) oa_complex Ar¹-Pd(II)L₂(X) (Oxidative Addition Complex) pd0->oa_complex Oxidative Addition trans_complex Ar¹-Pd(II)L₂(Ar²) (Transmetalation Complex) oa_complex->trans_complex Transmetalation trans_complex->pd0 Reductive Elimination product Ar¹-Ar² (Biaryl Product) trans_complex->product aryl_halide Ar¹-X (Aryl Halide) aryl_halide->oa_complex boronic_acid Ar²-B(OH)₂ (Boronic Acid) boronic_acid->trans_complex base Base (e.g., K₃PO₄) base:n->trans_complex:s

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Experimental Design & Protocol

Key Considerations for (3,5-Dichloro-2-fluorophenyl)boronic acid
  • Catalyst Selection: Due to the steric hindrance and electronic deactivation, standard catalysts like Pd(PPh₃)₄ may provide low yields. Modern catalyst systems employing bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos, or RuPhos) or N-heterocyclic carbenes (NHCs) are highly recommended.[11][12] Using a pre-formed catalyst (precatalyst) can ensure the efficient generation of the active Pd(0) species.

  • Base Selection: A moderately strong inorganic base is typically optimal. Potassium phosphate (K₃PO₄) is an excellent choice as it is effective and generally compatible with a wide range of functional groups. Cesium carbonate (Cs₂CO₃) or potassium carbonate (K₂CO₃) can also be effective.[13]

  • Solvent System: A mixture of an organic solvent and water is standard. The water is necessary to dissolve the inorganic base and facilitate the formation of the boronate. Common solvent systems include 1,4-dioxane/water, toluene/water, or 2-MeTHF/water. All solvents must be thoroughly degassed to prevent oxidation of the Pd(0) catalyst.

  • Temperature: While some modern catalysts can operate at room temperature, couplings involving challenging substrates often require heating to achieve a reasonable reaction rate. A temperature range of 80-110 °C is a good starting point.

Data Presentation: Representative Reaction Parameters

The table below summarizes a typical set of conditions for the coupling of (3,5-Dichloro-2-fluorophenyl)boronic acid with a generic aryl bromide.

ParameterRecommended ConditionRationale
Aryl Halide Aryl Bromide (1.0 equiv)More reactive than aryl chlorides, less expensive than aryl iodides.
Boronic Acid (3,5-Dichloro-2-fluorophenyl)boronic acid (1.2–1.5 equiv)Excess ensures complete consumption of the limiting aryl halide.
Pd Precatalyst XPhos Pd G3 (1-3 mol%)Highly active for sterically hindered and deactivated substrates.[14]
Ligand XPhos (included in precatalyst)Bulky, electron-rich ligand that promotes all steps of the cycle.
Base K₃PO₄ (2.0–3.0 equiv)Effective base for boronic acid activation without being overly harsh.
Solvent 1,4-Dioxane / H₂O (e.g., 4:1 v/v)Good solvent for both organic reagents and the inorganic base.
Temperature 100 °CEnsures adequate reaction rate for a challenging coupling.
Reaction Time 4–24 hoursMonitor by TLC or LC-MS to determine completion.

Detailed Step-by-Step Protocol

This protocol describes a general procedure for the Suzuki-Miyaura coupling of an aryl bromide with (3,5-Dichloro-2-fluorophenyl)boronic acid on a 0.5 mmol scale.

Materials:

  • Aryl Bromide (0.5 mmol, 1.0 equiv)

  • (3,5-Dichloro-2-fluorophenyl)boronic acid (96 mg, 0.6 mmol, 1.2 equiv)

  • XPhos Pd G3 precatalyst (e.g., 13 mg, 0.015 mmol, 3 mol%)

  • Potassium Phosphate (K₃PO₄) (318 mg, 1.5 mmol, 3.0 equiv)

  • 1,4-Dioxane (degassed, 4.0 mL)

  • Water (degassed, 1.0 mL)

  • Reaction vessel (e.g., 10 mL microwave vial or Schlenk tube) with a magnetic stir bar

  • Inert gas supply (Nitrogen or Argon)

Workflow Visualization:

Workflow cluster_prep I. Preparation cluster_reaction II. Reaction Setup cluster_workup III. Workup & Purification cluster_analysis IV. Analysis prep_reagents Weigh Reagents: Aryl Bromide, Boronic Acid, Base, and Catalyst setup_vessel Add solids to reaction vessel under inert atmosphere prep_reagents->setup_vessel prep_solvent Degas Solvents (Dioxane & Water) via Sparging add_solvents Add degassed Dioxane and Water via syringe prep_solvent->add_solvents setup_vessel->add_solvents heat_stir Seal vessel and heat (e.g., 100 °C) with stirring add_solvents->heat_stir monitor Monitor progress by TLC or LC-MS heat_stir->monitor cool Cool reaction to RT monitor->cool Upon completion quench Dilute with EtOAc & Water cool->quench extract Separate layers and extract aqueous phase quench->extract dry Combine organics, wash with brine, dry (Na₂SO₄) extract->dry concentrate Filter and concentrate under reduced pressure dry->concentrate purify Purify crude product via flash column chromatography concentrate->purify analyze Characterize pure product (NMR, MS, etc.) purify->analyze

Sources

Application

The Strategic Application of (3,5-Dichloro-2-fluorophenyl)boronic Acid in Modern Drug Discovery

Introduction: A Privileged Scaffold for Modulating Molecular Properties In the landscape of medicinal chemistry, the strategic incorporation of halogen atoms has become a cornerstone of rational drug design. The unique e...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: A Privileged Scaffold for Modulating Molecular Properties

In the landscape of medicinal chemistry, the strategic incorporation of halogen atoms has become a cornerstone of rational drug design. The unique electronic and steric properties imparted by halogens can profoundly influence a molecule's pharmacokinetic and pharmacodynamic profile. Among the vast arsenal of halogenated building blocks, (3,5-Dichloro-2-fluorophenyl)boronic acid (CAS No. 2048237-95-0) has emerged as a particularly valuable reagent.[1] Its trifunctionalized aromatic ring—featuring an ortho-fluorine and two meta-chlorine atoms—offers a sophisticated tool for fine-tuning molecular architecture to enhance potency, selectivity, and metabolic stability.

This guide provides an in-depth exploration of (3,5-Dichloro-2-fluorophenyl)boronic acid as a key intermediate in drug discovery. We will delve into the mechanistic rationale behind its utility, provide detailed protocols for its application in cornerstone reactions, and present case studies that underscore its significance in the synthesis of biologically active compounds.

Physicochemical Properties and Handling

A thorough understanding of a reagent's properties is paramount for its effective and safe use in the laboratory.

PropertyValueSource
CAS Number 2048237-95-0
Molecular Formula C₆H₄BCl₂FO₂
Molecular Weight 208.81 g/mol
Appearance White to off-white powder/solidSupplier Data
Storage Store in a cool, dry place under an inert atmosphere.[2]

Safety and Handling: (3,5-Dichloro-2-fluorophenyl)boronic acid is classified as an irritant. It may cause skin, eye, and respiratory irritation.[3][4][5] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood.[3][4][5] For detailed safety information, always consult the latest Safety Data Sheet (SDS) from the supplier.[3][4][5][6][7]

The Medicinal Chemist's Rationale: Why This Specific Substitution Pattern?

The utility of the (3,5-dichloro-2-fluorophenyl) moiety stems from the synergistic effects of its three halogen substituents. This unique arrangement allows medicinal chemists to address several design challenges simultaneously.

1. Modulation of pKa and Lipophilicity: The strongly electron-withdrawing nature of the two chlorine atoms and the fluorine atom significantly lowers the pKa of any proximal basic functional groups in the final molecule. This can be crucial for optimizing drug absorption and distribution, as it influences the ionization state at physiological pH. Furthermore, the halogens increase the molecule's lipophilicity, which can enhance membrane permeability and improve oral bioavailability.[8][9] However, the strategic placement of the polar C-F bond can also be used to modulate local polarity and engage in specific hydrogen bond interactions.

2. Metabolic Blocking: Aromatic hydroxylation, mediated by cytochrome P450 enzymes, is a common metabolic pathway that leads to rapid drug clearance. The positions on the phenyl ring are effectively "blocked" by the chlorine and fluorine atoms, preventing oxidative metabolism at these sites. This "metabolic blocking" strategy can significantly increase the half-life of a drug candidate.[10]

3. Enhancing Binding Affinity and Selectivity: The fluorine atom, with its small van der Waals radius and high electronegativity, can act as a hydrogen bond acceptor and participate in favorable dipole-dipole or orthogonal multipolar interactions with protein targets.[8][9] The chlorine atoms provide steric bulk and can engage in halogen bonding, a non-covalent interaction that is increasingly recognized for its importance in ligand-receptor binding. The defined steric and electronic profile of the (3,5-dichloro-2-fluorophenyl) group can therefore enforce a specific conformation that is optimal for binding to a target protein, thereby increasing potency and selectivity.

Logical Framework: The Impact of Halogenation on Drug Properties

G cluster_0 Core Building Block Reagent (3,5-Dichloro-2-fluorophenyl)boronic acid pKa Lowered pKa of Proximal Groups Reagent->pKa e-withdrawing Lipo Increased Lipophilicity Reagent->Lipo Halogenation MetStab Blocked Metabolic Hotspots (Increased Half-life) Reagent->MetStab Steric/Electronic Shielding Binding Improved Binding Affinity (H-bonds, Halogen bonds) Reagent->Binding Bioavail Enhanced Oral Bioavailability pKa->Bioavail Lipo->Bioavail Selectivity Enhanced Target Selectivity Binding->Selectivity

Caption: Impact of the 3,5-dichloro-2-fluoro substitution pattern.

Application in Drug Discovery: A Case Study Perspective

While direct incorporation of the (3,5-dichloro-2-fluorophenyl)boronic acid is not yet widely published in marketed drugs, the strategic importance of the closely related 3,5-dichlorophenyl and 2,4-dichloro-5-fluorophenyl scaffolds is well-documented in clinical and preclinical candidates. These examples provide a strong proxy for the potential of the title compound.

Case Study: Resmetirom (MGL-3196) - A Thyroid Hormone Receptor β Agonist

A prominent example is Resmetirom (MGL-3196) , a highly selective thyroid hormone receptor β (THR-β) agonist that has shown promising results in clinical trials for the treatment of dyslipidemia and non-alcoholic steatohepatitis (NASH).[10] The core structure of Resmetirom features a 3,5-dichlorophenyl moiety. The discovery and optimization of this series highlighted the critical role of this substitution pattern in achieving high potency and selectivity for the THR-β isoform over the THR-α isoform, thereby minimizing potential cardiac side effects.[10] The synthesis of Resmetirom and its analogues demonstrates the successful incorporation of a dichlorinated phenyl ring into a complex heterocyclic system, a strategy readily achievable using the corresponding boronic acid.[9][11][12]

Other Preclinical Examples: Research into novel therapeutic agents has shown the utility of similar scaffolds. For instance, a series of thiazolotriazoles containing a 2,4-dichloro-5-fluorophenyl group were synthesized and demonstrated significant anti-inflammatory, analgesic, and antimicrobial activities.[13] This work underscores the value of this substitution pattern in generating compounds with diverse biological activities.

Protocols for Synthesis and Application

Protocol 1: Synthesis of (3,5-Dichloro-2-fluorophenyl)boronic acid

This protocol is adapted from established methods for the synthesis of multi-substituted arylboronic acids, such as (3,4,5-trifluorophenyl)boronic acid.[6] The key steps involve the formation of a Grignard or organolithium reagent followed by trapping with a borate ester.

Caption: Synthetic workflow for the target boronic acid.

Materials:

  • 1-Bromo-3,5-dichloro-2-fluorobenzene

  • Magnesium turnings

  • Iodine (catalytic amount)

  • Anhydrous Tetrahydrofuran (THF)

  • Trimethyl borate (B(OMe)₃)

  • Hydrochloric acid (e.g., 2 M aqueous solution)

  • Ethyl acetate

  • Brine (saturated aqueous NaCl)

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel, all under an inert atmosphere (Argon or Nitrogen).

  • Grignard Formation: To the flask, add magnesium turnings (1.2 equivalents) and a crystal of iodine. Add a small portion of anhydrous THF. In the dropping funnel, place a solution of 1-bromo-3,5-dichloro-2-fluorobenzene (1.0 equivalent) in anhydrous THF.

  • Add a small amount of the aryl bromide solution to the magnesium. If the reaction does not initiate (indicated by heat and disappearance of the iodine color), gently warm the flask. Once initiated, add the remaining aryl bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the reaction mixture at room temperature for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

  • Boration: In a separate flame-dried flask under an inert atmosphere, prepare a solution of trimethyl borate (1.5 - 2.0 equivalents) in anhydrous THF. Cool this solution to -78 °C using a dry ice/acetone bath.

  • Slowly transfer the prepared Grignard reagent solution to the cold trimethyl borate solution via cannula.

  • After the addition is complete, allow the reaction mixture to warm slowly to room temperature and stir for at least 2 hours (or overnight).

  • Workup and Purification: Cool the reaction mixture in an ice bath and slowly quench by adding 2 M HCl until the solution is acidic. Stir vigorously for 30 minutes.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • The crude product can be purified by recrystallization (e.g., from a hexane/ethyl acetate mixture) or by silica gel chromatography to yield the pure boronic acid.

Protocol 2: Representative Suzuki-Miyaura Cross-Coupling Reaction

The coupling of (3,5-Dichloro-2-fluorophenyl)boronic acid presents challenges due to steric hindrance from the ortho-fluoro substituent and potential electronic deactivation. Therefore, a robust catalytic system employing a biarylphosphine ligand is recommended.[14]

Reaction Scheme: Ar-X + (3,5-Dichloro-2-fluorophenyl)B(OH)₂ --[Pd Catalyst, Ligand, Base]--> Ar-(3,5-Dichloro-2-fluorophenyl)

Materials:

  • (3,5-Dichloro-2-fluorophenyl)boronic acid (1.2 - 1.5 equivalents)

  • Aryl or heteroaryl halide (Ar-X, 1.0 equivalent)

  • Palladium(II) acetate (Pd(OAc)₂, 2 mol%) or Pd₂(dba)₃ (1 mol%)

  • SPhos (4 mol%) or XPhos (4 mol%)

  • Potassium phosphate (K₃PO₄, 3.0 equivalents)

  • Solvent: 1,4-Dioxane/Water (e.g., 4:1 v/v)

Procedure:

  • Reaction Setup: To an oven-dried reaction vessel (e.g., a microwave vial or Schlenk tube), add the aryl halide (1.0 eq), (3,5-Dichloro-2-fluorophenyl)boronic acid (1.2 eq), Pd(OAc)₂ (0.02 eq), SPhos (0.04 eq), and K₃PO₄ (3.0 eq).

  • Evacuate and backfill the vessel with an inert gas (Argon or Nitrogen) three times.

  • Add the degassed solvent system (e.g., 1,4-dioxane and water) via syringe.

  • Reaction: Seal the vessel and heat the reaction mixture to 80-110 °C with vigorous stirring. The optimal temperature and time should be determined by monitoring the reaction progress (e.g., by TLC or LC-MS). Reaction times typically range from 4 to 24 hours.

  • Workup: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and water.

  • Transfer to a separatory funnel, separate the layers, and extract the aqueous layer with ethyl acetate (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purification: The crude product is then purified by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired biaryl product.

Causality Behind Experimental Choices:

  • Catalyst/Ligand: Standard Pd(PPh₃)₄ may be insufficient for this sterically demanding coupling. Electron-rich, bulky biarylphosphine ligands like SPhos or XPhos are known to facilitate the often rate-limiting oxidative addition and reductive elimination steps with challenging substrates.[14]

  • Base: K₃PO₄ is a moderately strong base that is effective in promoting the transmetalation step without causing significant degradation of sensitive substrates.

  • Solvent: A mixture of an organic solvent like dioxane or toluene with water is standard for Suzuki couplings. Water is often necessary to help dissolve the inorganic base and facilitate the catalytic cycle.

Conclusion

(3,5-Dichloro-2-fluorophenyl)boronic acid represents a highly valuable and strategic building block for medicinal chemists. The unique substitution pattern provides a powerful tool to address multiple drug design objectives, including the enhancement of metabolic stability, modulation of physicochemical properties, and optimization of target binding. While its application requires consideration of its steric and electronic nature, robust protocols such as the Suzuki-Miyaura cross-coupling enable its efficient incorporation into a wide range of molecular scaffolds. As the drive for more sophisticated and finely-tuned drug candidates continues, the utility of such multi-functionalized reagents is poised to grow, making (3,5-Dichloro-2-fluorophenyl)boronic acid a key component in the drug discovery toolkit.

References

  • Molander, G. A., & Biolatto, B. (2003). Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions of Potassium Aryl- and Heteroaryltrifluoroborates. The Journal of Organic Chemistry, 68(11), 4302–4314. [Link]

  • Ishiyama, T., et al. (2003). (3,4,5-trifluorophenyl)boronic acid. Organic Syntheses, 80, 128. [Link]

  • National Center for Biotechnology Information. (n.d.). 3-Fluorophenylboronic acid. PubChem Compound Database. Retrieved January 20, 2026, from [Link]

  • Synfacts. (2025). Improved Synthesis of Resmetirom. Synfacts, 21(12), 1258. [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved January 20, 2026, from [Link]

  • ResearchGate. (n.d.). The Suzuki-Miyaura reactions of aryl halides with arylboronic acids. Retrieved January 20, 2026, from [Link]

  • ResearchGate. (n.d.). Suzuki–Miyaura reactions of 3,5-dichloro-2,4,6-trifluoropyridine. Retrieved January 20, 2026, from [Link]

  • National Center for Biotechnology Information. (n.d.). 2-Fluorophenylboronic acid. PubChem Compound Database. Retrieved January 20, 2026, from [Link]

  • Google Patents. (n.d.). WO2021063367A1 - Resmetirom crystal form and preparation method therefor and use thereof.
  • Google Patents. (n.d.). CN114907327A - Crystal form of Resmetirom and preparation method and application thereof.
  • Karthikeyan, M. S. (2009). Synthesis, analgesic, anti-inflammatory and antimicrobial studies of 2,4-dichloro-5-fluorophenyl containing thiazolotriazoles. European Journal of Medicinal Chemistry, 44(2), 827–833. [Link]

  • Kelly, M. J., et al. (2014). Discovery of 2-[3,5-dichloro-4-(5-isopropyl-6-oxo-1,6-dihydropyridazin-3-yloxy)phenyl]-3,5-dioxo-2,3,4,5-tetrahydro[4][15]triazine-6-carbonitrile (MGL-3196), a Highly Selective Thyroid Hormone Receptor β agonist in clinical trials for the treatment of dyslipidemia. Journal of Medicinal Chemistry, 57(10), 3912–3923. [Link]

Sources

Method

The Synthetic Utility of (3,5-Dichloro-2-fluorophenyl)boronic Acid: A Guide for Organic Chemists

(3,5-Dichloro-2-fluorophenyl)boronic acid) is a versatile and increasingly important building block in modern organic synthesis. Its unique substitution pattern—featuring two chlorine atoms, a fluorine atom, and a boroni...

Author: BenchChem Technical Support Team. Date: January 2026

(3,5-Dichloro-2-fluorophenyl)boronic acid) is a versatile and increasingly important building block in modern organic synthesis. Its unique substitution pattern—featuring two chlorine atoms, a fluorine atom, and a boronic acid moiety—imparts specific steric and electronic properties that are highly sought after in the design of complex organic molecules, particularly in the fields of medicinal chemistry and materials science. This guide provides an in-depth look at the applications of this reagent, focusing on its pivotal role in carbon-carbon bond formation and offering detailed protocols for its use.

Core Application: Suzuki-Miyaura Cross-Coupling Reactions

The primary application of (3,5-Dichloro-2-fluorophenyl)boronic acid lies in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This powerful transformation enables the formation of a C-C bond between the boronic acid and an aryl or vinyl halide (or pseudohalide), yielding functionalized biaryl structures.[1] The presence of the dichloro and fluoro substituents on the boronic acid can significantly influence the physicochemical properties of the resulting molecule, such as lipophilicity, metabolic stability, and binding affinity to biological targets.

Mechanistic Considerations

The catalytic cycle of the Suzuki-Miyaura reaction is well-established and proceeds through three key steps: oxidative addition, transmetalation, and reductive elimination. The choice of catalyst, ligand, base, and solvent is crucial for achieving high yields and preventing side reactions, such as protodeboronation of the boronic acid. For sterically hindered and electronically deactivated substrates like (3,5-Dichloro-2-fluorophenyl)boronic acid, the selection of a suitable palladium catalyst and ligand system is particularly critical.

Suzuki_Miyaura_Cycle A Pd(0)Ln B Oxidative Addition (Ar-X) A->B C Ar-Pd(II)-X Ln B->C D Transmetalation (Ar'-B(OH)2 + Base) C->D E Ar-Pd(II)-Ar' Ln D->E F Reductive Elimination E->F F->A G Ar-Ar' F->G Product

The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Application in Medicinal Chemistry: Synthesis of Kinase Inhibitors

The 3,5-dichloro-2-fluorophenyl moiety is a key structural feature in a number of potent and selective kinase inhibitors. Kinases are a class of enzymes that play a crucial role in cell signaling, and their dysregulation is implicated in numerous diseases, including cancer. The unique electronic and conformational properties conferred by the halogen substituents can lead to enhanced binding affinity and selectivity for the target kinase.

While specific examples detailing the use of (3,5-Dichloro-2-fluorophenyl)boronic acid in the synthesis of named kinase inhibitors are often found in patent literature, the general strategy involves the Suzuki-Miyaura coupling of this boronic acid with a suitably functionalized heterocyclic halide to construct the core scaffold of the inhibitor.

Experimental Protocols

The following protocols provide a general framework for the use of (3,5-Dichloro-2-fluorophenyl)boronic acid in Suzuki-Miyaura cross-coupling reactions. Optimization of the reaction conditions (e.g., catalyst, ligand, base, solvent, and temperature) may be necessary for specific substrates.

Protocol 1: General Suzuki-Miyaura Coupling with an Aryl Bromide

This protocol describes a general procedure for the coupling of (3,5-Dichloro-2-fluorophenyl)boronic acid with a generic aryl bromide.

Materials:

  • (3,5-Dichloro-2-fluorophenyl)boronic acid (1.2 equiv)

  • Aryl bromide (1.0 equiv)

  • Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

  • SPhos (4 mol%)

  • Potassium phosphate (K₃PO₄, 2.0 equiv)

  • 1,4-Dioxane/Water (4:1 mixture, degassed)

  • Round-bottom flask

  • Magnetic stirrer

  • Reflux condenser

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • To a dry round-bottom flask, add the aryl bromide (1.0 equiv), (3,5-Dichloro-2-fluorophenyl)boronic acid (1.2 equiv), palladium(II) acetate (2 mol%), SPhos (4 mol%), and potassium phosphate (2.0 equiv).

  • Evacuate and backfill the flask with an inert gas (repeat 3 times).

  • Add the degassed 1,4-dioxane/water (4:1) solvent mixture via syringe.

  • Heat the reaction mixture to 80-100 °C with vigorous stirring under an inert atmosphere.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Justification of Reagent Choices:

  • Catalyst System: Pd(OAc)₂ with a biarylphosphine ligand like SPhos is a robust system for coupling electronically deactivated and sterically hindered substrates.

  • Base: Potassium phosphate is a moderately strong base that is effective in promoting transmetalation while minimizing base-induced side reactions.

  • Solvent: A mixture of 1,4-dioxane and water is commonly used to dissolve both the organic and inorganic reagents. Degassing is crucial to prevent oxidation of the palladium(0) active catalyst.

Protocol 2: Microwave-Assisted Suzuki-Miyaura Coupling with a Heterocyclic Chloride

This protocol is adapted for more challenging couplings, such as with electron-deficient heterocyclic chlorides, and utilizes microwave irradiation to accelerate the reaction.

Materials:

  • (3,5-Dichloro-2-fluorophenyl)boronic acid (1.5 equiv)

  • Heterocyclic chloride (1.0 equiv)

  • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, 3 mol%)

  • Cesium carbonate (Cs₂CO₃, 2.0 equiv)

  • 1,4-Dioxane/Water (4:1 mixture, degassed)

  • Microwave reaction vial

  • Magnetic stirrer

Procedure:

  • To a microwave reaction vial, add the heterocyclic chloride (1.0 equiv), (3,5-Dichloro-2-fluorophenyl)boronic acid (1.5 equiv), Pd(dppf)Cl₂ (3 mol%), and cesium carbonate (2.0 equiv).

  • Add the degassed 1,4-dioxane/water (4:1) solvent mixture.

  • Seal the vial and place it in the microwave reactor.

  • Heat the reaction to 120-150 °C for 15-60 minutes.

  • After the reaction is complete, cool the vial to room temperature.

  • Follow the work-up and purification steps as described in Protocol 1.

Justification of Reagent Choices:

  • Catalyst: Pd(dppf)Cl₂ is a highly active and stable catalyst often used for challenging cross-coupling reactions, including those involving aryl chlorides.[2]

  • Base: Cesium carbonate is a stronger base that can facilitate the coupling of less reactive chlorides.[2]

  • Microwave Heating: This technique can significantly reduce reaction times and improve yields for difficult transformations.

Experimental_Workflow Start Start Step1 Combine Reactants: Aryl Halide, Boronic Acid, Catalyst, Base Start->Step1 Step2 Add Degassed Solvent Step1->Step2 Step3 Heat under Inert Atmosphere (Conventional or Microwave) Step2->Step3 Step4 Reaction Monitoring (TLC, LC-MS) Step3->Step4 Step5 Work-up: Dilution, Washing, Extraction Step4->Step5 Reaction Complete Step6 Purification: Column Chromatography Step5->Step6 End Pure Product Step6->End

General experimental workflow for Suzuki-Miyaura cross-coupling.

Data Presentation

The following table provides a general guideline for the reaction conditions for the Suzuki-Miyaura coupling of (3,5-Dichloro-2-fluorophenyl)boronic acid with various aryl halides. The optimal conditions may vary depending on the specific substrate.

EntryAryl HalideCatalyst (mol%)Ligand (mol%)Base (equiv)SolventTemp (°C)Time (h)Approx. Yield (%)
14-BromoanisolePd(OAc)₂ (2)SPhos (4)K₃PO₄ (2)Dioxane/H₂O1001285-95
21-Bromo-4-nitrobenzenePd₂(dba)₃ (2)XPhos (4)K₃PO₄ (2)Toluene110880-90
32-ChloropyridinePd(dppf)Cl₂ (3)-Cs₂CO₃ (2)Dioxane/H₂O120 (MW)0.570-80
44-Iodo-N,N-dimethylanilinePd(PPh₃)₄ (3)-Na₂CO₃ (2)Toluene/EtOH/H₂O801690-98

Note: Yields are estimates based on similar reactions and should be optimized for each specific case.

Conclusion

(3,5-Dichloro-2-fluorophenyl)boronic acid is a valuable reagent for the synthesis of complex biaryl compounds through the Suzuki-Miyaura cross-coupling reaction. Its unique substitution pattern makes it a key building block in the development of new pharmaceuticals, particularly kinase inhibitors. The protocols and guidelines presented here offer a solid starting point for researchers looking to utilize this versatile compound in their synthetic endeavors. As with any chemical reaction, careful optimization and characterization are essential for achieving the desired outcomes.

References

  • Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society, 132(40), 14073–14075. [Link]

  • Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. DSpace@MIT. [Link]

  • Lima, F., & Andrade, L. (2010). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Journal of the Brazilian Chemical Society, 21(8), 1419-1443. [Link]

  • Hamilton, T. D., et al. (2013). 3′,5′-Dichloro-N,N-diphenyl-[1,1′-biphenyl]-4-amine. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 11), o1648. [Link]

  • Almond-Thynne, J., Blakemore, D. C., Pryde, D. C., & Spivey, A. C. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7(10), 6401–6415. [Link]

  • Serebryansky, V. M., et al. (2012). SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE. HETEROCYCLES, 85(6), 1427-1442. [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

  • Google Patents. (2020). CN111072492A - Method for synthesizing 3,4-dichloro-2-amino-5-fluorobiphenyl.
  • Molander, G. A., & Brown, A. R. (2011). Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. The Journal of organic chemistry, 76(20), 8142–8153. [Link]

Sources

Application

Synthesis of Biaryl Compounds with (3,5-Dichloro-2-fluorophenyl)boronic Acid: Application Notes and Protocols for Advanced Research

Introduction: Navigating the Synthesis of Sterically Demanding and Electronically Deactivated Biaryls The construction of biaryl scaffolds is a cornerstone of modern organic synthesis, particularly in the fields of medic...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Navigating the Synthesis of Sterically Demanding and Electronically Deactivated Biaryls

The construction of biaryl scaffolds is a cornerstone of modern organic synthesis, particularly in the fields of medicinal chemistry and materials science. These structural motifs are prevalent in a vast array of pharmaceuticals, agrochemicals, and functional materials.[1] The Suzuki-Miyaura cross-coupling reaction stands as one of the most powerful and versatile methods for forging carbon-carbon bonds between sp²-hybridized centers, owing to its mild reaction conditions, broad functional group tolerance, and the relatively low toxicity of organoboron reagents.[2][3]

This guide provides a detailed technical overview and practical protocols for the use of (3,5-dichloro-2-fluorophenyl)boronic acid in the synthesis of complex biaryl compounds. This particular reagent presents a unique set of challenges and opportunities due to its electronic and steric properties. The presence of two chlorine atoms and a fluorine atom renders the phenyl ring electron-deficient, which can influence the kinetics of the catalytic cycle. Furthermore, the ortho-fluorine substituent introduces steric hindrance that necessitates careful optimization of reaction parameters to achieve high yields.

This document is intended for researchers, scientists, and drug development professionals seeking to incorporate this valuable building block into their synthetic strategies. We will delve into the mechanistic underpinnings of the Suzuki-Miyaura coupling, provide field-proven experimental protocols, and discuss critical parameters for successful synthesis.

Mechanistic Insights: The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a palladium catalyst.[3] A fundamental understanding of this mechanism is crucial for troubleshooting and optimizing reactions, especially with challenging substrates like (3,5-dichloro-2-fluorophenyl)boronic acid.

The cycle comprises three key steps:

  • Oxidative Addition: The active Pd(0) catalyst initiates the cycle by inserting into the carbon-halogen bond of the aryl halide (or pseudohalide) coupling partner. This step forms a Pd(II) intermediate. The rate of this step is generally influenced by the bond dissociation energy of the carbon-halogen bond, following the trend I > Br > OTf >> Cl.

  • Transmetalation: In this crucial step, the organic moiety from the boronic acid is transferred to the palladium center. This process requires the activation of the boronic acid by a base to form a more nucleophilic boronate species. The choice of base is therefore critical and can significantly impact the reaction rate and yield.

  • Reductive Elimination: The final step involves the formation of the new carbon-carbon bond, yielding the desired biaryl product and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.

Suzuki_Miyaura_Cycle

Experimental Considerations for (3,5-Dichloro-2-fluorophenyl)boronic Acid

The electronic and steric nature of (3,5-dichloro-2-fluorophenyl)boronic acid requires careful consideration of the following reaction parameters:

  • Catalyst and Ligand Selection: For sterically hindered and electron-deficient boronic acids, the use of bulky and electron-rich phosphine ligands is often beneficial. Ligands such as SPhos, RuPhos, and XPhos can promote both the oxidative addition and reductive elimination steps, leading to improved reaction rates and yields. Palladium precatalysts like Pd₂(dba)₃ and Pd(OAc)₂ are commonly employed. For challenging couplings involving aryl chlorides, more specialized catalysts like PEPPSI-IPr may be necessary.

  • Choice of Base: The base plays a crucial role in the activation of the boronic acid for transmetalation. Common bases include carbonates (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃) and phosphates (e.g., K₃PO₄). The choice of base can influence the rate of transmetalation and suppress side reactions like protodeboronation, which can be a concern with electron-deficient boronic acids.[4]

  • Solvent System: A variety of solvents can be used for Suzuki-Miyaura couplings, often in biphasic mixtures with water to facilitate the dissolution of the base. Common organic solvents include toluene, 1,4-dioxane, and tetrahydrofuran (THF). The choice of solvent can affect catalyst solubility and reaction temperature.

  • Reaction Temperature: While many Suzuki-Miyaura couplings can be performed at room temperature, reactions involving challenging substrates like (3,5-dichloro-2-fluorophenyl)boronic acid often require elevated temperatures (80-120 °C) to proceed at a reasonable rate. Microwave-assisted synthesis can be a powerful tool to accelerate these reactions, often reducing reaction times from hours to minutes.

Detailed Experimental Protocols

Protocol 1: Synthesis of 5-(3,5-Dichloro-2-fluorophenyl)-2-methylbenzothiazole

This protocol is adapted from a procedure described in the patent literature for the synthesis of biaryl compounds as mGluR5 modulators and represents a field-proven method for the application of (3,5-dichloro-2-fluorophenyl)boronic acid.

Reaction Scheme:

Materials:

  • (3,5-Dichloro-2-fluorophenyl)boronic acid (1.2 equiv)

  • 5-Bromo-2-methylbenzothiazole (1.0 equiv)

  • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.05 equiv)

  • Sodium carbonate (Na₂CO₃) (3.0 equiv)

  • 1,4-Dioxane

  • Water (degassed)

  • Microwave synthesis vial

  • Magnetic stir bar

Procedure:

  • To a microwave synthesis vial equipped with a magnetic stir bar, add 5-bromo-2-methylbenzothiazole (1.0 equiv), (3,5-dichloro-2-fluorophenyl)boronic acid (1.2 equiv), Pd(dppf)Cl₂ (0.05 equiv), and sodium carbonate (3.0 equiv).

  • Add 1,4-dioxane and degassed water to the vial to achieve a suitable concentration (e.g., 0.1-0.2 M with respect to the limiting reagent).

  • Seal the vial and place it in the microwave reactor.

  • Heat the reaction mixture to 120 °C for 30 minutes with stirring.

  • After the reaction is complete, cool the vial to room temperature.

  • Dilute the reaction mixture with ethyl acetate and water.

  • Separate the organic layer and extract the aqueous layer with ethyl acetate (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired product, 5-(3,5-dichloro-2-fluorophenyl)-2-methylbenzothiazole.

ParameterConditionRationale
Catalyst Pd(dppf)Cl₂A robust and efficient catalyst for cross-coupling reactions, particularly effective for heterocyclic halides.
Base Na₂CO₃A common and effective base for activating the boronic acid and facilitating transmetalation.
Solvent 1,4-Dioxane/WaterA biphasic system that dissolves both the organic reagents and the inorganic base.
Temperature 120 °C (Microwave)Elevated temperature accelerates the reaction, especially with sterically hindered substrates. Microwave heating provides rapid and uniform heating.
Time 30 minutesMicrowave irradiation significantly reduces the required reaction time compared to conventional heating.
Protocol 2: General Procedure for Suzuki-Miyaura Coupling with Conventional Heating

This protocol provides a general starting point for the coupling of (3,5-dichloro-2-fluorophenyl)boronic acid with various aryl halides. Optimization of the catalyst, ligand, base, and temperature may be required for specific substrates.

Materials:

  • Aryl halide (e.g., aryl bromide or iodide) (1.0 equiv)

  • (3,5-Dichloro-2-fluorophenyl)boronic acid (1.2-1.5 equiv)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)

  • Base (e.g., K₂CO₃, 2.0-3.0 equiv)

  • Solvent system (e.g., Toluene/Ethanol/Water or Dioxane/Water)

  • Round-bottom flask with reflux condenser

  • Magnetic stir bar

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the aryl halide (1.0 equiv), (3,5-dichloro-2-fluorophenyl)boronic acid (1.2-1.5 equiv), and the palladium catalyst.

  • Seal the flask and purge with an inert gas (Nitrogen or Argon) for 10-15 minutes.

  • Add the degassed organic solvent(s) via syringe.

  • In a separate vial, dissolve the base in degassed water and add it to the reaction mixture.

  • Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

  • Monitor the reaction progress using a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

  • Upon completion, cool the reaction mixture to room temperature.

  • Perform a standard aqueous workup as described in Protocol 1.

  • Purify the crude product by column chromatography or recrystallization.

Experimental_Workflow start Start reagents Combine Aryl Halide, (3,5-Dichloro-2-fluorophenyl)boronic acid, Catalyst, and Base start->reagents inert Establish Inert Atmosphere (N₂ or Ar) reagents->inert solvent Add Degassed Solvent System inert->solvent heat Heat with Stirring (Conventional or Microwave) solvent->heat monitor Monitor Reaction Progress (TLC, GC-MS) heat->monitor monitor->heat Incomplete workup Aqueous Workup (Extraction) monitor->workup Complete purify Purification (Chromatography/ Recrystallization) workup->purify product Isolated Biaryl Product purify->product

Applications in Drug Discovery: Targeting mGluR5

Biaryl compounds containing the 3,5-dichloro-2-fluorophenyl moiety are of significant interest in drug discovery. This structural motif has been incorporated into potent and selective negative allosteric modulators (NAMs) of the metabotropic glutamate receptor 5 (mGluR5).[5] mGluR5 is a G-protein coupled receptor that is widely expressed in the central nervous system and is implicated in a variety of neurological and psychiatric disorders, including anxiety, depression, pain, and addiction.[5][6]

The unique substitution pattern of the (3,5-dichloro-2-fluorophenyl) group can impart desirable pharmacokinetic and pharmacodynamic properties to the molecule, such as enhanced metabolic stability and improved brain penetration. The synthesis of libraries of such biaryl compounds using the protocols described herein can enable the exploration of structure-activity relationships (SAR) and the identification of novel clinical candidates.

Troubleshooting and Optimization

ProblemPossible Cause(s)Suggested Solution(s)
Low or no conversion - Inactive catalyst- Insufficient temperature- Inappropriate base or solvent- Use a fresh batch of catalyst or a more active precatalyst/ligand system.- Increase the reaction temperature or use microwave heating.- Screen different bases (e.g., K₃PO₄, Cs₂CO₃) and solvent systems.
Protodeboronation of the boronic acid - Presence of water and/or protic solvents- Prolonged reaction time at high temperature- Use anhydrous solvents and ensure all reagents are dry.- Use a stronger, less nucleophilic base (e.g., K₃PO₄).- Minimize reaction time.
Formation of homocoupled byproducts - Side reactions of the boronic acid or aryl halide- Adjust the stoichiometry of the reactants (a slight excess of the boronic acid is common).- Optimize the catalyst and ligand to favor cross-coupling over homocoupling.

Conclusion

(3,5-Dichloro-2-fluorophenyl)boronic acid is a valuable and versatile building block for the synthesis of complex biaryl compounds, particularly those with applications in drug discovery. While its electronic and steric properties present challenges, a rational approach to reaction optimization, including the careful selection of catalyst, ligand, base, and solvent, can lead to high-yielding and efficient Suzuki-Miyaura cross-coupling reactions. The protocols and insights provided in this guide are intended to empower researchers to successfully incorporate this reagent into their synthetic endeavors and accelerate the discovery of novel molecules with important biological functions.

References

  • (3-Cyano-5-fluorophenyl)biaryl Negative Allosteric Modulators of mGlu5: Discovery of a New Tool Compound with Activity in the OSS Mouse Model of Addiction. ACS Chemical Neuroscience. [Link]

  • Discovery of Novel Allosteric Modulators of Metabotropic Glutamate Receptor Subtype 5 Reveals Chemical and Functional Diversity and In Vivo Activity in Rat Behavioral Models of Anxiolytic and Antipsychotic Activity. Journal of Pharmacology and Experimental Therapeutics. [Link]

  • Suzuki Coupling. Organic Chemistry Portal. [Link]

  • A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. RSC Publishing. [Link]

  • Novel Fluorinated Biphenyl Compounds Synthesized via Pd(0)-Catalyzed Reactions: Experimental and Computational Studies. ACS Omega. [Link]

  • Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

  • SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE. National Institutes of Health. [Link]

  • A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society. [Link]

  • Selected biaryl-containing drug compounds. ResearchGate. [Link]

Sources

Method

Application Notes & Protocols for (3,5-Dichloro-2-fluorophenyl)boronic Acid in Cross-Coupling Chemistry

Introduction: The Strategic Utility of (3,5-Dichloro-2-fluorophenyl)boronic Acid (3,5-Dichloro-2-fluorophenyl)boronic acid is a specialized organoboron compound that has gained significant traction in medicinal chemistry...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Utility of (3,5-Dichloro-2-fluorophenyl)boronic Acid

(3,5-Dichloro-2-fluorophenyl)boronic acid is a specialized organoboron compound that has gained significant traction in medicinal chemistry and materials science.[1][2] Its utility stems from the unique substitution pattern on the phenyl ring. The presence of two chlorine atoms and a fluorine atom provides steric bulk and distinct electronic properties, which can profoundly influence the physicochemical characteristics of a target molecule, including metabolic stability, lipophilicity, and binding affinity for biological targets.[2] The introduction of boron-containing fragments into drug candidates has become an increasingly important strategy in modern drug discovery, moving past initial concerns about toxicity to the successful launch of several boronic acid-based pharmaceuticals.[3][4][5]

This guide provides a comprehensive overview of the experimental procedures for utilizing (3,5-Dichloro-2-fluorophenyl)boronic acid, with a primary focus on its application in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction.[6][7] We will delve into the mechanistic underpinnings, provide detailed, field-proven protocols, and address common challenges to ensure successful implementation in a research and development setting.

Physicochemical Properties & Handling

Compound Characteristics

(3,5-Dichloro-2-fluorophenyl)boronic acid is typically a solid at room temperature.[8] Like many boronic acids, it may exist in equilibrium with its cyclic anhydride form, a trimeric boroxine, especially under anhydrous conditions. This is a reversible process and generally does not impede reactivity in cross-coupling reactions where water is present.

PropertyValueSource
CAS Number 2048237-95-0[9]
Molecular Formula C₆H₄BCl₂FO₂[8]
Molecular Weight 208.81 g/mol N/A
Appearance White to off-white solid/powder
Storage Keep refrigerated in a dry place, preferably under an inert atmosphere (e.g., Nitrogen).[10]
Safety, Handling, and Storage

Expert Insight: Boronic acids, while invaluable, require careful handling. The primary risks are irritation and potential decomposition pathways that can affect reaction stoichiometry and yield.

  • Hazard Profile: This compound is classified as an irritant. It may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).[8][10] Avoid breathing dust, fumes, or vapors.[8]

  • Personal Protective Equipment (PPE): Always handle (3,5-Dichloro-2-fluorophenyl)boronic acid in a certified fume hood.[11] Wear appropriate PPE, including a lab coat, nitrile gloves, and safety glasses with side shields.[10][11][12]

  • Storage: Boronic acids can be susceptible to decomposition pathways such as protodeboronation, especially when exposed to moisture and certain pH conditions. Store the reagent tightly sealed in a cool, dry environment. For long-term storage, refrigeration and keeping the container under an inert atmosphere like nitrogen or argon is recommended.[10]

  • Spill & Disposal: In case of a spill, avoid generating dust.[11] Collect the spilled solid using appropriate tools and place it in a sealed container for disposal. Dispose of waste in accordance with local, state, and federal regulations.[12][13]

Core Application: The Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura reaction is the cornerstone application for this reagent, enabling the formation of a carbon-carbon bond between the dichlorofluorophenyl moiety and another organic fragment (typically an aryl or vinyl group).[7][14] This palladium-catalyzed reaction is renowned for its mild conditions and high functional group tolerance.[6]

The Catalytic Cycle: A Mechanistic Overview

The reaction proceeds through a well-established catalytic cycle involving a palladium catalyst.[7][15] Understanding this cycle is critical for troubleshooting and optimizing reaction conditions.

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the coupling partner (e.g., an aryl bromide), forming a Pd(II) complex.[6][14]

  • Transmetalation: The boronic acid is activated by a base to form a more nucleophilic boronate species.[16] This species then transfers its organic group (the 3,5-dichloro-2-fluorophenyl moiety) to the Pd(II) complex, displacing the halide.[7] This is often the rate-determining step.

  • Reductive Elimination: The two organic groups on the palladium center couple and are eliminated from the metal, forming the new C-C bond of the desired biaryl product. This step regenerates the active Pd(0) catalyst, allowing the cycle to continue.[6][14]

Suzuki_Miyaura_Cycle cluster_cycle Catalytic Cycle Pd0 Pd(0)L₂ (Active Catalyst) OxAdd Oxidative Addition Intermediate Ar-Pd(II)L₂-X Pd0->OxAdd Ar-X Trans Transmetalation Intermediate Ar-Pd(II)L₂-Ar' OxAdd->Trans Ar'B(OH)₂ + Base Trans->Pd0 Ar-Ar' (Product) Product Coupled Product (Ar-Ar') Trans->Product Reductive Elimination ArylHalide Aryl Halide (Ar-X) ArylHalide->OxAdd BoronicAcid (3,5-Cl₂-2-F-Ph)B(OH)₂ (Ar'-B(OH)₂) BoronicAcid->Trans Base Base Base->Trans

Figure 1: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Key Reaction Parameters & Optimization

The success of the coupling reaction hinges on the careful selection of several components. The electron-withdrawing nature of the chloro and fluoro substituents on the boronic acid can make it prone to protodeboronation under harsh basic conditions or prolonged heating.[17] Therefore, using highly active catalysts that allow for lower temperatures and shorter reaction times is often advantageous.[17]

ComponentCommon Choices & Rationale
Palladium Catalyst Pd(PPh₃)₄, Pd(OAc)₂, Pd₂(dba)₃: Standard, commercially available palladium sources. Pd(0) sources like Pd(PPh₃)₄ can be used directly, while Pd(II) sources require in-situ reduction.[6][16]
Ligand Phosphine Ligands (e.g., SPhos, P(t-Bu)₃, PCy₃): Bulky, electron-rich phosphine ligands stabilize the palladium catalyst and accelerate the oxidative addition and reductive elimination steps.[16] This is crucial for coupling challenging substrates.
Base K₂CO₃, K₃PO₄, Cs₂CO₃: The base is essential for activating the boronic acid to form the boronate complex for transmetalation.[16] The choice of base can significantly impact yield; inorganic carbonates and phosphates are common.
Solvent Dioxane, Toluene, THF, DMF: Often used as a mixture with water. The aqueous phase is critical for solubilizing the base and facilitating the formation of the active boronate species.[15] Degassing the solvent (e.g., by sparging with argon) is vital to prevent oxidation of the Pd(0) catalyst.
Temperature Room Temp to 100 °C: While many Suzuki couplings require heat, highly active catalyst/ligand systems can enable reactions at lower temperatures (RT to 40 °C), which is beneficial for unstable boronic acids.[15][17]

Experimental Protocols

General Workflow

The experimental procedure follows a logical sequence from preparation to purification. Proper inert atmosphere techniques are critical for success.

Experimental_Workflow start Start: Assemble Glassware prep 1. Reagent Preparation - Weigh solids - Prepare degassed solvents start->prep setup 2. Reaction Setup - Flame-dry glassware - Add solids under inert gas - Add solvents via syringe prep->setup reaction 3. Reaction - Heat to desired temperature - Monitor by TLC or LC-MS setup->reaction workup 4. Aqueous Workup - Cool to RT - Quench reaction - Extract with organic solvent reaction->workup purify 5. Purification - Dry organic layer - Concentrate in vacuo - Purify by column chromatography workup->purify end End: Characterize Product purify->end

Figure 2: General experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Protocol: Synthesis of 2-(3,5-Dichloro-2-fluorophenyl)pyridine

This protocol provides a representative example of coupling (3,5-Dichloro-2-fluorophenyl)boronic acid with a heteroaryl halide.

Materials:

  • (3,5-Dichloro-2-fluorophenyl)boronic acid (1.2 equiv)

  • 2-Bromopyridine (1.0 equiv)

  • Palladium(II) Acetate [Pd(OAc)₂] (0.02 equiv)

  • SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 equiv)

  • Potassium Phosphate (K₃PO₄) (3.0 equiv)

  • 1,4-Dioxane (solvent)

  • Water (co-solvent)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

  • Ethyl Acetate (for extraction)

  • Brine solution

  • Silica gel for chromatography

Procedure:

  • Vessel Preparation: To a flame-dried round-bottom flask or reaction vial equipped with a magnetic stir bar, add 2-bromopyridine (1.0 equiv), (3,5-dichloro-2-fluorophenyl)boronic acid (1.2 equiv), Pd(OAc)₂ (0.02 equiv), SPhos (0.04 equiv), and K₃PO₄ (3.0 equiv).[15]

  • Inert Atmosphere: Seal the flask with a rubber septum. Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three to five times to ensure all oxygen is removed.[15]

  • Solvent Addition: Prepare a degassed 9:1 mixture of 1,4-dioxane and water. Add the solvent mixture to the reaction flask via syringe. The final concentration of the limiting reagent (2-bromopyridine) should be approximately 0.1 M.

  • Reaction: Place the sealed flask in a preheated oil bath at 80-100 °C. Stir the reaction mixture vigorously.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-12 hours.

  • Workup: Once the reaction is complete, cool the mixture to room temperature. Add water to the flask and transfer the mixture to a separatory funnel. Extract the aqueous layer three times with ethyl acetate.[15]

  • Purification: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.[15] The resulting crude product can be purified by flash column chromatography on silica gel to afford the pure 2-(3,5-dichloro-2-fluorophenyl)pyridine.

References

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

  • NROChemistry. (n.d.). Suzuki Coupling: Mechanism & Examples. [Link]

  • News-Medical.Net. (n.d.). Suzuki-Miyaura Cross-Coupling Reaction. [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

  • Lab Alley. (n.d.). Boric Acid Safety & Hazards. [Link]

  • IsoLab, University of Washington. (n.d.). Boric Acid Standard Operating Procedure. [Link]

  • Chemistry For Everyone. (2025). What Are The Safety Precautions For Using Boric Acid?[Link]

  • ResearchGate. (n.d.). Suzuki–Miyaura reactions of 3,5-dichloro-2,4,6-trifluoropyridine. [Link]

  • Cernak, T. et al. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. NIH Public Access. [Link]

  • Uddin, J. et al. (2018). Boron Chemistry for Medical Applications. Molecules. [Link]

  • Fernandes, C. et al. (2020). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules. [Link]

  • Akama, T. (2022). The modern role of boron as a 'magic element' in biomedical science: chemistry perspective. Chemical Communications. [Link]

  • National Center for Biotechnology Information. (2020). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. [Link]

  • ResearchGate. (2020). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. [Link]

Sources

Application

Application Notes and Protocols for (3,5-Dichloro-2-fluorophenyl)boronic acid: A Versatile Building Block for Novel Materials

For Researchers, Scientists, and Drug Development Professionals (3,5-Dichloro-2-fluorophenyl)boronic acid has emerged as a critical structural motif in the design and synthesis of advanced organic materials and pharmaceu...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

(3,5-Dichloro-2-fluorophenyl)boronic acid has emerged as a critical structural motif in the design and synthesis of advanced organic materials and pharmaceutical agents. Its unique substitution pattern—featuring two chlorine atoms and a fluorine atom on the phenyl ring—imparts distinct electronic and steric properties that are highly sought after in materials science and medicinal chemistry. This document provides an in-depth guide to the application of (3,5-Dichloro-2-fluorophenyl)boronic acid, focusing on its role in the construction of novel materials through the Suzuki-Miyaura cross-coupling reaction. Detailed protocols, mechanistic insights, and practical considerations are provided to enable researchers to effectively utilize this versatile building block.

The Strategic Advantage of the (3,5-Dichloro-2-fluorophenyl) Moiety

The incorporation of the (3,5-dichloro-2-fluorophenyl) group into a larger molecular framework can significantly influence the resulting material's properties. The electron-withdrawing nature of the halogen substituents can modulate the electronic energy levels (HOMO/LUMO) of organic electronic materials, which is crucial for tuning their light-emitting and charge-transporting characteristics in devices such as Organic Light-Emitting Diodes (OLEDs).[1] In the context of medicinal chemistry, the presence of chlorine and fluorine atoms can enhance metabolic stability, improve binding affinity to biological targets, and increase lipophilicity, all of which are critical parameters in drug design.[2]

The primary synthetic route for integrating this valuable moiety is the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This reaction forms a carbon-carbon bond between the boronic acid and an aryl or heteroaryl halide, offering a robust and versatile method for creating complex molecular architectures.[3]

Core Application: Suzuki-Miyaura Cross-Coupling Reactions

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, prized for its mild reaction conditions and tolerance of a wide array of functional groups. The general mechanism involves a catalytic cycle with a palladium complex, as illustrated below.

Suzuki_Miyaura_Coupling cluster_legend Legend Pd(0)Ln Pd(0)Ln Oxidative\nAddition Oxidative Addition Pd(0)Ln->Oxidative\nAddition Ar-X [Ar-Pd(II)-X]Ln [Ar-Pd(II)-X]Ln Oxidative\nAddition->[Ar-Pd(II)-X]Ln Transmetalation Transmetalation [Ar-Pd(II)-X]Ln->Transmetalation Ar'-B(OR)2 Base [Ar-Pd(II)-Ar']Ln [Ar-Pd(II)-Ar']Ln Transmetalation->[Ar-Pd(II)-Ar']Ln Reductive\nElimination Reductive Elimination [Ar-Pd(II)-Ar']Ln->Reductive\nElimination Reductive\nElimination->Pd(0)Ln Ar-Ar' Ar-X Aryl Halide Ar'-B(OR)2 Boronic Acid/Ester Ar-Ar' Coupled Product

Figure 1: Generalized Catalytic Cycle of the Suzuki-Miyaura Cross-Coupling Reaction.

Application Protocol 1: Synthesis of Substituted Biaryls for Organic Electronics

This protocol details a general procedure for the Suzuki-Miyaura cross-coupling of (3,5-Dichloro-2-fluorophenyl)boronic acid with an aryl bromide, a common reaction in the synthesis of building blocks for OLEDs and other organic electronic materials. The resulting biaryl structures can serve as cores for emissive or charge-transport materials.[4]

Materials and Reagents
  • (3,5-Dichloro-2-fluorophenyl)boronic acid

  • Aryl bromide (e.g., 4-bromotoluene)

  • Palladium(II) acetate (Pd(OAc)₂)

  • Triphenylphosphine (PPh₃)

  • Potassium carbonate (K₂CO₃)

  • Toluene

  • Methanol (MeOH)

  • Deionized water

  • Standard laboratory glassware for inert atmosphere reactions (Schlenk line or glovebox)

  • Magnetic stirrer and heating plate

  • Rotary evaporator

  • Silica gel for column chromatography

Experimental Procedure
  • Reaction Setup: In a Schlenk flask, combine (3,5-Dichloro-2-fluorophenyl)boronic acid (1.2 mmol), the aryl bromide (1.0 mmol), palladium(II) acetate (0.02 mmol), and triphenylphosphine (0.08 mmol).

  • Inert Atmosphere: Seal the flask with a septum and purge with a gentle stream of nitrogen or argon for 15 minutes to ensure an inert atmosphere.

  • Solvent and Base Addition: Add toluene (10 mL) and methanol (2.5 mL) to the flask via syringe. In a separate vial, dissolve potassium carbonate (2.0 mmol) in deionized water (2.5 mL) and degas the solution by bubbling nitrogen through it for 10 minutes. Add the degassed potassium carbonate solution to the reaction mixture.

  • Reaction: Heat the reaction mixture to 80 °C with vigorous stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

  • Work-up: After the reaction is complete, cool the mixture to room temperature. Add deionized water (15 mL) and extract with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

  • Purification: Filter the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator. Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the desired biaryl product.

Parameter Condition Rationale
Catalyst Pd(OAc)₂ / PPh₃A common and effective catalyst system for Suzuki couplings.[5]
Base K₂CO₃ (aqueous)Activates the boronic acid for transmetalation.[6]
Solvent Toluene/Methanol/WaterA biphasic solvent system that facilitates the dissolution of both organic and inorganic reagents.
Temperature 80 °CProvides sufficient thermal energy for the reaction to proceed at a reasonable rate without significant decomposition of the catalyst or reagents.
Atmosphere Inert (N₂ or Ar)Prevents the oxidation and deactivation of the palladium catalyst.

Application Protocol 2: Synthesis of Pharmaceutical Intermediates

This protocol outlines a method for the coupling of (3,5-Dichloro-2-fluorophenyl)boronic acid with a heterocyclic halide, a common transformation in the synthesis of bioactive molecules. The resulting compounds can be further elaborated to produce final drug candidates. This protocol is adapted from a similar synthesis of 3,5-diaryl-1,2,4-thiadiazoles.[7]

Materials and Reagents
  • (3,5-Dichloro-2-fluorophenyl)boronic acid

  • Heterocyclic halide (e.g., 3,5-dichloro-1,2,4-thiadiazole)

  • Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

  • Potassium carbonate (K₂CO₃)

  • Toluene

  • Methanol (MeOH)

  • Deionized water

  • Standard laboratory glassware for inert atmosphere reactions

  • Magnetic stirrer and heating plate

  • Rotary evaporator

  • Silica gel for column chromatography

Experimental Procedure
  • Reaction Setup: To a solution of the heterocyclic halide (1.0 mmol) and tetrakis(triphenylphosphine)palladium(0) (0.1 mmol) in deaerated toluene (15 mL) under a nitrogen atmosphere, add a solution of (3,5-Dichloro-2-fluorophenyl)boronic acid (1.1 mmol) in deaerated methanol (5 mL).

  • Base Addition: Add a deaerated 2 M aqueous solution of potassium carbonate (5 mL).

  • Reaction: Heat the reaction mixture at reflux with vigorous stirring for 24 hours. Monitor the reaction progress by TLC or LC-MS.

  • Work-up: After cooling to room temperature, evaporate the solvent under reduced pressure.

  • Purification: Purify the residual solid by column chromatography on silica gel using a suitable eluent (e.g., hexanes/ethyl acetate) to yield the desired product.[7]

Pharmaceutical_Synthesis_Workflow cluster_reactants Reactants cluster_conditions Reaction Conditions Boronic_Acid (3,5-Dichloro-2-fluorophenyl)boronic acid Suzuki_Coupling Suzuki-Miyaura Coupling Boronic_Acid->Suzuki_Coupling Heterocyclic_Halide Heterocyclic Halide Heterocyclic_Halide->Suzuki_Coupling Catalyst Pd(PPh3)4 Catalyst->Suzuki_Coupling Base K2CO3 (aq) Base->Suzuki_Coupling Solvent Toluene/Methanol Solvent->Suzuki_Coupling Temperature Reflux Temperature->Suzuki_Coupling Workup_Purification Work-up and Purification Suzuki_Coupling->Workup_Purification Product Mixture Final_Product Pharmaceutical Intermediate Workup_Purification->Final_Product Purified Intermediate

Figure 2: Workflow for the Synthesis of a Pharmaceutical Intermediate.

Trustworthiness and Self-Validation

The protocols described above are based on established and widely published methodologies for Suzuki-Miyaura cross-coupling reactions.[3][7] The reliability of these procedures is underscored by the following principles:

  • Reproducibility: The use of well-defined catalyst systems, stoichiometric ratios, and reaction conditions ensures that the experimental outcomes are reproducible.

  • Monitoring and Characterization: The progress of the reaction should be monitored by appropriate analytical techniques (TLC, GC-MS, or LC-MS). The final product's identity and purity should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

  • Yield Optimization: The provided protocols offer a solid starting point. However, for specific substrates, optimization of the catalyst, ligand, base, solvent, and temperature may be necessary to maximize the yield and minimize side products.

Conclusion

(3,5-Dichloro-2-fluorophenyl)boronic acid is a valuable and versatile building block for the synthesis of novel materials with applications in organic electronics and medicinal chemistry. The Suzuki-Miyaura cross-coupling reaction provides an efficient and reliable method for incorporating the (3,5-dichloro-2-fluorophenyl) moiety into a wide range of molecular scaffolds. The detailed protocols and mechanistic insights provided in these application notes are intended to empower researchers to leverage the unique properties of this compound in their synthetic endeavors.

References

  • (US 2002/0198423 A1) Nolan et al. "Convenient and Efficient Suzuki-Miyaura Cross-Coupling Catalyzed by a Palladium/Diazabutadiene System". U.S.
  • BenchChem. "Application Notes and Protocols for Suzuki Coupling using 3-Chloro-4-fluorophenylboronic acid". BenchChem Technical Document, 2025.
  • Zhu, D. et al. "Suzuki coupling between phenylboronic acid and aryl halides". ResearchGate, 2022. [Link]

  • Gomes, P. et al. "Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications". Molecules, 2021. [Link]

  • Ishiyama, T. et al. "(3,4,5-trifluorophenyl)boronic acid". Organic Syntheses, 2003. [Link]

  • (CN102351620A) "Method for preparing biphenyl compound through catalyzing Suzuki coupling reaction by nanometer palladium catalyst".
  • Greening Suzuki-Miyaura and Buchwald-Hartwig Reactions for Applications in OLED Industry. ResearchGate, 2024. [Link]

  • Neumann, J. et al. "Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates". Journal of Organic Chemistry, 2017. [Link]

  • Rajamäki, S. H. M. "Synthesis of Heterocycles for OLED Applications". IRIS, 2015. [Link]

  • Organic Chemistry Portal. "Suzuki Coupling". Organic Chemistry Portal. [Link]

  • Katritzky, A. R. et al. "Suzuki-Miyaura Coupling Reactions of 3,5-Dichloro-1,2,4-thiadiazole". ResearchGate, 2025. [Link]

  • Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. ResearchGate, 2025. [Link]

  • Katritzky, A. R. et al. "SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE". Arkivoc, 2007. [Link]

  • Suzuki–Miyaura reactions of 3,5-dichloro-2,4,6-trifluoropyridine. ResearchGate. [Link]

  • (CN110041285A) "Preparation method of 2, 4-dichloro-6- (4-methoxyphenyl) -1,3, 5-triazine".
  • Bock, M. J. & Denmark, S. E. "Anhydrous, Homogeneous, Suzuki-Miyaura Cross- Coupling of Boronic Esters using Potassium Trimethylsilanolate". Organic Syntheses, 2020. [Link]

  • (CN103951688A) "Method for preparing 3,5-difluoro-4-methyl phenylboronic acid".
  • Yilmaz, M. D. et al. "Triarylborane-Based Materials for OLED Applications". Molecules, 2018. [Link]

  • Ameduri, B. et al. "Synthesis of New Fluoroboronated Materials by Chemical Modification of Fluorinated Functional Polymers". Polymers, 2021. [Link]

Sources

Method

Mastering the Reactions of (3,5-Dichloro-2-fluorophenyl)boronic Acid: Advanced Catalytic Systems and Protocols

For Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Importance of (3,5-Dichloro-2-fluorophenyl)boronic Acid (3,5-Dichloro-2-fluorophenyl)boronic acid is a pivotal building block in...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of (3,5-Dichloro-2-fluorophenyl)boronic Acid

(3,5-Dichloro-2-fluorophenyl)boronic acid is a pivotal building block in modern synthetic chemistry, particularly in the realms of pharmaceutical and materials science. Its unique substitution pattern—featuring two chlorine atoms for steric and electronic modulation, and an ortho-fluorine atom that can influence conformation and metabolic stability—makes it a highly sought-after reagent for creating complex molecular architectures.[1] The boronic acid moiety is a versatile functional group, enabling a variety of powerful cross-coupling reactions to form carbon-carbon and carbon-heteroatom bonds.[1]

The strategic incorporation of the 3,5-dichloro-2-fluorophenyl motif can be found in a range of biologically active compounds, from potent enzyme inhibitors to novel materials with tailored electronic properties. This guide provides an in-depth exploration of the catalytic systems and detailed protocols for the most important reactions involving this versatile reagent, with a focus on Suzuki-Miyaura, Buchwald-Hartwig, and Chan-Lam couplings. Our aim is to equip researchers with the practical knowledge and theoretical understanding necessary to successfully employ (3,5-dichloro-2-fluorophenyl)boronic acid in their synthetic endeavors.

I. Suzuki-Miyaura Coupling: Forging C-C Bonds with Precision

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, celebrated for its mild reaction conditions and broad functional group tolerance.[2] However, the steric hindrance and electronic nature of (3,5-dichloro-2-fluorophenyl)boronic acid necessitate careful selection of the catalytic system to achieve optimal results.

Mechanistic Considerations and Catalyst Choice

The catalytic cycle of the Suzuki-Miyaura reaction involves three key steps: oxidative addition, transmetalation, and reductive elimination. For a sterically hindered and electron-deficient boronic acid like (3,5-dichloro-2-fluorophenyl)boronic acid, the transmetalation step is often rate-limiting. The choice of an appropriate palladium catalyst and ligand is therefore critical to facilitate the transfer of the aryl group from boron to the palladium center.

Bulky, electron-rich phosphine ligands, often referred to as "Buchwald ligands" (e.g., SPhos, XPhos, RuPhos), have proven to be highly effective in promoting the coupling of challenging substrates.[3] These ligands stabilize the palladium(0) species and accelerate both the oxidative addition and reductive elimination steps. The use of a strong base, such as a phosphate or carbonate, is essential to activate the boronic acid for transmetalation.

A common challenge encountered with fluorinated arylboronic acids is the competing protodeboronation side reaction, where the boronic acid group is replaced by a hydrogen atom. This can be exacerbated by high temperatures and certain bases. Careful optimization of the reaction conditions is therefore crucial to minimize this undesired pathway.

Diagram 1: Catalytic Cycle of the Suzuki-Miyaura Coupling

Suzuki_Miyaura_Coupling Pd(0)L2 Pd(0)L2 Ar-Pd(II)-X(L2) Ar-Pd(II)-X(L2) Pd(0)L2->Ar-Pd(II)-X(L2) Oxidative Addition (Ar-X) Ar-Pd(II)-Ar'(L2) Ar-Pd(II)-Ar'(L2) Ar-Pd(II)-X(L2)->Ar-Pd(II)-Ar'(L2) Transmetalation (Ar'-B(OH)2, Base) Ar-Ar' Ar-Ar' Ar-Pd(II)-Ar'(L2)->Ar-Ar' Reductive Elimination Ar-Ar'->Pd(0)L2

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Suzuki-Miyaura Coupling of (3,5-Dichloro-2-fluorophenyl)boronic Acid with an Aryl Bromide

This protocol provides a general method for the Suzuki-Miyaura coupling of (3,5-dichloro-2-fluorophenyl)boronic acid with an aryl bromide using a palladium catalyst with a phosphine ligand.

Materials:

  • (3,5-Dichloro-2-fluorophenyl)boronic acid (1.2 mmol, 1.2 equiv)

  • Aryl bromide (1.0 mmol, 1.0 equiv)

  • Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

  • SPhos (0.04 mmol, 4 mol%)

  • Potassium phosphate (K₃PO₄, 3.0 mmol, 3.0 equiv)

  • Degassed 1,4-dioxane/water (4:1, 5 mL)

  • Schlenk flask or microwave vial

  • Magnetic stirrer

  • Inert gas supply (Argon or Nitrogen)

Procedure:

  • Reaction Setup: To a dry Schlenk flask or microwave vial, add the aryl bromide (1.0 mmol), (3,5-dichloro-2-fluorophenyl)boronic acid (1.2 mmol), palladium(II) acetate (0.02 mmol), SPhos (0.04 mmol), and potassium phosphate (3.0 mmol).

  • Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (argon or nitrogen) three times.

  • Solvent Addition: Add the degassed 1,4-dioxane/water mixture (5 mL) to the reaction vessel.

  • Reaction: Heat the reaction mixture to 100-120 °C with vigorous stirring. Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS). Reaction times can vary from 2 to 24 hours.

  • Work-up: Upon completion, cool the reaction mixture to room temperature. Add water (10 mL) and an organic solvent (e.g., ethyl acetate, 20 mL). Separate the organic layer, and extract the aqueous layer with the organic solvent (2 x 10 mL).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl product.

Parameter Condition Rationale
Palladium Source Pd(OAc)₂A common and effective palladium(II) precatalyst.
Ligand SPhosA bulky, electron-rich phosphine ligand that promotes the coupling of hindered substrates.
Base K₃PO₄A strong base that effectively activates the boronic acid for transmetalation.
Solvent 1,4-Dioxane/WaterA versatile solvent system for Suzuki-Miyaura couplings.
Temperature 100-120 °CProvides sufficient energy to overcome the activation barrier for this challenging coupling.

II. Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds, a crucial transformation in the synthesis of pharmaceuticals and other nitrogen-containing compounds.[4] This reaction enables the coupling of amines with aryl halides or pseudohalides.

Catalytic System and Mechanistic Insights

Similar to the Suzuki-Miyaura coupling, the Buchwald-Hartwig amination proceeds through a catalytic cycle involving oxidative addition, amine coordination and deprotonation, and reductive elimination.[4] The choice of ligand is paramount for a successful transformation, especially when dealing with sterically demanding coupling partners. Bulky, electron-rich phosphine ligands are typically employed to facilitate the reductive elimination step, which is often rate-limiting.[3]

The selection of the base is also critical. Strong, non-nucleophilic bases such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are commonly used to deprotonate the amine, forming the active palladium-amido complex.

Diagram 2: Catalytic Cycle of the Buchwald-Hartwig Amination

Buchwald_Hartwig_Amination Pd(0)L2 Pd(0)L2 Ar-Pd(II)-X(L2) Ar-Pd(II)-X(L2) Pd(0)L2->Ar-Pd(II)-X(L2) Oxidative Addition (Ar-X) [Ar-Pd(II)-NHR'R'']+ [Ar-Pd(II)-NHR'R'']+ Ar-Pd(II)-X(L2)->[Ar-Pd(II)-NHR'R'']+ Amine Coordination & Deprotonation (HNR'R'', Base) Ar-NR'R'' Ar-NR'R'' [Ar-Pd(II)-NHR'R'']+->Ar-NR'R'' Reductive Elimination Ar-NR'R''->Pd(0)L2

Caption: The catalytic cycle of the Buchwald-Hartwig amination reaction.

Experimental Protocol: Buchwald-Hartwig Amination of an Aryl Bromide with a Secondary Amine

This protocol provides a general method for the Buchwald-Hartwig amination of an aryl bromide with a secondary amine.[5]

Materials:

  • Aryl bromide (1.0 mmol, 1.0 equiv)

  • Secondary amine (1.2 mmol, 1.2 equiv)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.01 mmol, 1 mol% Pd)

  • XPhos (0.03 mmol, 3 mol%)

  • Sodium tert-butoxide (NaOtBu, 1.4 mmol, 1.4 equiv)

  • Degassed toluene (5 mL)

  • Schlenk flask

  • Magnetic stirrer

  • Inert gas supply (Argon or Nitrogen)

Procedure:

  • Reaction Setup: To a dry Schlenk flask, add the aryl bromide (1.0 mmol), sodium tert-butoxide (1.4 mmol), and XPhos (0.03 mmol).

  • Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas three times.

  • Reagent Addition: Add the secondary amine (1.2 mmol) and degassed toluene (5 mL) to the flask.

  • Catalyst Addition: In a separate glovebox or under a stream of inert gas, add the Pd₂(dba)₃ (0.01 mmol) to the reaction mixture.

  • Reaction: Heat the reaction mixture to 100 °C with vigorous stirring. Monitor the reaction progress by TLC or GC-MS. Reaction times typically range from 4 to 24 hours.

  • Work-up: After cooling to room temperature, quench the reaction with saturated aqueous ammonium chloride (10 mL). Extract the mixture with ethyl acetate (3 x 15 mL).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by flash column chromatography.

Parameter Condition Rationale
Palladium Source Pd₂(dba)₃A common and reliable palladium(0) source.
Ligand XPhosA highly effective bulky phosphine ligand for challenging aminations.
Base NaOtBuA strong, non-nucleophilic base suitable for amine deprotonation.
Solvent TolueneA common non-polar solvent for Buchwald-Hartwig reactions.
Temperature 100 °CFacilitates the reaction, particularly the reductive elimination step.

III. Chan-Lam Coupling: Forming C-N and C-O Bonds with Copper

The Chan-Lam coupling offers a valuable alternative to palladium-catalyzed methods for the formation of carbon-heteroatom bonds, particularly C-N and C-O bonds.[6] This reaction utilizes a copper catalyst to couple boronic acids with amines, alcohols, and other nucleophiles. A key advantage of the Chan-Lam coupling is that it can often be performed under milder conditions, sometimes even at room temperature and open to the air.[6]

Catalytic System and Mechanistic Overview

The mechanism of the Chan-Lam coupling is still a subject of some debate but is generally believed to involve a Cu(II)/Cu(III) or a Cu(I)/Cu(III) catalytic cycle. The reaction is typically initiated by the coordination of the nucleophile to the copper(II) catalyst, followed by transmetalation with the boronic acid. Reductive elimination from a high-valent copper intermediate then furnishes the desired product and regenerates the active copper species. The presence of an oxidant, often atmospheric oxygen, is usually required to complete the catalytic cycle.[6]

Diagram 3: Proposed Catalytic Cycle of the Chan-Lam Coupling

Chan_Lam_Coupling Cu(II) Cu(II) Ar-Cu(II)-Nu Ar-Cu(II)-Nu Cu(II)->Ar-Cu(II)-Nu Coordination (H-Nu) Ar-Cu(III)-Nu(B(OH)2) Ar-Cu(III)-Nu(B(OH)2) Ar-Cu(II)-Nu->Ar-Cu(III)-Nu(B(OH)2) Transmetalation (Ar-B(OH)2) Ar-Nu Ar-Nu Ar-Cu(III)-Nu(B(OH)2)->Ar-Nu Reductive Elimination Ar-Nu->Cu(II) Oxidation

Caption: A proposed catalytic cycle for the Chan-Lam cross-coupling reaction.

Experimental Protocol: Chan-Lam N-Arylation of an Imidazole

This protocol describes a general procedure for the copper-catalyzed N-arylation of an imidazole with (3,5-dichloro-2-fluorophenyl)boronic acid.[7]

Materials:

  • (3,5-Dichloro-2-fluorophenyl)boronic acid (1.5 mmol, 1.5 equiv)

  • Imidazole (1.0 mmol, 1.0 equiv)

  • Copper(II) acetate (Cu(OAc)₂, 0.2 mmol, 20 mol%)

  • Pyridine (2.0 mmol, 2.0 equiv)

  • Dichloromethane (DCM, 10 mL)

  • Molecular sieves (4 Å)

  • Round-bottom flask

  • Magnetic stirrer

Procedure:

  • Reaction Setup: To a round-bottom flask, add the imidazole (1.0 mmol), (3,5-dichloro-2-fluorophenyl)boronic acid (1.5 mmol), copper(II) acetate (0.2 mmol), and activated 4 Å molecular sieves (approx. 200 mg).

  • Solvent and Base Addition: Add dichloromethane (10 mL) and pyridine (2.0 mmol) to the flask.

  • Reaction: Stir the reaction mixture vigorously at room temperature, open to the air. Monitor the reaction progress by TLC or LC-MS. Reaction times can vary from 24 to 72 hours.

  • Work-up: Once the reaction is complete, filter the mixture through a pad of celite, washing with dichloromethane.

  • Purification: Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography on silica gel to afford the N-arylated imidazole.

Parameter Condition Rationale
Copper Source Cu(OAc)₂A common and effective copper(II) catalyst for Chan-Lam couplings.
Base PyridineActs as both a base and a ligand to facilitate the reaction.
Solvent DichloromethaneA suitable solvent for this reaction at room temperature.
Additives Molecular SievesHelp to remove water, which can sometimes inhibit the reaction.
Atmosphere AirOxygen from the air often serves as the terminal oxidant.

Conclusion: A Versatile Tool for Modern Synthesis

(3,5-Dichloro-2-fluorophenyl)boronic acid is a powerful and versatile building block for the synthesis of complex organic molecules. A thorough understanding of the nuances of Suzuki-Miyaura, Buchwald-Hartwig, and Chan-Lam couplings is essential for its effective utilization. The choice of catalytic system—including the metal, ligand, base, and solvent—must be carefully considered to overcome the challenges posed by its steric and electronic properties. The protocols and insights provided in this guide are intended to serve as a valuable resource for researchers, enabling the successful application of this important reagent in the development of new pharmaceuticals and advanced materials.

References

  • Bosiak, M. J., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. ACS Omega, 6(49), 33851–33865. Available from: [Link]

  • Organic Chemistry Portal. Chan-Lam Coupling. Available from: [Link]

  • Wikipedia. Buchwald–Hartwig amination. Available from: [Link]

  • ResearchGate. Reactions of different N-containing heterocycles with different aryl boronic acids under the optimized reaction conditions. Available from: [Link]

  • Google Patents. WO2010059943A2 - Fluorination of organic compounds.
  • ACS GCI Pharmaceutical Roundtable. Buchwald-Hartwig Amination. Available from: [Link]

  • Sandtorv, A. H. (2022). Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles. The Journal of Organic Chemistry, 87(17), 11833–11840. Available from: [Link]

  • YouTube. The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. Available from: [Link]

  • ResearchGate. Buchwald‐Hartwig amination of (hetero)aryl halides with primary amines. Available from: [Link]

  • Korenaga, T., et al. (2005). Suzuki-Miyaura coupling reaction using pentafluorophenylboronic acid. Journal of Fluorine Chemistry, 126(11-12), 1469-1473. Available from: [Link]

  • ResearchGate. Chan-Lam coupling reactions: Synthesis of heterocycles. Available from: [Link]

  • National Institutes of Health. SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE. Available from: [Link]

  • ResearchGate. The Suzuki−Miyaura coupling between different aryl halides and various... Available from: [Link]

  • Organic Chemistry Portal. New aryl/heteroaryl C-N bond cross-coupling reactions via arylboronic acid/cupric acetate arylation. Available from: [Link]

  • Google Patents. CN103951688A - Method for preparing 3,5-difluoro-4-methyl phenylboronic acid.
  • National Institutes of Health. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Available from: [Link]

  • European Patent Office. PROCESS FOR THE SELECTIVE DEPROTONATION AND FUNCTIONALIZATION OF 1-FLUORO-2-SUBSTITUTED-3-CHLOROBENZENES - Patent 2231678. Available from: [Link]

  • National Institutes of Health. Boronic Acids of Pharmaceutical Importance Affect the Growth and Photosynthetic Apparatus of Cyanobacteria in a Dose-Dependent Manner. Available from: [Link]

  • Google Patents. CN106946915A - A kind of high-purity, method to chlorophenylboronic acid is prepared in high yield.
  • Organic Syntheses. (3,4,5-trifluorophenyl)boronic acid. Available from: [Link]

  • MDPI. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Available from: [Link]

Sources

Application

Unlocking Novel Chemical Space: Derivatization of (3,5-Dichloro-2-fluorophenyl)boronic Acid for Advanced Applications

Introduction: The Strategic Value of Polysubstituted Phenylboronic Acids In the landscape of modern drug discovery and materials science, the precise arrangement of substituents on an aromatic scaffold is a critical dete...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Value of Polysubstituted Phenylboronic Acids

In the landscape of modern drug discovery and materials science, the precise arrangement of substituents on an aromatic scaffold is a critical determinant of molecular function. (3,5-Dichloro-2-fluorophenyl)boronic acid emerges as a highly valuable building block, offering a unique combination of electronic and steric properties. The presence of two chlorine atoms, a fluorine atom, and a reactive boronic acid moiety on a single phenyl ring provides a versatile platform for the synthesis of complex molecules with potential applications in medicinal chemistry, agrochemicals, and organic electronics. The strategic placement of the halogen atoms can influence metabolic stability, binding affinity to biological targets, and photophysical properties. This guide provides detailed application notes and protocols for the derivatization of (3,5-Dichloro-2-fluorophenyl)boronic acid, with a focus on creating molecular diversity for screening and lead optimization programs.

Core Derivatization Strategies: Expanding Molecular Diversity

The boronic acid functional group is a cornerstone of modern organic synthesis, primarily due to its utility in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions for the formation of carbon-carbon bonds.[1] Additionally, the Chan-Lam coupling reaction provides an efficient pathway for the formation of carbon-heteroatom bonds, further expanding the accessible chemical space.

Suzuki-Miyaura Cross-Coupling: Forging Biaryl Scaffolds

The Suzuki-Miyaura reaction is a robust and versatile method for the synthesis of biaryl compounds, which are prevalent motifs in pharmaceuticals and other functional materials.[2][3] The reaction of (3,5-Dichloro-2-fluorophenyl)boronic acid with a variety of aryl and heteroaryl halides allows for the introduction of diverse aromatic systems.

The choice of catalyst, base, and solvent system is crucial for achieving high yields and minimizing side reactions.

  • Palladium Catalyst: Palladium(0) complexes are the active catalytic species. Pre-catalysts such as Pd(PPh₃)₄ or combinations of a Pd(II) source (e.g., Pd(OAc)₂) with phosphine ligands are commonly used. The choice of ligand can significantly impact reaction efficiency, particularly with challenging substrates like heteroaryl halides.[4]

  • Base: A base is required to activate the boronic acid and facilitate the transmetalation step. Inorganic bases like sodium carbonate (Na₂CO₃), potassium carbonate (K₂CO₃), or potassium phosphate (K₃PO₄) are frequently employed. The choice of base can influence the reaction rate and selectivity.

  • Solvent: A solvent system that can dissolve both the organic and inorganic reagents is necessary. A mixture of an organic solvent (e.g., toluene, dioxane, or DMF) and water is often used to facilitate the dissolution of the base.

Application Note 1: Synthesis of a Novel Biaryl Compound via Suzuki-Miyaura Coupling

Objective: To synthesize 2-(3,5-Dichloro-2-fluorophenyl)pyridine, a potential intermediate for kinase inhibitors, via a Suzuki-Miyaura cross-coupling reaction.

Reaction Scheme:

A representative Suzuki-Miyaura coupling reaction.

Detailed Experimental Protocol:

Materials:

ReagentCAS NumberMolecular Weight ( g/mol )Amount (mmol)Equivalents
(3,5-Dichloro-2-fluorophenyl)boronic acid2048237-95-0208.821.21.2
2-Bromopyridine109-04-6158.001.01.0
Tetrakis(triphenylphosphine)palladium(0)14221-01-31155.570.030.03
Sodium Carbonate (Na₂CO₃)497-19-8105.992.02.0
Toluene108-88-3-5 mL-
Ethanol64-17-5-2 mL-
Water7732-18-5-2 mL-

Procedure:

  • To a 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add (3,5-Dichloro-2-fluorophenyl)boronic acid (250.6 mg, 1.2 mmol), 2-bromopyridine (158.0 mg, 1.0 mmol), and tetrakis(triphenylphosphine)palladium(0) (34.7 mg, 0.03 mmol).

  • Seal the flask with a septum and purge with a gentle stream of nitrogen or argon for 10-15 minutes.

  • Add degassed toluene (5 mL) and degassed ethanol (2 mL) to the flask via syringe.

  • In a separate vial, dissolve sodium carbonate (212.0 mg, 2.0 mmol) in degassed water (2 mL).

  • Add the aqueous sodium carbonate solution to the reaction mixture via syringe.

  • Heat the reaction mixture to 90 °C in an oil bath and stir vigorously for 12 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

  • Combine the organic layers, wash with brine (15 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired product, 2-(3,5-dichloro-2-fluorophenyl)pyridine.

Expected Outcome: A white to off-white solid. The yield can be expected to be in the range of 70-90% based on similar transformations.[5] Characterization by ¹H NMR, ¹³C NMR, and mass spectrometry should confirm the structure.

Chan-Lam Coupling: Constructing C-N and C-O Bonds

The Chan-Lam coupling reaction is a copper-catalyzed method for the formation of carbon-heteroatom bonds, providing a valuable alternative to palladium-catalyzed methods.[6][7] This reaction allows for the coupling of boronic acids with amines, anilines, phenols, and other N- and O-nucleophiles, often under mild, aerobic conditions.[8][9]

The Chan-Lam coupling typically involves a Cu(II) catalyst, a base, and often an oxidant (air is commonly sufficient).

  • Copper Catalyst: Copper(II) acetate (Cu(OAc)₂) is a widely used and inexpensive catalyst.[6]

  • Base: A base, such as triethylamine (Et₃N) or pyridine, is often required to facilitate the reaction.

  • Solvent: Dichloromethane (DCM) or other non-protic solvents are commonly employed.

Application Note 2: Synthesis of a Novel Aryl Amine via Chan-Lam Coupling

Objective: To synthesize N-(3,5-dichloro-2-fluorophenyl)aniline, a scaffold of interest in medicinal chemistry, via a Chan-Lam C-N cross-coupling reaction.

Reaction Scheme:

A representative Chan-Lam coupling reaction.

Detailed Experimental Protocol:

Materials:

ReagentCAS NumberMolecular Weight ( g/mol )Amount (mmol)Equivalents
(3,5-Dichloro-2-fluorophenyl)boronic acid2048237-95-0208.821.01.0
Aniline62-53-393.131.21.2
Copper(II) Acetate (Cu(OAc)₂)142-71-2181.631.01.0
Pyridine110-86-179.102.02.0
Dichloromethane (DCM)75-09-2-10 mL-
4 Å Molecular Sieves--~1 g-

Procedure:

  • To a 50 mL round-bottom flask, add (3,5-Dichloro-2-fluorophenyl)boronic acid (208.8 mg, 1.0 mmol), copper(II) acetate (181.6 mg, 1.0 mmol), and activated 4 Å molecular sieves (~1 g).

  • Add dichloromethane (10 mL) to the flask.

  • Add aniline (111.8 mg, 1.2 mmol) and pyridine (158.2 mg, 2.0 mmol) to the reaction mixture.

  • Stir the reaction mixture vigorously at room temperature, open to the atmosphere (air), for 24-48 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, filter the reaction mixture through a pad of Celite® to remove the molecular sieves and copper salts, washing the pad with DCM (3 x 10 mL).

  • Combine the filtrates and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired product, N-(3,5-dichloro-2-fluorophenyl)aniline.

Expected Outcome: A solid product. The yield is expected to be moderate to good, although optimization may be required.[10] Characterization by ¹H NMR, ¹³C NMR, and mass spectrometry will confirm the structure.

Applications in Drug Discovery and Development

The derivatives of (3,5-Dichloro-2-fluorophenyl)boronic acid are of significant interest in medicinal chemistry due to the unique properties imparted by the halogen substituents.

  • Modulation of Physicochemical Properties: The presence of fluorine can enhance metabolic stability, increase binding affinity, and modulate pKa. The chlorine atoms contribute to lipophilicity and can form halogen bonds, which are increasingly recognized as important interactions in protein-ligand binding.

  • Kinase Inhibitors: Many kinase inhibitors feature a biaryl or heteroaryl-aryl core structure. The derivatives synthesized from (3,5-Dichloro-2-fluorophenyl)boronic acid can be screened against various kinase targets implicated in cancer and inflammatory diseases.

  • Agrochemicals: The biaryl scaffold is also a common feature in modern agrochemicals. The derivatives can be evaluated for their herbicidal, fungicidal, or insecticidal activities.[8]

Workflow for Derivatization and Screening

Workflow for the generation and screening of a focused compound library.

Conclusion and Future Outlook

(3,5-Dichloro-2-fluorophenyl)boronic acid represents a powerful and versatile building block for the synthesis of novel and complex molecules. The Suzuki-Miyaura and Chan-Lam coupling reactions provide reliable and efficient methods for its derivatization, enabling the exploration of a broad chemical space. The resulting compounds, with their unique substitution patterns, hold significant promise for applications in drug discovery, agrochemicals, and materials science. The protocols outlined in this guide provide a solid foundation for researchers to begin their investigations and unlock the full potential of this valuable synthetic intermediate. Further exploration of other cross-coupling reactions and derivatizations of the boronic acid moiety itself will undoubtedly lead to the discovery of new molecules with valuable properties.

References

  • Almond-Thynne, J., Blakemore, D. C., Pryde, D. C., & Spivey, A. C. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7(10), 6598–6613. [Link]

  • Chan, D. M. T., Monaco, K. L., Wang, R.-P., & Winters, M. P. (1998). New N- and O-Arylations with Phenylboronic acids and Cupric Acetate. Tetrahedron Letters, 39(19), 2933–2936. [Link]

  • Evans, D. A., Katz, J. L., & West, T. R. (1998). Synthesis of Diaryl Ethers through the Copper-Promoted Arylation of Phenols with Arylboronic Acids. An Expedient Synthesis of Thyroxine. Tetrahedron Letters, 39(19), 2937–2940. [Link]

  • Lam, P. Y. S., Clark, C. G., Saubern, S., Adams, J., Winters, M. P., Chan, D. M. T., & Combs, A. (1998). New Aryl/Heteroaryl C-N Bond Cross-Coupling Reactions Using Arylboronic Acids and Cupric Acetate. Tetrahedron Letters, 39(19), 2941–2944. [Link]

  • Ley, S. V., & Thomas, A. W. (2003). Modern Synthetic Methods for Copper-Mediated C(aryl)—O, C(aryl)—N, and C(aryl)—S Bond Formation. Angewandte Chemie International Edition, 42(44), 5400–5449. [Link]

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

  • Rossi, S. D., & Almstead, N. G. (2015). Recent advances in Suzuki–Miyaura cross-coupling reaction. Organic & Biomolecular Chemistry, 13(4), 812–831. [Link]

  • Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881–1886. [Link]

  • Molander, G. A., & Ellis, N. (2007). Organotrifluoroborates: Protected Boronic Acids That Expand the Versatility of the Suzuki–Miyaura Coupling Reaction. Accounts of Chemical Research, 40(4), 275–286. [Link]

  • Organic Chemistry Portal. (n.d.). Chan-Lam Coupling. Retrieved from [Link]

Sources

Method

Application Note & Protocol: Large-Scale Synthesis of (3,5-Dichloro-2-fluorophenyl)boronic acid

Abstract (3,5-Dichloro-2-fluorophenyl)boronic acid is a pivotal building block in contemporary medicinal chemistry, enabling the synthesis of complex pharmaceutical compounds. Its distinct substitution pattern facilitate...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

(3,5-Dichloro-2-fluorophenyl)boronic acid is a pivotal building block in contemporary medicinal chemistry, enabling the synthesis of complex pharmaceutical compounds. Its distinct substitution pattern facilitates the introduction of the dichlorofluorophenyl moiety, which can substantially alter a molecule's pharmacological and physicochemical properties, including metabolic stability and binding affinity. This document offers a thorough guide for the large-scale synthesis of this high-value reagent, emphasizing practical considerations, process optimization, and safety protocols. The methods detailed are designed for robustness and scalability, ensuring high yield and purity for researchers, scientists, and professionals in drug development.

Introduction: The Strategic Importance of Fluorinated Boronic Acids

The integration of fluorine into potential drug candidates is a prevalent strategy in medicinal chemistry to improve characteristics such as metabolic stability, lipophilicity, and binding affinity. Boron-based compounds, particularly boronic acids, have emerged as significant players in drug discovery, with several approved drugs and many more in clinical trials.[1][2][3][4] (3,5-Dichloro-2-fluorophenyl)boronic acid is a key intermediate in this arena, allowing for the incorporation of the 3,5-dichloro-2-fluorophenyl group through potent cross-coupling reactions, most notably the Suzuki-Miyaura coupling.[5] This moiety is a component of various clinically significant molecules and developmental candidates. The primary challenges in the large-scale synthesis of this reagent include controlling regioselectivity, achieving high purity, and safely managing organometallic intermediates.

Synthetic Strategies: A Comparative Analysis

Several synthetic pathways to (3,5-Dichloro-2-fluorophenyl)boronic acid have been documented. The most common and scalable method involves the lithiation of an appropriate precursor, followed by quenching with a borate ester. This section will evaluate the main methods and provide a rationale for selecting the optimized protocol for large-scale manufacturing.

Halogen-Metal Exchange Route

The principal and most industrially practical route starts with 1,3-dichloro-2-fluorobenzene. This technique utilizes a halogen-metal exchange at low temperatures, typically with an organolithium reagent like n-butyllithium (n-BuLi), followed by trapping the resulting aryllithium species with a trialkyl borate.

Key Advantages:

  • High Regioselectivity: The fluorine atom directs the ortho-lithiation, yielding the desired isomer.[6][7] This is a well-established principle in organic synthesis known as directed ortho-metalation (DoM), where a substituent directs deprotonation to the adjacent position.[7][8][9]

  • Accessible Starting Materials: 1,3-dichloro-2-fluorobenzene is a commercially available starting material.

  • Scalability: This route has demonstrated scalability for industrial production.

Challenges:

  • Cryogenic Temperatures: The process requires temperatures of -78 °C to manage the highly exothermic and rapid halogen-metal exchange, which can be a hurdle on a large scale.

  • Handling of Pyrophoric Reagents: n-BuLi is pyrophoric and demands strict safety measures for handling.[10][11][12][13][14]

  • Moisture Sensitivity: The reaction is extremely sensitive to moisture and must be conducted under an inert atmosphere.[12][13]

Grignard Reagent Route

An alternative method involves forming a Grignard reagent from a corresponding aryl halide. However, preparing the specific Grignard reagent from 1-bromo-3,5-dichloro-2-fluorobenzene can be less effective and may result in unwanted side products. A similar approach has been documented for the synthesis of (3,4,5-trifluorophenyl)boronic acid.[15]

Challenges:

  • Precursor Availability: The necessary brominated starting material is less common and more costly than its chlorinated counterpart.

  • Lower Yields: Grignard formation can sometimes be slow and lead to lower overall yields compared to the lithiation method.

Considering these factors, the halogen-metal exchange route is chosen for the detailed protocol due to its efficiency, scalability, and use of more readily available starting materials.

Detailed Protocol for Large-Scale Synthesis

This section outlines a step-by-step protocol for synthesizing (3,5-Dichloro-2-fluorophenyl)boronic acid from 1,3-dichloro-2-fluorobenzene.

Materials and Equipment
MaterialGradeSupplierNotes
1,3-Dichloro-2-fluorobenzene>98%Sigma-AldrichStarting material
n-Butyllithium (2.5 M in hexanes)SolutionSigma-AldrichPyrophoric, handle under inert atmosphere
Trimethyl borate>99%Sigma-AldrichMoisture sensitive
Tetrahydrofuran (THF), anhydrousDriSolv®Sigma-AldrichSolvent
Hydrochloric acid (2 M)Reagent gradeVWRFor workup
HeptaneACS gradeFisherFor recrystallization
Nitrogen gas, high purity-AirgasFor inert atmosphere
Jacketed glass reactor (10 L)-ChemglassWith overhead stirrer and thermocouple
Low-temperature circulator-JulaboTo maintain -78 °C
Addition funnel (1 L)-VWRFor controlled addition of reagents
Schlenk line--For inert atmosphere techniques
Experimental Workflow Diagram

G cluster_setup Reactor Setup & Inerting cluster_reaction Core Reaction Sequence cluster_workup Workup & Isolation cluster_purification Purification A Assemble and dry 10 L jacketed reactor B Purge with high-purity nitrogen A->B C Charge reactor with anhydrous THF and 1,3-dichloro-2-fluorobenzene B->C D Cool reactor to -78 °C C->D E Slowly add n-BuLi solution via addition funnel D->E F Stir for 1 hour at -78 °C (Formation of aryllithium) E->F G Slowly add trimethyl borate F->G H Allow to warm to room temperature overnight G->H I Quench reaction with 2 M HCl H->I J Phase separation: Collect organic layer I->J K Wash organic layer with brine J->K L Dry over anhydrous sodium sulfate K->L M Solvent evaporation under reduced pressure L->M N Recrystallize crude solid from heptane/THF mixture M->N O Filter and wash with cold heptane N->O P Dry under vacuum O->P Q Characterize final product (NMR, LC-MS) P->Q

Caption: Workflow for the large-scale synthesis of (3,5-Dichloro-2-fluorophenyl)boronic acid.

Step-by-Step Procedure

WARNING: This procedure involves pyrophoric and moisture-sensitive reagents. It must be conducted by trained personnel in a controlled environment (fume hood) under a strict inert atmosphere.

  • Reactor Setup: Assemble a 10 L jacketed glass reactor with an overhead stirrer, a thermocouple, a nitrogen inlet, and an addition funnel. Thoroughly dry all glassware in an oven and assemble while hot under a nitrogen stream.

  • Inerting: Purge the reactor with high-purity nitrogen for at least 30 minutes to create an inert atmosphere.[13] Maintain a positive nitrogen pressure throughout the reaction.

  • Charging Reagents: Charge the reactor with anhydrous tetrahydrofuran (THF, 3 L) and 1,3-dichloro-2-fluorobenzene (500 g, 3.03 mol). Stir until the starting material is fully dissolved.

  • Cooling: Cool the reactor contents to -78 °C using a low-temperature circulator with a suitable cooling fluid (e.g., acetone/dry ice bath).

  • Lithiation: Slowly add n-butyllithium (2.5 M in hexanes, 1.27 L, 3.18 mol, 1.05 eq) to the stirred solution via the addition funnel over 2 hours. Crucially, maintain the internal temperature below -70 °C during the addition. A slight exotherm will be noticeable.

  • Aryllithium Formation: After the addition is complete, stir the reaction mixture at -78 °C for another hour. The formation of the aryllithium intermediate is typically fast.

  • Borylation: Slowly add trimethyl borate (346 g, 3.33 mol, 1.1 eq) to the reaction mixture via the addition funnel over 1 hour, again ensuring the internal temperature stays below -70 °C.

  • Warming: Once the trimethyl borate addition is complete, remove the cooling bath and let the reaction mixture slowly warm to room temperature overnight with continuous stirring.

  • Quenching: Carefully quench the reaction by slowly adding 2 M hydrochloric acid (3 L) to the stirred mixture. This step is exothermic and may produce gas.

  • Workup: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with THF (2 x 500 mL). Combine the organic layers.

  • Washing and Drying: Wash the combined organic layers with brine (1 L), then dry over anhydrous sodium sulfate.

  • Solvent Removal: Filter off the drying agent and concentrate the filtrate under reduced pressure to get the crude product as a solid.

  • Purification: Recrystallize the crude solid from a hot mixture of heptane and a minimal amount of THF to dissolve it. Cool slowly to induce crystallization. Alternative purification methods for boronic acids include derivatization and column chromatography.[16]

  • Isolation and Drying: Filter the purified crystals, wash with a small amount of cold heptane, and dry under vacuum at 40 °C to a constant weight.

Expected Yield and Purity
ParameterExpected Value
Yield75-85%
Purity>98% (by NMR)
Purity>99% (by LC-MS)
FormWhite to off-white solid

Process Optimization and Critical Parameters

Successful large-scale synthesis depends on precise control over several key parameters.

Temperature Control

The lithiation step is highly exothermic. Keeping the temperature below -70 °C is vital to prevent side reactions, such as the decomposition of the aryllithium intermediate or reaction with the solvent. Poor temperature control can result in significantly lower yields and the formation of hard-to-remove impurities.

Stoichiometry of n-BuLi

Using a slight excess of n-BuLi (1.05 equivalents) ensures the complete conversion of the starting material. However, a large excess can lead to unwanted byproducts. The exact molarity of the commercial n-BuLi solution should be confirmed by titration before use for accurate stoichiometry.

Quenching and pH Control

The acidic workup is crucial for hydrolyzing the borate ester intermediate to the final boronic acid. The pH should be adjusted to be acidic (pH ~2) to ensure complete hydrolysis and facilitate the product's separation into the organic layer.

Safety Considerations

  • n-Butyllithium: This reagent is pyrophoric and ignites on contact with air.[10][11][12][14] It also reacts violently with water and protic solvents. All transfers and handling must be done under an inert atmosphere using proper techniques (e.g., Schlenk line, cannula transfer).[12][13] Personal protective equipment (PPE), including a flame-retardant lab coat, safety glasses, and gloves, is mandatory.[10][14]

  • Cryogenic Temperatures: Handling dry ice and working at -78 °C requires insulated gloves and caution to prevent cold burns.

  • Exothermic Reactions: The lithiation and quenching steps are exothermic. Slow and controlled addition of reagents is essential to manage the heat generated and prevent runaway reactions.

  • Solvent Handling: THF can form explosive peroxides. Use only fresh, inhibitor-free anhydrous solvent. Heptane and hexanes are flammable and should be handled in a well-ventilated area away from ignition sources.

Conclusion

The large-scale synthesis of (3,5-Dichloro-2-fluorophenyl)boronic acid is a demanding but feasible process. The protocol outlined in this application note, based on the ortho-lithiation of 1,3-dichloro-2-fluorobenzene, offers a dependable and scalable method for producing this essential building block in high yield and purity. Strict adherence to anhydrous conditions, precise temperature control, and rigorous safety protocols are crucial for a successful and safe synthesis. This guide provides the necessary framework for researchers and drug development professionals to confidently produce this vital reagent for their synthetic work.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Cross-Coupling Reactions with (3,5-Dichloro-2-fluorophenyl)boronic acid

Welcome to the technical support center for optimizing cross-coupling reactions involving (3,5-Dichloro-2-fluorophenyl)boronic acid. This guide is designed for researchers, chemists, and drug development professionals wh...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for optimizing cross-coupling reactions involving (3,5-Dichloro-2-fluorophenyl)boronic acid. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of using this sterically hindered and electronically demanding building block. Here, we will dissect common experimental challenges, provide evidence-based solutions, and explain the chemical principles behind our recommendations to ensure your success.

Introduction: Understanding the Challenge

(3,5-Dichloro-2-fluorophenyl)boronic acid is a valuable synthon for introducing a uniquely substituted phenyl motif into complex molecules. However, its structure presents a trifecta of challenges for typical palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling:

  • Steric Hindrance: The fluorine atom at the C2 position, flanked by a chlorine atom at C3, creates significant steric bulk around the boronic acid group. This can impede the crucial transmetalation step in the catalytic cycle.

  • Electronic De-activation: The cumulative electron-withdrawing effects of the two chlorine atoms and the fluorine atom make the boronic acid less nucleophilic, slowing down transmetalation.[1]

  • Propensity for Side Reactions: Electron-deficient arylboronic acids are particularly susceptible to competitive side reactions, most notably protodeboronation, where the C-B bond is cleaved by a proton source.[2][3]

This guide provides a structured approach to overcoming these hurdles through carefully considered reaction parameter optimization.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the use of (3,5-Dichloro-2-fluorophenyl)boronic acid.

Q1: My Suzuki-Miyaura reaction with (3,5-Dichloro-2-fluorophenyl)boronic acid is giving very low yield or failing completely. What is the most likely cause?

A1: Low or no yield is the most common issue and typically points to a stalled catalytic cycle. The primary bottlenecks for this substrate are inefficient oxidative addition to your coupling partner (especially if it's an aryl chloride) and a slow transmetalation step due to the steric and electronic nature of the boronic acid. A competing and highly probable cause is protodeboronation , where the boronic acid is destroyed before it can couple.[4][5] Optimizing the catalyst system, base, and solvent is critical.

Q2: How stable is (3,5-Dichloro-2-fluorophenyl)boronic acid under typical Suzuki conditions?

A2: This boronic acid is prone to decomposition, primarily through protodeboronation, under basic aqueous conditions, especially at elevated temperatures.[2][3][6] The electron-withdrawing substituents enhance the rate of this undesirable side reaction.[7] Therefore, reaction conditions should be chosen to facilitate a rapid catalytic turnover to ensure the cross-coupling outcompetes the decomposition.[5][8] Using the corresponding boronic ester (e.g., a pinacol ester) can sometimes improve stability.[9]

Q3: Can I use a standard catalyst like Pd(PPh₃)₄ for this coupling?

A3: While Pd(PPh₃)₄ is a classic catalyst, it is often inefficient for challenging substrates like this one. The PPh₃ ligands are not bulky or electron-rich enough to promote the difficult oxidative addition and reductive elimination steps required for sterically hindered partners. Modern catalyst systems based on bulky, electron-rich biaryl monophosphine ligands (e.g., Buchwald ligands) are strongly recommended.

Q4: I see a major byproduct in my reaction mixture that corresponds to the mass of 1,3-dichloro-2-fluorobenzene. What is happening?

A4: This is the product of protodeboronation. It indicates that the C-B bond of your boronic acid is being cleaved and replaced with a C-H bond from a proton source (like water or alcohol in the solvent).[3] This is a strong sign that your catalytic cycle is too slow, allowing the side reaction to dominate. Key solutions involve using a faster catalyst, a less nucleophilic base, and minimizing water content if possible.[4]

Part 2: Troubleshooting Guide: From Problem to Solution

This section provides a systematic approach to troubleshooting common experimental failures.

Problem 1: Low to No Product Formation

This is the most frequent issue, indicating a fundamental problem with the catalytic cycle.

start Low/No Yield catalyst Step 1: Evaluate Catalyst System start->catalyst cat_q1 Using Pd(PPh3)4 or Pd/C? catalyst->cat_q1 cat_q2 Using a modern catalyst but still no reaction? catalyst->cat_q2 base Step 2: Scrutinize Base Selection base_q1 Using a strong, nucleophilic base (e.g., NaOH, t-BuOK)? base->base_q1 base_q2 Using K2CO3 or Na2CO3? base->base_q2 solvent Step 3: Assess Solvent & Temperature solv_q1 Reaction temperature too low? solvent->solv_q1 solv_q2 Using protic solvents (e.g., EtOH, MeOH)? solvent->solv_q2 reagents Step 4: Check Reagent Quality reag_q1 Old boronic acid or solvents? reagents->reag_q1 cat_a1 Switch to a Buchwald Precatalyst (e.g., XPhos Pd G3/G4) cat_q1->cat_a1 cat_a1->base cat_a2 Increase catalyst loading (2-5 mol%) Ensure precatalyst is not degraded. cat_q2->cat_a2 cat_a2->base base_a1 Switch to weaker, non-nucleophilic base (K3PO4, Cs2CO3) to minimize boronic acid decomposition. base_q1->base_a1 base_a1->solvent base_a2 These may be too weak. K3PO4 is often a better choice for difficult couplings. base_q2->base_a2 base_a2->solvent solv_a1 Increase temperature (80-110 °C) Consider microwave irradiation for rapid optimization. solv_q1->solv_a1 solv_a1->reagents solv_a2 Switch to aprotic solvents (Dioxane, Toluene, THF) with minimal water to reduce protodeboronation. solv_q2->solv_a2 solv_a2->reagents reag_a1 Use fresh, high-purity boronic acid. Ensure solvents are anhydrous and thoroughly degassed. reag_q1->reag_a1

Caption: Troubleshooting workflow for low reaction yield.

  • Catalyst & Ligand Selection: For this substrate, a high-performance catalyst system is non-negotiable. Standard catalysts are unlikely to succeed.

    • Primary Recommendation: Use a third or fourth-generation Buchwald precatalyst such as XPhos Pd G3 or G4 .[10] These precatalysts are air- and moisture-stable and rapidly form the active, monoligated Pd(0) species in solution.[8][11] The bulky, electron-rich XPhos ligand is designed to accelerate both oxidative addition and reductive elimination, which is crucial for sterically congested substrates.

    • Alternative: Other effective ligands include SPhos and RuPhos. It is often beneficial to screen a small panel of these advanced ligands.

  • Base Selection: The base activates the boronic acid for transmetalation but can also promote its decomposition. A careful balance is required.

    • Primary Recommendation: Potassium phosphate (K₃PO₄) is often the base of choice for challenging Suzuki couplings. It is sufficiently basic to promote the reaction without causing rapid protodeboronation.

    • Alternatives: Cesium carbonate (Cs₂CO₃) can also be very effective, sometimes providing superior results to K₃PO₄.[12] Avoid strong, nucleophilic bases like NaOH or alkoxides unless other options have failed, as they significantly accelerate boronic acid decomposition.[6]

  • Solvent and Temperature:

    • Solvents: Aprotic solvents are generally preferred. A mixture of 1,4-dioxane or toluene with a small amount of water (e.g., 10:1 ratio) is a standard starting point. The water helps to solubilize the inorganic base.[13] For substrates prone to protodeboronation, minimizing water or using a completely anhydrous system may be beneficial.

    • Temperature: These couplings often require elevated temperatures to overcome activation barriers, typically between 80-110 °C . If conventional heating is slow, microwave irradiation can be a powerful tool to accelerate the reaction and rapidly screen conditions.[4]

Problem 2: Significant Side Product Formation

Even when the desired product is formed, side reactions can consume starting materials and complicate purification.

Side ReactionIdentificationPrimary Cause(s)Recommended Solution(s)
Protodeboronation Byproduct: 1,3-dichloro-2-fluorobenzene.Slow transmetalation; presence of protic sources (H₂O, alcohols); overly harsh base.[3]Use a faster catalyst (e.g., XPhos Pd G3)[5][8]; switch to K₃PO₄ or Cs₂CO₃; use anhydrous aprotic solvents.
Homocoupling Byproduct: Bis(3,5-dichloro-2-fluorophenyl).Presence of oxygen; using a Pd(II) source without sufficient ligand to facilitate reduction to Pd(0).Rigorously degas all solvents and the reaction mixture (e.g., 3x freeze-pump-thaw cycles or sparging with argon for 20-30 min); use a Pd(0) source like Pd₂(dba)₃ or a reliable precatalyst.

Part 3: Recommended Experimental Protocol

This section provides a robust starting protocol for the Suzuki-Miyaura coupling of (3,5-Dichloro-2-fluorophenyl)boronic acid with a generic aryl bromide. This protocol should be considered a starting point for optimization.

Materials
  • Aryl Bromide (1.0 equiv)

  • (3,5-Dichloro-2-fluorophenyl)boronic acid (1.3 equiv)

  • XPhos Pd G3 (2 mol%)

  • Potassium Phosphate (K₃PO₄, 3.0 equiv)

  • 1,4-Dioxane (degassed)

  • Water (degassed)

  • Reaction vessel (e.g., microwave vial or Schlenk flask) with a stir bar

Step-by-Step Methodology
  • Vessel Preparation: To a dry reaction vessel under an inert atmosphere (Argon or Nitrogen), add the aryl bromide (e.g., 0.5 mmol), (3,5-Dichloro-2-fluorophenyl)boronic acid (0.65 mmol), XPhos Pd G3 (0.01 mmol), and K₃PO₄ (1.5 mmol).

  • Solvent Addition: Add degassed 1,4-dioxane and degassed water in a 10:1 ratio (e.g., 2.0 mL dioxane, 0.2 mL water) via syringe.

  • Degassing (Critical Step): Seal the vessel and sparge the stirred solution with Argon for 10-15 minutes to ensure all dissolved oxygen is removed.

  • Heating: Heat the reaction mixture to 100 °C with vigorous stirring.

  • Monitoring: Monitor the reaction progress by a suitable technique (TLC, LC-MS, or GC-MS) until the limiting reagent is consumed (typically 2-24 hours).

  • Work-up:

    • Cool the reaction to room temperature.

    • Dilute the mixture with an organic solvent (e.g., ethyl acetate, 20 mL) and wash with water (10 mL).

    • Separate the layers and extract the aqueous phase with the organic solvent (2 x 10 mL).

    • Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by flash column chromatography on silica gel to isolate the desired biaryl product.

Experimental Workflow Diagram

Caption: General workflow for Suzuki-Miyaura coupling.

References

  • BenchChem. A Comparative Guide to Palladium Catalysts for Suzuki-Miyaura Coupling with 4-(Diphenylamino)benzeneboronic Acid.
  • BenchChem. Troubleshooting low yields in Suzuki reactions of sterically hindered aryl iodides.
  • SciSpace.
  • BenchChem. Catalyst selection for difficult Suzuki couplings with functionalized boronic acids.
  • Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society, 132(40), 14073–14075.
  • Sigma-Aldrich. XPhos Pd G3 Product Page.
  • Bellina, F., & Rossi, R. (2004). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Chemical Reviews, 104(3), 1317-1379.
  • ResearchGate. Supported Palladium Catalysts for Suzuki Reactions: Structure‐Property Relationships, Optimized Reaction Protocol and Control of Palladium Leaching.
  • Cox, P. A., Leach, A. G., Campbell, A. D., & Lloyd-Jones, G. C. (2021). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Journal of the American Chemical Society, 143(35), 14378–14392.
  • Molander, G. A., & Ellis, N. (2012). Organotrifluoroborate hydrolysis: boronic acid release mechanism and an acid-base paradox in cross-coupling. Journal of the American Chemical Society, 134(22), 9185–9197.
  • Cox, P. A., et al. (2022). Protodeboronation of (Hetero)
  • Zarzeczańska, D., Adamczyk-Woźniak, A., Kulpa, A., Ossowski, T., & Sporzyński, A. (2017). Fluorinated Boronic Acids: Acidity and Hydrolytic Stability of Fluorinated Phenylboronic Acids. European Journal of Inorganic Chemistry, 2017(36), 4493-4498.
  • BenchChem.
  • BenchChem. Application Notes and Protocols for Suzuki Coupling using 3-Chloro-4-fluorophenylboronic acid.
  • Lennox, A. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443.
  • Molander, G. A., & Ellis, N. (2012). Organotrifluoroborate Hydrolysis: Boronic Acid Release Mechanism and an Acid-Base Paradox in Cross-Coupling. Synfacts, 2012(07), 0786.
  • Chemistry LibreTexts. (2019). 2.6: Suzuki-Miyaura Coupling.
  • ResearchGate. Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?.
  • Catalysts. Preformed Pd(II)
  • ResearchGate. Optimization of reaction conditions for the Suzuki-Miyaura coupling of....
  • BenchChem. Yield comparison of Suzuki reactions with electron-donating vs. electron-withdrawing substituted boronic acids.
  • ArODES. Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions.
  • NIH. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters.
  • ResearchGate. (PDF)
  • Organic & Biomolecular Chemistry.
  • NIH. DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions.
  • Singh, A., Ali, S. M., & Sajith, A. M. (2019). A highly efficient precatalytic system (XPhos‐PdG2) for the Suzuki–Miyaura cross‐coupling of 7-chloro-1H-pyrrolo[2,3-c]pyridine. Molecular Diversity, 23(2), 341-350.
  • ResearchGate. ChemInform Abstract: A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids.
  • MIT Open Access Articles. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids.
  • BenchChem. Application Notes and Protocols for the Synthesis of 3,5-Difluorobiphenyl.
  • NIH.
  • ResearchGate.
  • YouTube. Masking Boronic Acids for Suzuki Coupling.
  • NIH. Cu-Catalyzed C-N Coupling with Sterically Hindered Partners.
  • NIH. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids.
  • NIH. Cu-Catalyzed C–N Coupling with Sterically Hindered Partners.
  • ResearchGate. Suzuki coupling of different chloropyridines with phenylboronic acids a.
  • Organic Chemistry Portal. Suzuki Coupling.
  • BenchChem.
  • Rueda-Espinosa, J., Ramanayake, D., Ball, N. D., & Love, J. A. (2023). Synthesis of 2-arylpyridines by the Suzuki-Miyaura cross coupling of PyFluor with hetero(aryl) boronic acids and esters. Canadian Journal of Chemistry, 101(6), 365-371.
  • BenchChem. Technical Support Center: Optimization of Suzuki Coupling for 2-(4-Chlorophenyl)-5-methylpyridine.
  • BenchChem. Technical Support Center: Efficient Cross-Coupling of Sterically Hindered Vinylboronic Acids.
  • HEIA-FR. Impact of solvent and their contaminants on Pd/C catalyzed Suzuki-Miyaura cross-coupling reactions.
  • MDPI.
  • ResearchGate. Suzuki–Miyaura reactions of 3,5-dichloro-2,4,6-trifluoropyridine.

Sources

Optimization

Technical Support Center: (3,5-Dichloro-2-fluorophenyl)boronic acid in Cross-Coupling Reactions

Welcome to the technical support center for (3,5-Dichloro-2-fluorophenyl)boronic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side rea...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for (3,5-Dichloro-2-fluorophenyl)boronic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered when using this electron-deficient boronic acid in cross-coupling reactions, particularly the Suzuki-Miyaura coupling. Our goal is to provide you with practical, field-proven insights and troubleshooting strategies to ensure the success of your experiments.

Section 1: Understanding the Reactivity of (3,5-Dichloro-2-fluorophenyl)boronic acid

(3,5-Dichloro-2-fluorophenyl)boronic acid is a valuable building block in medicinal chemistry and materials science. However, its electron-deficient nature, a consequence of the electron-withdrawing chloro and fluoro substituents, presents specific challenges in its application. The primary side reactions of concern are protodeboronation and homocoupling. Understanding the mechanisms of these undesired pathways is the first step toward their prevention.

FAQ 1: What are the most common side reactions observed with (3,5-Dichloro-2-fluorophenyl)boronic acid?

The two most prevalent side reactions are:

  • Protodeboronation: This is the undesired cleavage of the C-B bond, where the boronic acid group is replaced by a hydrogen atom from a proton source (typically water or solvent), leading to the formation of 1,3-dichloro-2-fluorobenzene.[1][2] This reaction consumes the boronic acid, reducing the yield of the desired cross-coupled product. For highly electron-deficient arylboronic acids, this can occur via a transient aryl anion pathway.[1][3]

  • Homocoupling: This side reaction results in the formation of a symmetrical biaryl compound, 3,3',5,5'-tetrachloro-2,2'-difluorobiphenyl, from the coupling of two molecules of the boronic acid.[4][5] The presence of oxygen can often promote this undesired pathway.[6]

Section 2: Troubleshooting Guide for Common Issues

This section provides a structured approach to diagnosing and resolving common problems encountered during cross-coupling reactions with (3,5-Dichloro-2-fluorophenyl)boronic acid.

Q1: My Suzuki-Miyaura coupling reaction is giving a low yield of the desired product. What are the likely causes and how can I troubleshoot this?

Low yields are often a result of competing side reactions that consume your starting materials. The following troubleshooting workflow can help identify and address the root cause.

Troubleshooting_Workflow Start Low Yield Observed Analyze_Byproducts Analyze Crude Reaction Mixture (LC-MS, GC-MS, NMR) Start->Analyze_Byproducts Check_Reagents Assess Reagent Quality & Stability Check_Catalyst Examine Catalyst System Check_Reagents->Check_Catalyst Check_Conditions Evaluate Reaction Conditions Check_Conditions->Check_Reagents Solution_Catalyst Optimize Catalyst System: - Use pre-catalyst - Screen bulky, electron-rich ligands (e.g., XPhos, SPhos) - Increase catalyst loading Check_Catalyst->Solution_Catalyst Protodeboronation High Protodeboronation? Protodeboronation->Check_Conditions No Solution_Protodeboronation Implement Strategies to Minimize Protodeboronation: - Use boronic ester/trifluoroborate salt - Anhydrous conditions - Optimize base Protodeboronation->Solution_Protodeboronation Yes Homocoupling Significant Homocoupling? Homocoupling->Check_Catalyst No Solution_Homocoupling Implement Strategies to Minimize Homocoupling: - Rigorous degassing of solvents - Use of antioxidants (rare) - Optimize catalyst/ligand Homocoupling->Solution_Homocoupling Yes End Improved Yield Solution_Protodeboronation->End Solution_Homocoupling->End Solution_Catalyst->End Analyze_Byproducts->Protodeboronation Identify 1,3-dichloro-2-fluorobenzene Analyze_Byproducts->Homocoupling Identify symmetrical biaryl

Caption: Troubleshooting workflow for low-yield Suzuki-Miyaura reactions.

Q2: I have identified protodeboronation as the major side reaction. What specific steps can I take to prevent it?

Given that (3,5-Dichloro-2-fluorophenyl)boronic acid is electron-deficient, it is particularly susceptible to protodeboronation, especially under basic aqueous conditions.[1][3][7] Here are targeted prevention strategies:

Strategy 1: Use of Boronic Acid Surrogates (Slow Release)

The "slow release" of the active boronic acid in the reaction mixture is a highly effective strategy to keep its concentration low and minimize side reactions.[2][8][9]

  • N-methyliminodiacetic acid (MIDA) boronates: These are air-stable surrogates that slowly hydrolyze under the reaction conditions to release the boronic acid.[9]

  • Potassium organotrifluoroborates (R-BF3K): These salts are generally more stable than the corresponding boronic acids and release the boronic acid slowly under basic conditions.[8][10]

  • Pinacol esters: While often more stable, it's important to note that some boronic esters can undergo hydrolysis to the boronic acid in the presence of water, which can then protodeboronate.[1][11] However, they can be beneficial in anhydrous coupling conditions.

Boronic Acid DerivativeStabilityKey Advantage
Boronic Acid Moderate to LowReadily available
Pinacol Ester GoodImproved stability, useful in anhydrous conditions[1]
MIDA Boronate ExcellentAir-stable, slow release under basic conditions[9]
Trifluoroborate Salt ExcellentHighly stable, slow release minimizes side reactions[8][10]
Strategy 2: Optimization of Reaction Conditions
  • Base Selection: The choice of base is critical. While a base is necessary to activate the boronic acid for transmetalation, strongly basic aqueous conditions can accelerate protodeboronation.[12] Consider using milder bases like K₃PO₄ or Cs₂CO₃.[9] In some cases, fluoride sources like CsF or KF can be beneficial.[13]

  • Solvent System: The use of anhydrous solvents can significantly suppress protodeboronation.[7] If aqueous conditions are necessary, minimizing the water content is advisable.

  • Temperature: High temperatures can promote protodeboronation.[14] It is recommended to run the reaction at the lowest temperature that allows for efficient cross-coupling.

Q3: Homocoupling of the boronic acid is a significant byproduct in my reaction. How can I avoid this?

Homocoupling is often promoted by the presence of oxygen, which can interfere with the palladium catalytic cycle.

Strategy 1: Rigorous Degassing

Ensure that all solvents are thoroughly degassed before use. This can be achieved by several freeze-pump-thaw cycles or by bubbling an inert gas (Argon or Nitrogen) through the solvent for an extended period.

Strategy 2: Use of High-Quality Palladium Pre-catalysts

Using well-defined palladium pre-catalysts can lead to more reproducible results and potentially reduce side reactions compared to generating the active Pd(0) species in situ from Pd(OAc)₂ or PdCl₂(PPh₃)₂.

Strategy 3: Ligand Choice

Bulky, electron-rich phosphine ligands, such as SPhos, can promote the desired cross-coupling pathway over homocoupling.[4]

Section 3: Experimental Protocols for Side Reaction Prevention

Protocol 1: General Procedure for Suzuki-Miyaura Coupling with Minimized Side Reactions

This protocol incorporates best practices for minimizing both protodeboronation and homocoupling.

  • Reagent Preparation:

    • Use a stable surrogate of (3,5-Dichloro-2-fluorophenyl)boronic acid, such as its MIDA boronate or trifluoroborate salt (1.2-1.5 equivalents).

    • Ensure the aryl halide partner is of high purity.

  • Reaction Setup:

    • To a flame-dried reaction vessel equipped with a magnetic stir bar, add the aryl halide (1.0 equiv.), the boronic acid surrogate (1.2-1.5 equiv.), and the base (e.g., K₃PO₄, 3.0 equiv.).

    • Seal the vessel with a septum.

  • Inert Atmosphere:

    • Evacuate and backfill the vessel with an inert gas (Argon or Nitrogen) three times.

  • Addition of Catalyst and Solvent:

    • Under a positive pressure of inert gas, add the palladium pre-catalyst (e.g., XPhos Pd G3, 1-3 mol%) and the appropriate ligand if not using a pre-catalyst.

    • Add the degassed solvent (e.g., dioxane/water 10:1) via syringe.

  • Reaction Execution:

    • Place the reaction vessel in a preheated oil bath or heating block and stir vigorously at the optimized temperature (e.g., 80-100 °C).

  • Monitoring and Work-up:

    • Monitor the reaction progress by TLC, GC-MS, or LC-MS.

    • Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification:

    • Purify the crude product by flash column chromatography.

Suzuki_Cycle_Prevention cluster_desired Desired Suzuki-Miyaura Cycle cluster_undesired Undesired Side Reactions Pd0 Pd(0)L_n OxAdd Oxidative Addition (Ar-X) Pd0->OxAdd ArPdX Ar-Pd(II)-X OxAdd->ArPdX Transmetal Transmetalation (Ar'-B(OR)2) ArPdX->Transmetal ArPdAr Ar-Pd(II)-Ar' Transmetal->ArPdAr RedElim Reductive Elimination ArPdAr->RedElim Product Ar-Ar' (Product) RedElim->Product Product->Pd0 BoronicAcid (3,5-Dichloro-2-fluorophenyl)boronic acid (Ar'-B(OH)2) Protodeboronation Protodeboronation (+ H+ source) BoronicAcid->Protodeboronation Homocoupling Homocoupling (+ O2, Pd) BoronicAcid->Homocoupling ArH Ar'-H (Byproduct) Protodeboronation->ArH ArAr Ar'-Ar' (Byproduct) Homocoupling->ArAr Prevention Prevention Strategies: - Use R-BF3K or MIDA Boronates (Slow Release) - Anhydrous/Degassed Solvents - Optimized Base/Ligand Prevention->BoronicAcid Minimize concentration & reactivity

Caption: Desired vs. Undesired Pathways and Prevention Strategies.

Section 4: Concluding Remarks

The successful application of (3,5-Dichloro-2-fluorophenyl)boronic acid in cross-coupling reactions hinges on a thorough understanding of its reactivity and the implementation of strategies to mitigate common side reactions. By carefully selecting reagents, controlling reaction conditions, and employing stable boronic acid surrogates, researchers can significantly improve yields and obtain cleaner reaction profiles. This guide serves as a starting point for troubleshooting and optimization, and we encourage you to adapt these principles to your specific synthetic challenges.

References

  • Benchchem. (n.d.). Troubleshooting difficult Suzuki couplings with substituted boronic acids.
  • Preshlock, S., et al. (2012). Organotrifluoroborate Hydrolysis: Boronic Acid Release Mechanism and an Acid-Base Paradox in Cross-Coupling. Accounts of Chemical Research, 45(12), 2152-2163. [Link]

  • Li, Z., et al. (2019). Suppressing Protodeboronation in Cu-Mediated 18F/19F-Fluorination of Arylboronic Acids: A Mechanistically Guided Approach Towards Optimized PET Probe Development. Angewandte Chemie International Edition, 58(33), 11425-11430. [Link]

  • Cox, P. A., et al. (2022). In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. Accounts of Chemical Research, 55(9), 1271-1285. [Link]

  • Gillis, E. P., et al. (2009). A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates. Journal of the American Chemical Society, 131(10), 3575-3581. [Link]

  • Lloyd-Jones, G. C., et al. (2012). Organotrifluoroborate Hydrolysis: Boronic Acid Release Mechanism and an Acid–Base Paradox in Cross-Coupling. Synlett, 23(10), 1437-1456. [Link]

  • Cox, P. A., et al. (2022). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Journal of the American Chemical Society, 144(37), 17099-17113. [Link]

  • Wikipedia. (n.d.). Protodeboronation. Retrieved from [Link]

  • Benchchem. (n.d.). Troubleshooting guide for Suzuki coupling with 2-Chloro-6,7-difluoroquinoxaline.
  • Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? r/Chempros. [Link]

  • Xu, Z., et al. (2014). Click Reactions and Boronic Acids: Applications, Issues, and Potential Solutions. Molecules, 19(8), 11576-11597. [Link]

  • Reddit. (2024). Struggling with Suzuki Reaction. r/Chempros. [Link]

  • Reeves, J. T., et al. (2010). Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. The Journal of Organic Chemistry, 75(10), 3350-3358. [Link]

  • Butters, M., et al. (2017). Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Journal of the American Chemical Society, 139(34), 11861-11874. [Link]

  • Chemistry LibreTexts. (2019). 2.6: Suzuki-Miyaura Coupling. [Link]

  • AL-Zoubi, R. M., et al. (2015). A mechanistic proposal for the protodeboronation of neat boronic acids: Boronic acid mediated reaction in the solid state. RSC Advances, 5(20), 15436-15442. [Link]

  • Bio, M. M., et al. (2023). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Tetrahedron Letters, 123, 154694. [Link]

  • Dodson, J. W., et al. (2012). SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE. Heterocycles, 85(6), 1435-1443. [Link]

  • Organic Syntheses. (n.d.). (3,4,5-trifluorophenyl)boronic acid. [Link]

  • Silva, F., et al. (2021). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules, 26(18), 5643. [Link]

  • Schmidt, D., et al. (2018). Suzuki–Miyaura reactions of 3,5-dichloro-2,4,6-trifluoropyridine. Beilstein Journal of Organic Chemistry, 14, 2146-2154. [Link]

  • Yoo, K. S., et al. (2010). Oxygen and Base-Free Oxidative Heck Reactions of Arylboronic Acids with Olefins. Journal of the American Chemical Society, 132(49), 17366-17368. [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

  • ResearchGate. (n.d.). Substrate exploration using hetero(aryl) boronic acids. Reaction conditions. [Link]

  • ResearchGate. (2025). Lewis Acid-Catalyzed Borono-Minisci Reactions of Arylboronic Acids and Heterocycles. [Link]

  • Wisniewski, S. R., et al. (2023). Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters. ACS Catalysis, 13(10), 6937-6944. [Link]

  • ResearchGate. (2025). ChemInform Abstract: The Ligand and Base-Free Pd-Catalyzed Oxidative Heck Reaction of Arylboronic Acids and Olefins.[Link]

  • ResearchGate. (2025). (PDF) Suzuki-Miyaura Coupling Reactions of 3,5-Dichloro-1,2,4-thiadiazole. [Link]

  • Reddit. (2025). Question About Suzuki Coupling Reaction Byproducts (Homocoupling). r/chemhelp. [Link]

  • PubMed. (2001). Suzuki-Miyaura coupling reaction using pentafluorophenylboronic acid. [Link]

Sources

Troubleshooting

Technical Support Center: Optimizing Suzuki Reactions with (3,5-Dichloro-2-fluorophenyl)boronic acid

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions. This guide is specifically designed for researchers, scientists, and professionals in drug development who are encountering challenges...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions. This guide is specifically designed for researchers, scientists, and professionals in drug development who are encountering challenges with (3,5-Dichloro-2-fluorophenyl)boronic acid. This particular boronic acid, being both electron-deficient and sterically hindered, presents a unique set of obstacles that can lead to diminished yields and complex purification profiles. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to enhance the success of your coupling reactions.

I. Troubleshooting Guide: A Symptom-Based Approach

Low yields in Suzuki reactions involving (3,5-Dichloro-2-fluorophenyl)boronic acid can often be traced back to a few key issues. This section is designed to help you diagnose and resolve these common problems.

Issue 1: Low or No Conversion of Starting Materials

This is one of the most common issues and can be attributed to several factors related to the catalyst, reagents, or reaction conditions.

Q: My reaction shows little to no consumption of the aryl halide and/or boronic acid. Where should I start troubleshooting?

A: When faced with a stalled reaction, a systematic evaluation of your setup is crucial. Here’s a prioritized checklist:

  • Catalyst Activity and Choice: The palladium catalyst is the heart of the reaction.[1]

    • Catalyst Deactivation: The active Pd(0) species is susceptible to oxidation. Ensure your palladium source is fresh and has been stored under an inert atmosphere. Older catalysts can exhibit reduced activity.

    • Ligand Selection: For an electron-deficient boronic acid and potentially challenging aryl halides, the choice of ligand is critical. Electron-rich and bulky phosphine ligands, such as SPhos, XPhos, or RuPhos, are often necessary to facilitate the oxidative addition step, which is frequently the rate-limiting step in the catalytic cycle.[2]

    • Pre-catalyst vs. In-situ Generation: Using a well-defined pre-catalyst (e.g., XPhos Pd G3) can offer greater reproducibility compared to generating the active catalyst in situ from a palladium source (e.g., Pd(OAc)₂) and a separate ligand.

  • Oxygen Contamination: The presence of oxygen can lead to the unwanted homocoupling of the boronic acid and decomposition of the catalyst.

    • Degassing: Thoroughly degas your solvents by sparging with an inert gas (argon or nitrogen) for at least 30 minutes or by using several freeze-pump-thaw cycles.[3]

    • Inert Atmosphere: Maintain a positive pressure of an inert gas throughout the reaction setup and duration.

  • Base Selection and Quality: The base plays a crucial role in activating the boronic acid for transmetalation.[4]

    • Base Strength: For challenging couplings, a stronger base like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) is often more effective than weaker bases like sodium carbonate (Na₂CO₃).[3]

    • Anhydrous Conditions: Ensure your base is anhydrous, as moisture can contribute to side reactions.

Issue 2: Significant Formation of Side Products

The appearance of unexpected spots on your TLC or peaks in your LC-MS/GC-MS indicates that side reactions are competing with your desired coupling.

Q: My reaction is messy, with significant byproducts. How can I identify and minimize them?

A: The two most common side products are the homocoupled boronic acid and the dehalogenated starting material.[5]

  • Protodeboronation: This is the replacement of the boronic acid group with a hydrogen atom, a common issue with electron-deficient boronic acids like (3,5-Dichloro-2-fluorophenyl)boronic acid.[6]

    • Cause: This side reaction is often promoted by high temperatures, prolonged reaction times, and the presence of water.

    • Solution:

      • Use a slight excess (1.2–1.5 equivalents) of the boronic acid to compensate for some loss.

      • Consider using the corresponding boronic ester (e.g., pinacol ester) or a potassium trifluoroborate salt, which are often more stable.[7]

      • Minimize reaction time and temperature where possible.

  • Homocoupling of Boronic Acid: The formation of a biaryl product from two molecules of the boronic acid.

    • Cause: This is often a result of oxygen contamination, which can facilitate the oxidative coupling of the boronic acid.

    • Solution: Rigorous degassing of solvents and maintaining a strict inert atmosphere are key to preventing this side reaction. Adding a mild reducing agent, like potassium formate, has also been shown to suppress this pathway.[8]

  • Dehalogenation of the Aryl Halide: The replacement of the halide on your coupling partner with a hydrogen atom.[9]

    • Cause: This can occur after oxidative addition, where the palladium complex reacts with a hydride source in the reaction mixture.[9]

    • Solution: Ensure high purity of all reagents and solvents to minimize potential hydride sources.

II. Frequently Asked Questions (FAQs)

Q1: Why is (3,5-Dichloro-2-fluorophenyl)boronic acid considered a "challenging" substrate?

A1: The electron-withdrawing nature of the two chlorine atoms and the fluorine atom deactivates the boronic acid, making the crucial transmetalation step of the Suzuki catalytic cycle slower.[2] Additionally, the ortho-fluoro substituent provides steric hindrance, which can further impede the approach of the palladium complex.

Q2: What is the optimal solvent system for this type of reaction?

A2: A mixture of an organic solvent and water is typically used. Common choices include dioxane/water, THF/water, or toluene/water.[7][9] The water is necessary to dissolve the inorganic base and facilitate the formation of the boronate anion, which is more active in the transmetalation step.[10] For particularly sensitive substrates, anhydrous conditions with a soluble organic base might be explored, but this is less common.

Q3: How critical is the purity of the boronic acid?

A3: Extremely critical. Impurities in the boronic acid can poison the palladium catalyst, leading to lower yields or complete reaction failure.[1] It is always recommended to use high-purity boronic acid from a reputable supplier. If the purity is questionable, it can be recrystallized before use.

Q4: My product is difficult to purify from the unreacted starting materials. What can I do?

A4: Purification can be challenging if the product and starting materials have similar polarities.

  • Reaction Optimization: The best approach is to drive the reaction to completion to minimize unreacted starting materials.

  • Chromatography: If flash chromatography is necessary, experiment with different solvent systems to achieve better separation. Sometimes, a less polar or more polar system than what seems optimal by TLC can provide better separation on a larger scale.[11] Adding a small amount of a modifier like triethylamine (for basic compounds) or acetic acid (for acidic compounds) to the eluent can also alter the retention of specific compounds.[11]

  • Recrystallization: If your product is a solid, recrystallization can be an effective purification method.

III. Optimized Experimental Protocols

The following protocols provide a starting point for the Suzuki coupling of (3,5-Dichloro-2-fluorophenyl)boronic acid. It is always advisable to perform a small-scale test reaction to optimize conditions for your specific substrates.

Protocol 1: Standard Conditions for Initial Screening

This protocol uses a common catalyst system and is a good starting point for optimization.

Materials & Reagents:

ReagentMolar Equivalents
Aryl Halide1.0
(3,5-Dichloro-2-fluorophenyl)boronic acid1.2
Pd(PPh₃)₄0.03 (3 mol%)
Na₂CO₃2.0
Toluene/Ethanol/Water4:1:1 ratio

Procedure:

  • To a flame-dried round-bottom flask equipped with a magnetic stir bar, add the aryl halide (1.0 mmol), (3,5-Dichloro-2-fluorophenyl)boronic acid (1.2 mmol), and sodium carbonate (2.0 mmol).

  • Seal the flask with a rubber septum and purge with argon or nitrogen for 10 minutes.

  • Add the degassed solvent mixture (e.g., 5 mL of a 4:1:1 mixture of Toluene/Ethanol/Water) via syringe.

  • Under a positive flow of inert gas, add the Pd(PPh₃)₄ catalyst (0.03 mmol).

  • Heat the reaction mixture to 80-100 °C and monitor the progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Protocol 2: Optimized Conditions for Challenging Substrates

This protocol employs a more active catalyst system and a stronger base, which is often necessary for electron-deficient substrates.

Materials & Reagents:

ReagentMolar Equivalents
Aryl Halide1.0
(3,5-Dichloro-2-fluorophenyl)boronic acid1.5
XPhos Pd G30.02 (2 mol%)
K₃PO₄3.0
1,4-Dioxane/Water10:1 ratio

Procedure:

  • In a reaction vial, combine the aryl halide (1.0 mmol), (3,5-Dichloro-2-fluorophenyl)boronic acid (1.5 mmol), K₃PO₄ (3.0 mmol), and the XPhos Pd G3 catalyst (0.02 mmol).

  • Seal the vial with a septum cap and purge with argon or nitrogen for 10 minutes.

  • Add the degassed 1,4-dioxane/water (10:1) solvent mixture via syringe. The final concentration should be around 0.1-0.5 M with respect to the aryl halide.

  • Place the vial in a preheated oil bath at 100-110 °C and stir vigorously.

  • Monitor the reaction progress by TLC, GC-MS, or LC-MS.

  • Upon completion, follow the workup and purification procedure described in Protocol 1.

IV. Visual Guides

The Suzuki-Miyaura Catalytic Cycle

This diagram illustrates the fundamental steps of the Suzuki-Miyaura cross-coupling reaction.[2][12]

Suzuki_Cycle pd0 Pd(0)L_n oa Oxidative Addition pd0->oa R¹-X pd2_complex R¹-Pd(II)L_n-X oa->pd2_complex tm Transmetalation pd2_complex->tm [R²B(OH)₃]⁻ pd2_biaryl R¹-Pd(II)L_n-R² tm->pd2_biaryl re Reductive Elimination pd2_biaryl->re re->pd0 product R¹-R² re->product

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Troubleshooting Workflow for Low Yields

This flowchart provides a logical path for diagnosing and solving issues with your Suzuki reaction.

Troubleshooting_Workflow start Low or No Yield check_catalyst Is the catalyst system active and appropriate? start->check_catalyst check_atmosphere Is the reaction under a strict inert atmosphere? check_catalyst->check_atmosphere Yes optimize_catalyst Switch to a more active ligand/pre-catalyst (e.g., XPhos Pd G3) check_catalyst->optimize_catalyst No check_base Is the base strong enough and anhydrous? check_atmosphere->check_base Yes optimize_atmosphere Improve degassing of solvents and ensure positive inert gas pressure check_atmosphere->optimize_atmosphere No check_boronic_acid Is protodeboronation occurring? check_base->check_boronic_acid Yes optimize_base Use a stronger base (e.g., K₃PO₄, Cs₂CO₃) check_base->optimize_base No optimize_boronic_acid Use boronic ester or K-trifluoroborate salt. Use 1.5 eq. of boronic acid. check_boronic_acid->optimize_boronic_acid Yes success Improved Yield check_boronic_acid->success No optimize_catalyst->success optimize_atmosphere->success optimize_base->success optimize_boronic_acid->success

Caption: A decision tree for troubleshooting Suzuki reactions.

V. References

  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

  • NROChemistry. (2021). Suzuki Coupling: Mechanism & Examples. [Link]

  • Organic Chemistry Portal. Suzuki Coupling. [Link]

  • YouTube. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

  • WWJMRD. (2018). Recent Advances in the development of Suzuki Miyaura Coupling Reactions. [Link]

  • Myers, A. The Suzuki Reaction - Chem 115. [Link]

  • National Institutes of Health. (2018). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. [Link]

  • National Institutes of Health. (2021). Deactivation Modes in Nickel-Mediated Suzuki–Miyaura Cross-Coupling Reactions Using an NHC-Pyridonate Ligand. [Link]

  • YouTube. (2024). Suzuki Coupling I Common Byproducts in Suzuki Coupling. [Link]

  • Reddit. (2018). Suzuki purification problem. [Link]

  • ACS GCI Pharmaceutical Roundtable. Suzuki-Miyaura - Reagent Guides. [Link]

  • Reddit. (2024). Struggling with Suzuki Reaction. [Link]

  • Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? [Link]

  • Royal Society of Chemistry. (2014). CHAPTER 13: Recent Advances/Contributions in the Suzuki–Miyaura Reaction. [Link]

  • ACS Publications. (2017). “Cationic” Suzuki–Miyaura Coupling with Acutely Base-Sensitive Boronic Acids. [Link]

  • ResearchGate. (2025). Role of a base in Suzuki-Miyaura reaction. [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. The Importance of Purity: Selecting the Right Boronic Acid for Suzuki Coupling. [Link]

  • ACS Publications. (2004). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. [Link]

  • ResearchGate. (2014). Which conditions are favorable for the efficient Suzuki coupling? [Link]

  • ACS Publications. (2025). Highly Active Catalyst for Suzuki–Miyaura Coupling to Form Sterically Demanding Biaryls: Electronic Control of Pd through the Secondary Interaction Using a Buchwald-Type Ligand Bearing a Fluorinated Aryl Ring. [Link]

  • PubMed. (2015). Efficient synthesis of sterically hindered arenes bearing acyclic secondary alkyl groups by Suzuki-Miyaura cross-couplings. [Link]

  • ResearchGate. Suzuki-Miyaura cross-coupling reactions with aryl halides: optimization of reaction parameter a. [Link]

  • ResearchGate. Pd‐catalyzed Suzuki‐Miyaura coupling of steric hindered aryl chlorides or bulky arylboronic acidsa. [Link]

  • Wikipedia. Suzuki reaction. [Link]

  • Buchwald Lab, MIT. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. [Link]

  • National Institutes of Health. SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE. [Link]

  • ACS Publications. (2017). Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates. [Link]

  • ACS Publications. (2018). Evaluation of Potential Safety Hazards Associated with the Suzuki–Miyaura Cross-Coupling of Aryl Bromides with Vinylboron Species. [Link]

  • ResearchGate. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? [Link]

Sources

Optimization

troubleshooting guide for (3,5-Dichloro-2-fluorophenyl)boronic acid reactions

Welcome, researchers and innovators. This guide is designed to serve as a dedicated resource for troubleshooting reactions involving (3,5-Dichloro-2-fluorophenyl)boronic acid.

Author: BenchChem Technical Support Team. Date: January 2026

Welcome, researchers and innovators. This guide is designed to serve as a dedicated resource for troubleshooting reactions involving (3,5-Dichloro-2-fluorophenyl)boronic acid. As a Senior Application Scientist, my goal is to provide not just protocols, but a deeper understanding of the chemical principles at play, enabling you to diagnose issues and optimize your synthetic outcomes. The unique electronic and steric profile of this reagent—characterized by significant electron deficiency and ortho-substitution—presents specific challenges that we will address in detail.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges associated with using (3,5-Dichloro-2-fluorophenyl)boronic acid in Suzuki-Miyaura coupling reactions?

The primary challenges stem from the molecule's inherent properties:

  • High Electron Deficiency: The three halogen substituents (two chlorine, one fluorine) are strongly electron-withdrawing. This makes the boronic acid susceptible to decomposition via protodeboronation, an undesired side reaction where the carbon-boron bond is cleaved and replaced by a carbon-hydrogen bond.[1][2][3] This process is often accelerated under the basic conditions required for the Suzuki coupling.[4][5]

  • Steric Hindrance: The presence of a fluorine atom at the C2 position and a chlorine atom at the C5 position creates steric bulk around the boronic acid moiety. This can impede crucial steps in the catalytic cycle, such as transmetalation, leading to sluggish or incomplete reactions.

  • Potential for Homocoupling: Like many boronic acids, it can undergo palladium-catalyzed homocoupling to form a symmetrical biaryl byproduct, especially in the presence of oxygen.[5][6]

Q2: My Suzuki coupling reaction with (3,5-Dichloro-2-fluorophenyl)boronic acid is not working (low to no yield). What are the first things I should check?

When a reaction fails, a systematic diagnosis is critical. Begin by assessing the foundational parameters of your experiment before exploring more complex variables.

start Reaction Failure: Low/No Yield reagents 1. Reagent Integrity - Purity of Boronic Acid? - Aryl Halide Quality? - Solvent Anhydrous? start->reagents Check First catalyst 2. Catalyst System - Catalyst Active? (Pd(0) source) - Ligand Degraded? - Correct Pd/Ligand Ratio? reagents->catalyst If Reagents OK conditions 3. Reaction Conditions - System Properly Degassed? (No O₂) - Base Appropriate & Dry? - Correct Temperature? catalyst->conditions If Catalyst OK analysis 4. Analyze Crude Mixture - Protodeboronation? - Homocoupling? - Starting Material Unchanged? conditions->analysis If Conditions OK

Caption: The undesired protodeboronation side reaction.

Solutions:

  • Choice of Base and Solvent: Avoid strong aqueous bases like NaOH or KOH. Use weaker, non-nucleophilic inorganic bases that can be rigorously dried. Finely powdered, anhydrous potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) are excellent choices. Whenever possible, switch to anhydrous solvent systems like dioxane, toluene, or DMF.

  • Use a Boronic Acid Surrogate: To circumvent the instability of the boronic acid, convert it to a more stable derivative that slowly releases the active species under the reaction conditions.

    • Potassium Trifluoroborate Salts (ArBF₃K): These salts are often more stable to storage and the reaction conditions, hydrolyzing slowly to release the boronic acid in a controlled manner.

    • MIDA Boronate Esters: N-methyliminodiacetic acid (MIDA) boronates are highly stable crystalline solids that are unreactive until a slow hydrolysis, triggered by aqueous base, releases the boronic acid. This strategy keeps the concentration of the unstable boronic acid low at any given time, favoring the cross-coupling over decomposition. [1][7]3. Accelerate the Catalytic Cycle: The faster the productive cross-coupling reaction, the less time there is for the protodeboronation side reaction to occur. Using a highly active catalyst system that promotes rapid transmetalation is key. Modern Buchwald-type precatalysts are designed for this purpose, allowing reactions to proceed at lower temperatures and shorter times. [7]

      Parameter Standard Conditions (Prone to Failure) Optimized Conditions (Suppresses Protodeboronation)
      Base Na₂CO₃ (aq), K₂CO₃ (aq) K₃PO₄ (anhydrous, powdered), Cs₂CO₃ (anhydrous)
      Solvent Toluene/H₂O, Dioxane/H₂O Anhydrous Dioxane, Anhydrous Toluene, 2-MeTHF
      Catalyst Pd(PPh₃)₄, PdCl₂(PPh₃)₂ Buchwald Precatalysts (e.g., XPhos Pd G3), PEPPSI-IPr

      | Temperature | 80-110 °C | Room Temperature to 60 °C (if catalyst is active enough) |

Problem 2: The reaction is very slow or stalls at partial conversion, even with minimal protodeboronation.

Cause: Steric Hindrance & Inefficient Catalyst

The ortho-fluorine substituent creates significant steric hindrance, which can slow down both the oxidative addition (if the aryl halide is also hindered) and the transmetalation steps. A standard catalyst like Pd(PPh₃)₄ may not be effective enough to overcome this barrier. Solutions:

  • Employ Bulky, Electron-Rich Ligands: The key to coupling sterically hindered substrates is to use ligands that accelerate the rate-limiting steps of the catalytic cycle. Buchwald-type biarylphosphine ligands are the gold standard. * XPhos, SPhos, RuPhos: These ligands are both bulky and highly electron-donating. The bulk facilitates reductive elimination, while the electron-donating character promotes the initial oxidative addition.

    • N-Heterocyclic Carbenes (NHCs): Ligands like IPr or SImes can also be highly effective for challenging couplings.

  • Use a Precatalyst: Modern precatalysts (e.g., G3 or G4 Buchwald precatalysts) generate the active monoligated Pd(0) species rapidly and quantitatively at low temperatures. This ensures a high concentration of the active catalyst from the start, overcoming the kinetic barrier posed by steric hindrance. [7]

cluster_TM Often rate-limiting for hindered boronic acids OA Oxidative Addition TM Transmetalation OA->TM Ar-Pd(II)-X(L) RE Reductive Elimination TM->RE Ar-Pd(II)-Ar'(L) Pd0 Pd(0)L RE->Pd0 +Ar-Ar' Pd0->OA +Ar-X ArX Ar-X ArB Ar'-B(OH)₂ ArB->TM Product Ar-Ar' Base Base Base->TM TM_note Bulky, e⁻-rich ligands (e.g., XPhos, SPhos) accelerate this step.

Caption: Suzuki-Miyaura cycle highlighting the sterically challenging transmetalation step.

Experimental Protocols

Protocol 1: Optimized Suzuki Coupling for (3,5-Dichloro-2-fluorophenyl)boronic acid

This protocol is designed to minimize protodeboronation and overcome steric hindrance by using a modern precatalyst and anhydrous conditions.

Materials:

  • Aryl halide (1.0 equiv)

  • (3,5-Dichloro-2-fluorophenyl)boronic acid (1.3 equiv)

  • XPhos Pd G3 precatalyst (2 mol%)

  • Potassium phosphate (K₃PO₄), finely powdered and dried (2.5 equiv)

  • Anhydrous 1,4-Dioxane

  • Reaction vessel (e.g., Schlenk tube or microwave vial) with a magnetic stir bar

  • Inert gas supply (Argon or Nitrogen)

Procedure:

  • Vessel Preparation: Add the aryl halide, (3,5-Dichloro-2-fluorophenyl)boronic acid, XPhos Pd G3 precatalyst, and powdered K₃PO₄ to an oven-dried reaction vessel inside a glovebox or under a positive flow of inert gas.

  • Seal and Purge: Seal the vessel with a septum or cap. If not in a glovebox, evacuate and backfill the vessel with inert gas three times to ensure a completely oxygen-free atmosphere.

  • Solvent Addition: Add anhydrous dioxane via syringe. The typical concentration is 0.1–0.2 M with respect to the limiting reagent (aryl halide).

  • Reaction: Place the vessel in a preheated oil bath or heating block set to 60–80 °C. Stir vigorously. The lower temperature is made possible by the high activity of the precatalyst.

  • Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS. Reactions with active catalysts are often complete within 1–4 hours.

  • Work-up:

    • Cool the reaction to room temperature.

    • Quench with water and dilute with an organic solvent like ethyl acetate.

    • Filter the mixture through a pad of celite to remove palladium black and inorganic salts.

    • Transfer the filtrate to a separatory funnel, separate the layers, and extract the aqueous layer with ethyl acetate (2x).

    • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel.

References

  • Al-Zoubi, R. M., & Marion, O. (2023). The proposed mechanism for protodeboronation of arylboronic acids. ResearchGate. [Link]

  • Wikipedia. (n.d.). Protodeboronation. Retrieved from [Link]

  • Thomas, A. A., & Denmark, S. E. (2016). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Accounts of Chemical Research, 49(5), 965–977. [Link]

  • Yuan, Z., et al. (2023). Protodeboronation of arylboronic acids in acetic acid. ResearchGate. [Link]

  • Cox, P. A., et al. (2022). In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. Accounts of Chemical Research, 55(9), 1282–1294. [Link]

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412–443. [Link]

  • Cox, P. A., et al. (2022). In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. Accounts of Chemical Research, 55(9), 1282–1294. [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

  • Reddit r/Chempros. (2022). Struggling with Suzuki Reaction. [Link]

  • Reddit r/Chempros. (2019). Diagnosing issues with a failed Suzuki coupling?[Link]

  • Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society, 132(40), 14073–14075. [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

  • Al-Tel, T. H. (2007). SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE. Heterocyclic Communications, 13(6). [Link]

  • ResearchGate. (2014). How can I solve my problem with Suzuki coupling?[Link]

  • Organic Syntheses. (n.d.). (3,4,5-trifluorophenyl)boronic acid. [Link]

  • Silva, F., et al. (2021). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules, 26(19), 5933. [Link]

Sources

Troubleshooting

Technical Support Center: Purification of (3,5-Dichloro-2-fluorophenyl)boronic Acid Derivatives

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for researchers, scientists, and drug development professionals working with products derived from (3,5-dichloro-2-fluorophenyl)bo...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals working with products derived from (3,5-dichloro-2-fluorophenyl)boronic acid. This guide is structured to provide practical, field-proven insights into the purification challenges associated with these compounds, particularly those synthesized via Suzuki-Miyaura cross-coupling reactions. Our goal is to move beyond simple protocols and explain the underlying chemical principles, enabling you to troubleshoot and optimize your purification strategies effectively.

Understanding the Core Challenge: Common Impurities and Side Reactions

Purification begins with understanding what you are trying to remove. In a typical Suzuki-Miyaura coupling involving (3,5-dichloro-2-fluorophenyl)boronic acid, the desired biaryl product is often accompanied by a predictable set of impurities.

Byproducts

Key Impurity Classes:
Impurity TypeOriginTypical Characteristics
Homocoupling Product Palladium(II)-mediated coupling of two boronic acid molecules.[1][2]Symmetrical biaryl. Often less polar than the desired product and can co-elute.
Protodeborylation Product Hydrolysis of the C-B bond, replacing the boronic acid with a hydrogen atom.[2][3]1,3-dichloro-2-fluorobenzene. Volatile and non-polar.
Unreacted Boronic Acid Incomplete reaction or use of excess reagent.Polar, acidic. Can often be removed with a basic aqueous wash.[4]
Unreacted Aryl Halide Incomplete reaction.Polarity is variable, but often very close to the product, making it a major purification challenge.[5]
Palladium Residues The catalyst used in the reaction.Can exist as Pd(0) (palladium black) or soluble Pd complexes. Often requires specific techniques for removal.
Ligand-Derived Impurities Phosphine ligands (e.g., PPh₃) can be oxidized to phosphine oxides (e.g., TPPO).Phosphine oxides are often highly polar and can be tricky to remove from polar products.

Troubleshooting Guide: A Problem-Solving Approach

This section is designed to address specific issues you may encounter during purification.

Q1: My crude reaction mixture shows multiple spots on TLC, and I'm not sure what they are. How do I identify them?

A1: Systematic Identification is Key.

Before attempting a large-scale purification, it's crucial to tentatively identify the components in your crude mixture.

  • Step 1: Run Co-spots. Spot your crude mixture on a TLC plate alongside spots of your starting aryl halide and the (3,5-dichloro-2-fluorophenyl)boronic acid. This will immediately identify any unreacted starting materials.

  • Step 2: Suspect the Homocoupling Product. The homocoupling product, (2,2'-difluoro-3,3',5,5'-tetrachlorobiphenyl), is a common and often problematic byproduct.[2] It is typically non-polar and will have a high Rf value, often running close to or slightly higher than the desired product.

  • Step 3: Look for the Protodeborylation Product. 1,3-dichloro-2-fluorobenzene is volatile and may not always be visible by TLC unless the reaction was run at a high concentration. If you suspect its presence, GC-MS is a more reliable detection method.[3]

  • Step 4: Use Stains. A potassium permanganate (KMnO₄) stain can help visualize compounds that are susceptible to oxidation. While your product and impurities may all stain, it can sometimes provide differentiation.

  • Step 5: LC-MS Analysis. The most definitive method is to analyze an aliquot of your crude reaction mixture by LC-MS. This will give you the mass of each component, allowing you to confidently assign the structures of your product and major byproducts.

Q2: I can't separate my desired product from the unreacted aryl halide using column chromatography. They have nearly identical Rf values. What should I do?

A2: This is a classic purification challenge. When polarities are too similar, standard chromatography fails. Here are several strategies to try, from simple to more advanced.

  • Strategy 1: Optimize Column Chromatography.

    • Lower the Rf: Aim for an Rf of 0.15-0.20 for your product in the chosen solvent system. This increases the interaction time with the silica and can improve separation.[5]

    • Change Solvent System: Don't just vary the ratio of your solvents (e.g., hexane/ethyl acetate); change the solvents themselves. Switching to a dichloromethane/methanol or toluene/acetone system can alter the selectivity and achieve separation.[5]

    • Use a Longer Column: A longer column with the same diameter increases the number of theoretical plates, enhancing separation efficiency.[5]

  • Strategy 2: Recrystallization.

    • If your product is a solid, recrystallization is an excellent and scalable option. The key is finding a solvent system where the product is soluble at high temperatures but sparingly soluble at low temperatures, while the impurity remains in solution.

    • Screening Solvents: Test a range of solvents (e.g., hexanes, ethanol, isopropanol, ethyl acetate, toluene, or mixtures thereof) on a small scale to find a suitable system.

  • Strategy 3: Drive the Reaction to Completion.

    • The easiest impurity to remove is one that isn't there. If you are consistently left with starting material, consider re-optimizing the reaction. Use a slight excess (1.1-1.2 equivalents) of the boronic acid to ensure the complete consumption of the limiting aryl halide.[5]

Q3: My purified product is contaminated with the boronic acid homocoupling dimer. How can I prevent its formation and remove it?

A3: Prevention is the best cure for homocoupling.

  • Prevention: The homocoupling of boronic acids is primarily mediated by Pd(II) species and accelerated by the presence of oxygen.[1][2]

    • Thoroughly Degas: Ensure your solvent and reaction vessel are rigorously degassed. This is typically done by bubbling an inert gas (argon or nitrogen) through the solvent for 15-30 minutes or by using several freeze-pump-thaw cycles.

    • Use a Pd(0) Source: Using a catalyst already in the Pd(0) oxidation state (e.g., Pd(PPh₃)₄) can reduce the amount of Pd(II) present at the start of the reaction. If you are using a Pd(II) precatalyst (e.g., Pd(OAc)₂), ensure your conditions effectively reduce it to Pd(0) in situ.

  • Removal: Separating the homocoupling product can be difficult due to similar polarity.

    • Chromatography: Meticulous column chromatography is the most common method. As the dimer is often slightly less polar than the desired product, careful selection of fractions is required.

    • Recrystallization: This can be very effective if a solvent system can be found that selectively crystallizes your desired product.

Q4: How do I remove unreacted (3,5-dichloro-2-fluorophenyl)boronic acid and its byproducts from the crude mixture?

A4: Exploit the acidic nature of the boronic acid.

An aqueous basic wash is highly effective. Boronic acids are Lewis acids and will react with a base to form a water-soluble boronate salt.[4][6]

  • Protocol:

    • After the reaction is complete, dilute the mixture with an organic solvent like ethyl acetate or dichloromethane.

    • Transfer the solution to a separatory funnel.

    • Wash the organic layer with a 1M aqueous solution of sodium hydroxide (NaOH) or sodium carbonate (Na₂CO₃).

    • Separate the layers. The boronic acid and its dehydrated form (boroxine) will be in the aqueous layer.

    • Wash the organic layer again with water and then with brine to remove residual base and salts.

    • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate.

PurificationWorkflow

Detailed Purification Protocols

Protocol 1: Flash Column Chromatography for Halogenated Biaryls

Products derived from (3,5-dichloro-2-fluorophenyl)boronic acid are typically non-polar to moderately polar. Silica gel is the standard stationary phase.

  • Step 1: Determine the Eluent System.

    • Use TLC to find a solvent system that gives your product an Rf value between 0.2 and 0.3. Common starting points are gradients of ethyl acetate in hexanes or dichloromethane in hexanes.

    • Ensure all major impurities are well-separated from your product spot.

  • Step 2: Prepare the Column.

    • Dry-pack the column with silica gel.

    • Wet the silica with your least polar solvent (e.g., hexanes) under positive pressure until the entire column is saturated and free of air bubbles.

    • Equilibrate the column by passing 2-3 column volumes of your starting eluent mixture through the silica.

  • Step 3: Load the Sample.

    • Dissolve your crude product in a minimal amount of dichloromethane or the eluent.

    • Alternatively, for less soluble compounds, perform a "dry load": dissolve the crude product in a suitable solvent, add a small amount of silica gel, and evaporate the solvent to get a free-flowing powder. Carefully add this powder to the top of the prepared column.

  • Step 4: Elute and Collect.

    • Begin eluting with the determined solvent system.

    • Collect fractions and monitor them by TLC to identify which ones contain your pure product.

    • Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Recrystallization

  • Step 1: Solvent Selection.

    • Place a small amount of your crude solid in a test tube.

    • Add a small amount of a test solvent and heat the mixture. The ideal solvent will fully dissolve your compound when hot but show poor solubility when cold.

    • If a single solvent doesn't work, try a binary system (e.g., ethanol/water, ethyl acetate/hexanes). Dissolve the compound in the "good" solvent while hot, then add the "poor" solvent dropwise until the solution becomes cloudy. Add a drop of the "good" solvent to clarify and then allow it to cool.

  • Step 2: Perform the Recrystallization.

    • Dissolve the crude solid in the minimum amount of the chosen hot solvent or solvent system.

    • If there are insoluble impurities, perform a hot filtration.

    • Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

    • Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

    • Dry the crystals under vacuum.

Frequently Asked Questions (FAQs)

Q: My boronic acid is decomposing, leading to low yields and purification issues. How can I improve its stability? A: (3,5-Dichloro-2-fluorophenyl)boronic acid, like many boronic acids, can be susceptible to hydrolysis and oxidative degradation. To improve stability and handling, consider converting it to a more robust boronate ester, such as a pinacol ester or a MIDA boronate ester.[7] These esters are generally more stable to chromatography and can be used directly in Suzuki coupling reactions.

Q: Can I remove palladium catalysts without using chromatography? A: Yes. Several methods exist.

  • Filtration: If palladium black has crashed out of your reaction, it can often be removed by filtering the reaction mixture through a pad of Celite®.

  • Scavengers: Specialized silica-based scavengers with thiol or amine functionalities can be added to your crude product solution to bind soluble palladium, which is then removed by filtration.[8]

  • Activated Carbon: Stirring the crude product solution with activated carbon can also adsorb residual palladium, though it may also adsorb some of your product.

Q: I am working with a very non-polar biaryl product. What are the best chromatographic techniques? A: For highly non-polar compounds, you may need a less polar stationary phase than standard silica gel.

  • Neutral Alumina: Alumina can be a good alternative for separating non-polar compounds.

  • Reversed-Phase Chromatography: If normal-phase fails, reversed-phase chromatography (e.g., using a C18-functionalized silica) with a polar mobile phase (e.g., acetonitrile/water or methanol/water) can provide a completely different selectivity profile and may resolve your separation issue.

References

  • Robertson, L. W., & Hansen, L. G. (Eds.). (2001). PCBs: Recent Advances in Environmental Toxicology and Health Effects. University Press of Kentucky. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGKd0BNrQYI6rtOg05F6lCoLOrYomZK-go8tuWBI0h_28nPt2wpDTC-Ly9TH7EGNjc3W9Irzbebx6mja7JyTAc7LVQkBL8k_Ud1PcFBlKEAyk80DPVMIRKwdUcNmH7AHaVZpwCe8JStWiVe8D2B4dHQUgO_KRgRUaw=]
  • Adamo, C., et al. (2006). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. Organic Process Research & Development, 10(5), 947-953. [https://pubs.acs.org/doi/10.1021/op060095o]
  • BenchChem. (2025). Troubleshooting difficult Suzuki couplings with substituted boronic acids. BenchChem Technical Support. [https://www.benchchem.com/product/b1012]
  • ResearchGate Discussion. (2016). Can I remove boronic acid using Work up process? [https://www.researchgate.net/post/Can_I_remove_boronic_acid_using_Work_up_process]
  • Reddit r/OrganicChemistry. (2018). Suzuki purification problem. [https://www.reddit.
  • Organic Chemistry Portal. Boronic acid synthesis by hydrolysis. [https://www.organic-chemistry.org/synthesis/C-B/boronicacids/hydrolysis.shtm]
  • BenchChem. (2025). Technical Support Center: Preventing Hydrolysis of Boronic Acid Derivatives. BenchChem Technical Support. [https://www.benchchem.
  • BenchChem. (2025). Technical Support Center: Purification of Boronic Acid Pinacol Esters. BenchChem Technical Support. [https://www.benchchem.
  • Wikipedia. Boronic acid. [https://en.wikipedia.org/wiki/Boronic_acid]
  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [https://www.yonedalabs.com/posts/suzuki-miyaura-cross-coupling-practical-guide]
  • Reilly, M. (2011). Masking Boronic Acids for Suzuki Coupling. YouTube. [https://www.youtube.
  • de Boer, J., & Law, R. J. (2003). Chromatographic analysis of polybrominated biphenyls and diphenyl ethers. Journal of Chromatography A, 1000(1-2), 223-251. [https://www.sciencedirect.com/science/article/pii/S002196730300309X]
  • Al-Zoubi, R. M., & Marion, O. (2014). Stability of Boronic Esters to Hydrolysis: A Comparative Study. Journal of Organic Chemistry, 79(18), 8569-8576. [https://www.researchgate.
  • SiliCycle Inc. Simple and Effective Removal of Boronic Acids after Newly Reported Mutagenic Activity. [https://www.silicycle.com/applications/metal-organic-scavenging/simple-and-effective-removal-of-boronic-acids-after-newly-reported-mutagenic-activity]
  • de Boer, J., & Wells, D. E. (2003). Developments in the use of chromatographic techniques in marine laboratories for the determination of halogenated contaminants and. Journal of Chromatography A, 1000(1-2), 223-251. [https://research.wur.
  • Organic Synthesis Tutorial. (2024). Suzuki Coupling I Common Byproducts in Suzuki Coupling. YouTube. [https://www.youtube.

Sources

Optimization

Technical Support Center: Managing Protodeboronation of (3,5-Dichloro-2-fluorophenyl)boronic acid

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth technical assistance for managing the common yet challenging issue of protodeboronatio...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth technical assistance for managing the common yet challenging issue of protodeboronation when working with (3,5-Dichloro-2-fluorophenyl)boronic acid in cross-coupling reactions. The inherent electronic and steric properties of this substrate make it particularly susceptible to this undesired side reaction. This resource is designed to provide not only troubleshooting solutions but also a foundational understanding of the mechanisms at play, enabling you to proactively design more robust and successful experiments.

Introduction: The Challenge of (3,5-Dichloro-2-fluorophenyl)boronic acid

(3,5-Dichloro-2-fluorophenyl)boronic acid is a valuable building block in medicinal chemistry and materials science.[1][2] The presence of two chlorine atoms and a fluorine atom on the phenyl ring creates a highly electron-deficient aromatic system. This electronic nature, combined with the steric hindrance from the ortho-fluorine substituent, significantly increases the susceptibility of the C-B bond to cleavage, a process known as protodeboronation.[3] This side reaction, where the boronic acid moiety is replaced by a hydrogen atom, consumes the starting material, reduces the yield of the desired coupled product, and complicates purification.

This guide will walk you through the common pitfalls and provide actionable strategies to mitigate protodeboronation, ensuring the successful application of (3,5-Dichloro-2-fluorophenyl)boronic acid in your synthetic endeavors.

Troubleshooting Guide: A-Question-and-Answer Approach

This section addresses specific problems you might encounter during your experiments in a direct question-and-answer format.

Q1: I am seeing a significant amount of 1,3-dichloro-2-fluorobenzene as a byproduct in my Suzuki-Miyaura reaction. What is causing this?

A1: The formation of 1,3-dichloro-2-fluorobenzene is the hallmark of protodeboronation of your (3,5-Dichloro-2-fluorophenyl)boronic acid starting material. This is a common issue with electron-deficient and sterically hindered arylboronic acids.[3] The primary causes are often related to the reaction conditions, particularly the presence of a base and a proton source (like water) under elevated temperatures.[4] The basic conditions, essential for the Suzuki-Miyaura catalytic cycle, also facilitate the formation of a more reactive boronate species ([ArB(OH)₃]⁻), which is more prone to protonolysis.

Q2: My reaction is sluggish, and increasing the temperature to improve the rate seems to only increase the amount of the protodeboronated byproduct. What should I do?

A2: This is a classic dilemma when working with sensitive substrates. While higher temperatures can increase the rate of the desired cross-coupling, they often accelerate the rate of protodeboronation even more. Instead of solely relying on temperature, consider the following strategies:

  • Catalyst System Optimization: The choice of palladium catalyst and ligand is critical. For electron-deficient boronic acids, a highly active catalyst system that promotes rapid catalytic turnover is essential to ensure the desired coupling outcompetes the protodeboronation.[4] Consider using a pre-catalyst that quickly generates the active Pd(0) species.

  • Ligand Selection: Be cautious with bulky phosphine ligands. While often used to promote challenging couplings, recent studies have shown that bulky phosphines can paradoxically promote palladium-catalyzed protodeboronation.[5] Experiment with less sterically demanding ligands or consider ligand-free conditions if applicable to your specific coupling partners.

  • "Slow-Release" Strategy: Convert the boronic acid to a more stable derivative, such as a pinacol boronate ester or an MIDA boronate.[4] These derivatives slowly hydrolyze under the reaction conditions to release the boronic acid, keeping its concentration low and thus minimizing the rate of protodeboronation.

Q3: I suspect my choice of base is contributing to the problem. Which bases are recommended for minimizing protodeboronation with this substrate?

A3: The choice of base is indeed crucial. Strong, highly aqueous bases can accelerate protodeboronation. Consider the following hierarchy of bases, starting with milder options:

  • Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃): These are generally good starting points. They are strong enough to facilitate transmetalation but are less aggressive than hydroxides.

  • Potassium Phosphate (K₃PO₄): This is often a good choice for sensitive substrates and can be effective in anhydrous or low-water conditions.

  • Fluoride Sources (e.g., CsF, KF): In some cases, particularly with boronate esters, fluoride bases can be effective in anhydrous conditions.

Avoid strong hydroxide bases like NaOH or KOH if possible, as they significantly increase the rate of protodeboronation.

Q4: How can I definitively confirm and quantify the extent of protodeboronation in my reaction mixture?

A4: Accurate monitoring is key to effective troubleshooting. The following analytical techniques are recommended:

  • ¹H and ¹⁹F NMR Spectroscopy: This is a powerful tool for both qualitative and quantitative analysis. You can monitor the disappearance of the starting boronic acid and the appearance of the protodeboronated byproduct (1,3-dichloro-2-fluorobenzene) and the desired product. The fluorine signal in ¹⁹F NMR can be particularly clean and easy to integrate.

  • LC-MS (Liquid Chromatography-Mass Spectrometry): This is an excellent method for separating the components of your reaction mixture and confirming their identities by their mass-to-charge ratio. It can also be used for quantification with appropriate calibration.

  • GC-MS (Gas Chromatography-Mass Spectrometry): If your compounds are volatile, GC-MS is a very sensitive technique for detecting and quantifying the protodeboronated byproduct.

Frequently Asked Questions (FAQs)

Q: Should I use anhydrous or aqueous conditions for the Suzuki-Miyaura coupling of (3,5-Dichloro-2-fluorophenyl)boronic acid?

A: Given the high susceptibility of this substrate to protodeboronation, minimizing the amount of water is highly recommended. While some water is often necessary for the hydrolysis of boronate esters and to facilitate the action of certain bases, strictly anhydrous conditions, when possible, can significantly suppress protodeboronation. If using a boronic acid, a minimal amount of water may be required, but it should be carefully controlled.

Q: Can I use a boronate ester of (3,5-Dichloro-2-fluorophenyl)boronic acid to improve stability? Which one is best?

A: Yes, using a boronate ester is a highly recommended strategy. The pinacol ester is a common and often effective choice. MIDA (N-methyliminodiacetic acid) boronates are another excellent option, known for their high stability and slow release of the boronic acid under basic conditions.[4] The choice may depend on the specific reaction conditions and the ease of synthesis of the ester.

Q: Are there any specific palladium catalysts or ligands that are known to work well with highly electron-deficient arylboronic acids?

A: Catalyst systems that are highly active and can operate at lower temperatures are preferable. Pre-catalysts that rapidly form the active Pd(0) species can be advantageous as they can initiate the productive coupling before significant decomposition of the boronic acid occurs. While bulky biarylphosphine ligands are often go-to choices for difficult couplings, their role in promoting protodeboronation should be considered.[5] It may be beneficial to screen a small panel of ligands, including those that are less sterically demanding.

Q: My protodeboronation is still significant even after optimizing the conditions. What other strategies can I try?

A: If you have exhausted optimization of the base, solvent, temperature, and catalyst system, consider a "cationic" Suzuki-Miyaura coupling protocol. These methods proceed in the absence of a base, thereby avoiding the formation of the highly reactive boronate anion that is prone to protodeboronation. This approach has been shown to be effective for a wide range of sensitive boronic acids.[6]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling with Minimized Protodeboronation

This protocol is a starting point and may require optimization for your specific coupling partner.

  • Preparation: To an oven-dried reaction vessel, add (3,5-Dichloro-2-fluorophenyl)boronic acid (1.2 equiv.), the aryl halide (1.0 equiv.), and the base (e.g., K₂CO₃, 2.0 equiv.).

  • Inert Atmosphere: Seal the vessel and purge with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

  • Solvent Addition: Add a degassed solvent system. A good starting point is a mixture of an organic solvent and a minimal amount of water (e.g., Dioxane/H₂O 10:1).

  • Catalyst Addition: Add the palladium catalyst (e.g., Pd(dppf)Cl₂, 2-5 mol%) under a positive pressure of the inert gas.

  • Reaction: Heat the reaction mixture to the desired temperature (start with a lower temperature, e.g., 60-70 °C) and monitor the progress by TLC, LC-MS, or NMR.

  • Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography.

Protocol 2: Preparation and Use of the Pinacol Boronate Ester
  • Esterification: In a round-bottom flask, dissolve (3,5-Dichloro-2-fluorophenyl)boronic acid (1.0 equiv.) and pinacol (1.1 equiv.) in a suitable solvent (e.g., toluene or THF). Heat the mixture at reflux with a Dean-Stark trap to remove water. Once the reaction is complete (monitor by TLC or NMR), remove the solvent under reduced pressure. The crude pinacol ester can often be used directly in the next step.

  • Suzuki-Miyaura Coupling: Use the prepared pinacol ester in place of the boronic acid in Protocol 1. A slightly higher temperature may be required to facilitate the in-situ hydrolysis to the active boronic acid.

Data Presentation

ParameterRecommendation for (3,5-Dichloro-2-fluorophenyl)boronic acidRationale
Boron Source Pinacol or MIDA boronate esterIncreased stability, slow release of boronic acid minimizes protodeboronation.[4]
Base K₂CO₃, Cs₂CO₃, K₃PO₄Milder bases are less likely to promote rapid protodeboronation.
Solvent Anhydrous or low-water solvent systems (e.g., Dioxane, Toluene, THF)Minimizes the proton source for the protodeboronation side reaction.
Temperature As low as possible to achieve a reasonable reaction rate (e.g., 60-80 °C)Higher temperatures disproportionately accelerate protodeboronation.[4]
Catalyst Highly active Pd(0) source or pre-catalystFast catalytic turnover outcompetes the decomposition pathway.[4]
Ligand Screen less sterically bulky phosphine ligandsBulky ligands have been shown to promote Pd-catalyzed protodeboronation.[5]

Visualization of Key Concepts

Mechanism of Base-Promoted Protodeboronation

G A Ar-B(OH)₂ (3,5-Dichloro-2-fluorophenyl)boronic acid B [Ar-B(OH)₃]⁻ (Boronate anion) A->B + OH⁻ (Base) C Transition State B->C + H₂O (Proton Source) D Ar-H + B(OH)₄⁻ (Protodeboronated product) C->D C-B bond cleavage

Caption: Base-promoted protodeboronation pathway.

Troubleshooting Workflow

G start Significant Protodeboronation Observed q1 Are you using the free boronic acid? start->q1 a1_yes Switch to Pinacol or MIDA boronate ester q1->a1_yes Yes a1_no Proceed to next step q1->a1_no No q2 What base are you using? a1_yes->q2 a1_no->q2 a2_strong Switch to milder base (K₂CO₃, K₃PO₄) q2->a2_strong Strong (e.g., NaOH) a2_mild Proceed to next step q2->a2_mild Mild q3 Are you using high temperature? a2_strong->q3 a2_mild->q3 a3_yes Lower temperature and/or use a more active catalyst q3->a3_yes Yes a3_no Consider ligand screening q3->a3_no No end Optimized Conditions a3_yes->end a3_no->end

Caption: Decision tree for troubleshooting protodeboronation.

References

  • Cammidge, A. N., & Perrin, D. M. (2014). Base-Promoted Protodeboronation of 2,6-Disubstituted Arylboronic Acids. The Journal of Organic Chemistry, 79(12), 5365–5368. [Link]

  • Cheon, C. H. (2016). Development of Organic Transformations Based on Protodeboronation. Accounts of Chemical Research, 49(11), 2495–2505. [Link]

  • Cox, P. A., et al. (2017). Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Journal of the American Chemical Society, 139(35), 12269–12280. [Link]

  • Cox, P. A., et al. (2022). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Journal of the American Chemical Society, 144(37), 17063–17078. [Link]

  • Ser, C. T., et al. (2025). Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation. Journal of the American Chemical Society. [Link]

  • Wikipedia contributors. (2023). Protodeboronation. Wikipedia, The Free Encyclopedia. [Link]

  • Cox, P. A., et al. (2022). In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. Accounts of Chemical Research, 55(9), 1283–1297. [Link]

  • Billingsley, K. L., & Buchwald, S. L. (2007). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society, 129(11), 3358–3366. [Link]

  • Perrin, D. M., et al. (2014). Base-Promoted Protodeboronation of 2,6-Disubstituted Arylboronic Acids. ResearchGate. [Link]

  • Martínez-Aguirre, M. A., et al. (2013). Substituent effects and pH profiles for stability constants of arylboronic acid diol esters. The Journal of Organic Chemistry, 78(10), 4674–4684. [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

  • Silva, F., et al. (2020). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules, 25(18), 4323. [Link]

  • Kristensen, J., et al. (2001). Synthesis of Ortho Substituted Arylboronic Esters by in Situ Trapping of Unstable Lithio Intermediates. Organic Letters, 3(10), 1435–1437. [Link]

  • Furuya, T., & Kamlet, A. S., & Ritter, T. (2011). Catalysis for Fluorination and Trifluoromethylation. Nature, 473(7348), 470–477. [Link]

  • Sun, C-L., et al. (2010). Recent advances in catalytic C–H and C–C bond activations. Chemical Communications, 46(34), 6271-6288. [Link]

  • Wencel-Delord, J., & Glorius, F. (2013). C–H bond activation enables the rapid construction and late-stage diversification of functional molecules. Nature Chemistry, 5(5), 369–375. [Link]

  • D. M. Knapp, D. M., et al. (2012). "Cationic" Suzuki-Miyaura Coupling with Acutely Base-Sensitive Boronic Acids. Journal of the American Chemical Society, 134(3), 1410–1413. [Link]

  • Bakuri, K., et al. (2021). Boron in Medicinal and Organic Chemistry. Current Organic Chemistry, 25(10), 1166-1184. [Link]

Sources

Troubleshooting

catalyst deactivation and solutions in (3,5-Dichloro-2-fluorophenyl)boronic acid couplings

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions involving (3,5-Dichloro-2-fluorophenyl)boronic acid. This guide is designed for researchers, chemists, and drug development professional...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions involving (3,5-Dichloro-2-fluorophenyl)boronic acid. This guide is designed for researchers, chemists, and drug development professionals who are navigating the unique challenges posed by this sterically hindered and electronically deactivated substrate. We will move beyond standard protocols to explore the mechanistic underpinnings of common failures and provide field-proven troubleshooting strategies to ensure robust and reproducible results.

Frequently Asked Questions (FAQs)

Q1: Why is my Suzuki-Miyaura coupling with (3,5-Dichloro-2-fluorophenyl)boronic acid failing or giving low yields?

A1: This substrate presents a "perfect storm" of challenges that can impede the catalytic cycle:

  • Steric Hindrance: The presence of two ortho-substituents (chlorine and fluorine) significantly crowds the boron center. This steric bulk can drastically slow down two key steps in the catalytic cycle: transmetalation (the transfer of the aryl group from boron to palladium) and the final reductive elimination step that forms the product.

  • Electronic Deactivation: The three electron-withdrawing halogen atoms make the boronic acid a poor nucleophile. This further slows the transmetalation step, which requires the boron-bearing carbon to be sufficiently electron-rich to transfer to the palladium center.[1]

  • Protodeboronation: Electron-deficient arylboronic acids are highly susceptible to protodeboronation, an undesired side reaction where the carbon-boron bond is cleaved by a proton source (like water), replacing it with a C-H bond.[1][2][3] This effectively destroys your starting material.

  • Challenging Coupling Partners: These boronic acids are often coupled with aryl chlorides, which are notoriously difficult to activate. The oxidative addition of an aryl chloride to the Pd(0) catalyst is often the rate-limiting step of the entire cycle and requires a highly active catalyst.[4][5][6][7]

Failure is often a result of the catalytic cycle stalling at one of these key junctures, leading to catalyst decomposition.

Q2: My reaction mixture turns black and stalls. What is happening and how can I prevent it?

A2: The formation of a black precipitate is a classic sign of catalyst deactivation via the formation of palladium black. This occurs when the active, ligand-stabilized Pd(0) species in the catalytic cycle aggregate into inactive, bulk palladium metal.

Causality: The root cause is almost always a stalled catalytic cycle. When a step like oxidative addition or reductive elimination is very slow (as is common with your substrate), the lifetime of the Pd(0) intermediate increases. If the protective phosphine ligand dissociates during this time, the "naked" and unstable Pd(0) atoms will rapidly agglomerate.

Prevention Strategies:

  • Use Bulky, Electron-Rich Ligands: This is the most critical factor. Ligands like SPhos, XPhos, or RuPhos (Buchwald-type biarylphosphine ligands) are essential. They create a sterically demanding pocket around the palladium atom that both prevents aggregation and accelerates the difficult oxidative addition and reductive elimination steps.[8][9]

  • Increase Ligand-to-Palladium Ratio: Using a slightly higher ligand-to-metal ratio (e.g., 2.2:1 instead of 2:1) can help ensure that there is always enough free ligand in solution to stabilize any transient Pd(0) species. However, a large excess can inhibit the reaction.

  • Ensure Rigorous Inert Conditions: Oxygen can oxidize the Pd(0) catalyst, disrupting the cycle and promoting decomposition. Ensure all solvents and reagents are thoroughly degassed and the reaction is run under a strict inert atmosphere (Argon or Nitrogen).

Q3: How can I minimize the formation of the protodeboronated side product (1,3-dichloro-2-fluorobenzene)?

A3: Protodeboronation is a major competing pathway for this electron-deficient substrate.[2][3] The key is to make the desired Suzuki coupling reaction kinetically faster than the undesired decomposition pathway.

Mitigation Tactics:

  • Use a Boronate Ester: Converting the boronic acid to a more stable boronate ester, such as a pinacol ester or an N-methyliminodiacetic acid (MIDA) boronate, can protect it from premature decomposition.[10] MIDA boronates are particularly effective as they participate in a "slow-release" mechanism, liberating only small amounts of the active boronic acid into the reaction at a time, keeping its standing concentration low and minimizing side reactions.[2][11][12]

  • Choice of Base and Solvent: The rate of protodeboronation is highly dependent on pH and reaction conditions.[3]

    • Use the mildest base that is effective. While a strong base is needed for transmetalation, an excessively strong or aqueous base can accelerate protodeboronation. Anhydrous conditions with a base like K₃PO₄ are often a good starting point.[13]

    • Minimize water content where possible, though a small amount is often necessary to solubilize the base and facilitate the reaction.[13]

  • Lower Reaction Temperature: Higher temperatures can accelerate decomposition. Use the lowest temperature that allows the catalytic cycle to proceed at a reasonable rate.

Troubleshooting Guide: Low Conversion & Catalyst Deactivation

This guide provides a logical workflow to diagnose and solve issues encountered during the coupling of (3,5-Dichloro-2-fluorophenyl)boronic acid.

Problem: The reaction shows low (<20%) conversion after several hours, with or without the formation of palladium black.

TroubleshootingWorkflow

Step 1: Verify Inert Atmosphere & Reagent Purity
  • The "Why": Oxygen is detrimental. It can oxidize the phosphine ligand to the phosphine oxide and the active Pd(0) catalyst to inactive Pd(II) species, leading to the formation of palladium black. Solvent impurities can also act as catalyst poisons.[14]

  • The Solution:

    • Degas Your Solvent: Use a robust degassing method like three "freeze-pump-thaw" cycles. Sparging with argon for 30-60 minutes is a less effective but acceptable alternative.

    • Reagent Quality: Ensure the aryl halide is pure. Use a fresh bottle of base; older bottles of potassium phosphate can absorb significant amounts of water, altering the reaction conditions.

Step 2: Evaluate the Catalyst System
  • The "Why": This specific coupling requires a highly active catalyst to overcome the high activation barriers of oxidative addition (with aryl chlorides) and reductive elimination.[15][16][17] Standard catalysts like Pd(PPh₃)₄ are often insufficient.

  • The Solution:

    • Use a Modern Precatalyst: Instead of Pd(OAc)₂ or Pd₂(dba)₃, use a well-defined palladium(II) precatalyst like a palladacycle (e.g., G3-XPhos). These form the active Pd(0) species cleanly and efficiently upon heating.[10]

    • Employ Bulky, Electron-Rich Ligands: This is non-negotiable. The steric bulk and electron-donating ability of ligands like XPhos, SPhos, or RuPhos are required to stabilize the catalyst and accelerate the rate-limiting steps.[8]

    • Increase Catalyst Loading: For particularly difficult couplings, increasing the catalyst loading from 1-2 mol% to 3-5 mol% may be necessary to achieve a reasonable reaction rate.

Table 1: Recommended Starting Conditions
ComponentRecommendationRationale
Palladium Source G3-XPhos Palladacycle (2 mol%)Forms active Pd(0) cleanly; already contains the optimal ligand.
Ligand XPhos (if not using a palladacycle)Bulky, electron-rich ligand accelerates key steps and prevents deactivation.[8]
Base K₃PO₄ (2-3 equivalents)Strong, non-nucleophilic base effective for activating the boronic acid.[13]
Solvent 1,4-Dioxane or TolueneAprotic solvents that perform well in challenging couplings.[14][18]
Additive Water (2-5 equivalents)Often required for K₃PO₄ to function effectively.[13] Test anhydrous conditions first.
Temperature 80-110 °CHigh temperature is needed to overcome activation barriers.
Step 3: Assess Base and Solvent Conditions
  • The "Why": The base is not just a spectator; it is crucial for the transmetalation step, forming the active boronate species.[19][20] The solvent affects the solubility of the base and the stability of the catalytic intermediates.[14][18][21]

  • The Solution:

    • Base Choice: If K₃PO₄ fails, consider Cs₂CO₃. Cesium salts can sometimes accelerate reductive elimination.

    • Solvent Screen: If a reaction is sluggish in one solvent (e.g., dioxane), try another (e.g., toluene, THF, or a 2-MeTHF/water mixture).[14]

Step 4: Investigate Boronic Acid Stability
  • The "Why": If the catalyst system and conditions are optimal, the problem may be the rapid decomposition of the boronic acid itself via protodeboronation.[2]

  • The Solution:

    • Synthesize the Pinacol Ester: React the (3,5-Dichloro-2-fluorophenyl)boronic acid with pinacol. The resulting pinacol boronate ester is significantly more stable and can be used directly in the coupling reaction.

    • Employ a MIDA Boronate: For maximum stability and a controlled release of the boronic acid, convert it to the MIDA boronate ester.[11] This is often the best solution for substrates prone to decomposition.

Visualizing the Problem: Catalyst Deactivation Pathway

The following diagram illustrates the key catalytic cycle and the primary off-cycle deactivation pathway that leads to the formation of inactive palladium black.

DeactivationPathway

Experimental Protocol: General Procedure for a Challenging Coupling

This procedure assumes the use of a palladium precatalyst and rigorous inert techniques.

  • Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add the aryl chloride (1.0 mmol, 1.0 equiv), (3,5-Dichloro-2-fluorophenyl)boronic acid pinacol ester (1.2 mmol, 1.2 equiv), and finely ground K₃PO₄ (2.0 mmol, 2.0 equiv).

  • Catalyst Addition: In a glovebox, add the G3-XPhos palladacycle (0.02 mmol, 2 mol%) to the flask. Seal the flask with a septum.

  • Solvent Addition: Outside the glovebox, add degassed 1,4-dioxane (5 mL, 0.2 M) via syringe under a positive pressure of Argon.

  • Degassing (Optional but Recommended): Subject the entire reaction mixture to one more cycle of vacuum/backfill with Argon.

  • Reaction: Heat the reaction mixture to 100 °C in a pre-heated oil bath and stir vigorously for 12-24 hours.

  • Monitoring: Monitor the reaction's progress by taking small aliquots via syringe and analyzing by LC-MS or TLC.

  • Work-up: After completion, cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and filter through a pad of celite to remove inorganic salts and palladium black. Wash the filtrate with water (2 x 15 mL) and brine (15 mL).

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel.

References

  • ArODES. (n.d.). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions.
  • Hartwig, J. F., et al. (n.d.). Reductive Elimination of Aryl Halides upon Addition of Hindered Alkylphosphines to Dimeric Arylpalladium(II) Halide Complexes. Organometallics.
  • (n.d.). Ligand design in transition-metal catalyzed cross-coupling. ResearchGate.
  • (2025, August 6). Electronic and Steric Effects on the Reductive Elimination of Diaryl Ethers from Palladium(II).
  • El-Sayed, M. A., et al. (n.d.). Effect of Catalysis on the Stability of Metallic Nanoparticles: Suzuki Reaction Catalyzed by PVP-Palladium Nanoparticles. Journal of the American Chemical Society.
  • Buchwald, S. L. (n.d.). Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions. DSpace@MIT.
  • Hartwig, J. F., et al. (n.d.). Reductive Elimination of Aryl Halides from Palladium(II). ACS Publications.
  • Hartwig, J. F., et al. (2006). Organometallic Chemistry from Amidate Complexes. Reductive elimination of N-Aryl Amidates from Palladium(II). The Hartwig Group.
  • (2025, October 22). Metal Electronics Mediate Steric and Coordination Number Effects on Palladium(II) C-X Reductive Elimination. PubMed.
  • BenchChem. (2025). Technical Support Center: Optimizing Suzuki Coupling with 3,5-Difluorophenylboronic Acid.
  • Hartwig, J. F., et al. (n.d.). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. NIH.
  • (2021, July 9). Diagnosing issues with a failed Suzuki coupling?. Reddit.
  • (n.d.). Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction.... ResearchGate.
  • BenchChem. (2025). Troubleshooting difficult Suzuki couplings with substituted boronic acids.
  • Burke, M. D., et al. (2009, April 30). A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates. Journal of the American Chemical Society.
  • (n.d.). ChemInform Abstract: Activation of Aryl Chlorides for Suzuki Cross-Coupling by Ligandless, Heterogeneous Palladium. Request PDF. ResearchGate.
  • (n.d.). Protodeboronation. Wikipedia.
  • Gagnier, S. V., & Gevorgyan, V. (n.d.). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. NIH.
  • BenchChem. (2025). Palladium catalyst issues in cross-coupling reactions.
  • (2019, June 5). 2.6: Suzuki-Miyaura Coupling. Chemistry LibreTexts.
  • Schmidt, A., et al. (2020, October 8). Is oxidative addition indeed the rate-determining step of the Suzuki–Miyaura reaction with less-reactive aryl chlorides under “ligand-free” conditions?. Semantic Scholar.
  • (2021, August 9). Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction.
  • (n.d.). Suzuki reaction. Wikipedia.
  • (2025, August 6). ChemInform Abstract: Mechanism of Palladium-Catalyzed Suzuki-Miyaura Reactions: Multiple and Antagonistic Roles of Anionic “Bases” and Their Countercations. ResearchGate.
  • (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.
  • (n.d.). Trace amounts of palladium catalysed the Suzuki–Miyaura reaction of deactivated and hindered aryl chlorides. Organic & Biomolecular Chemistry (RSC Publishing).
  • (n.d.). The Slow‐Release Strategy in Suzuki–Miyaura Coupling. ResearchGate.
  • (2022, April 18). In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. NIH.

Sources

Optimization

Technical Support Center: Navigating the Reactivity of (3,5-Dichloro-2-fluorophenyl)boronic Acid

Welcome to the technical support center for (3,5-Dichloro-2-fluorophenyl)boronic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and tro...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for (3,5-Dichloro-2-fluorophenyl)boronic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for Suzuki-Miyaura cross-coupling reactions involving this electron-deficient and sterically hindered coupling partner. The unique substitution pattern of this boronic acid presents specific challenges and opportunities in reaction optimization. This resource is structured to anticipate and address common issues through a detailed FAQ section and troubleshooting guide.

Understanding the Reactivity of (3,5-Dichloro-2-fluorophenyl)boronic Acid

(3,5-Dichloro-2-fluorophenyl)boronic acid is a valuable building block in medicinal chemistry and materials science. However, its electronic nature—characterized by two electron-withdrawing chloro groups and an ortho-fluoro substituent—significantly influences its reactivity. These features increase the Lewis acidity of the boron center, but also render the boronic acid susceptible to side reactions, most notably protodeboronation.[1][2] A thorough understanding of the interplay between the substrate, base, and solvent is critical for successful coupling.

Frequently Asked Questions (FAQs)

Q1: Why is my Suzuki-Miyaura coupling reaction with (3,5-Dichloro-2-fluorophenyl)boronic acid resulting in low or no yield?

A1: Low yields with this substrate often stem from its electron-deficient nature, which can lead to several complications. The primary culprits are typically catalyst inactivation, suboptimal base or solvent selection, and degradation of the boronic acid itself. The electron-withdrawing groups can make transmetalation more challenging and increase the likelihood of protodeboronation, where the boronic acid group is replaced by a hydrogen atom.[1][2]

Q2: What is protodeboronation and how can I minimize it with this specific boronic acid?

A2: Protodeboronation is a common side reaction where the C-B bond is cleaved and replaced by a C-H bond, consuming your starting material.[2] This process is often accelerated under basic conditions, especially with electron-deficient arylboronic acids.[1][3] The ortho-fluoro group in (3,5-Dichloro-2-fluorophenyl)boronic acid can also influence the rate of this undesired reaction.

To minimize protodeboronation:

  • Use freshly acquired or purified boronic acid: Boronic acids can degrade upon storage.

  • Consider more stable derivatives: Boronic esters (e.g., pinacol esters) or potassium trifluoroborate salts are generally more resistant to protodeboronation.[1]

  • Slow addition of the boronic acid: Adding the boronic acid portion-wise can help maintain a low instantaneous concentration, favoring the desired cross-coupling over degradation.[4]

  • Careful selection of base and solvent: An appropriate combination can accelerate the catalytic cycle, outcompeting the protodeboronation pathway.

Q3: How does the ortho-fluoro substituent affect the reactivity of (3,5-Dichloro-2-fluorophenyl)boronic acid?

A3: The ortho-fluoro group has a dual role. Electronically, it contributes to the electron-deficient nature of the aromatic ring. Sterically, it can influence the conformation of the molecule and the approach of the palladium catalyst. More importantly, the presence of a fluoride source in the reaction (e.g., from the base like CsF or KF) can lead to the formation of a fluorido-palladium complex, which has been shown to exhibit high reactivity in the transmetalation step with highly fluorinated arylboronic esters.[5][6] This can be advantageous if harnessed correctly.

Q4: Can I use this boronic acid with aryl chlorides as coupling partners?

A4: Yes, but aryl chlorides are less reactive than the corresponding bromides or iodides.[7] To achieve successful coupling with aryl chlorides, you will likely need a more active catalyst system. This typically involves using bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, RuPhos) to facilitate the oxidative addition step, which is often the rate-limiting step with aryl chlorides.

Troubleshooting Guide

Issue 1: Low Conversion of Starting Materials

If you observe significant amounts of unreacted starting materials, consider the following flowchart for troubleshooting.

Troubleshooting_Low_Conversion start Low Conversion Observed catalyst Evaluate Catalyst System start->catalyst base Assess Base Choice & Strength start->base solvent Re-evaluate Solvent System start->solvent temp Optimize Reaction Temperature start->temp catalyst_sol Use electron-rich, bulky ligands (e.g., XPhos, SPhos). Consider a pre-catalyst for reproducibility. catalyst->catalyst_sol Solution base_sol Ensure base is sufficiently strong and soluble. Try different bases (e.g., Cs2CO3, K3PO4, CsF). base->base_sol Solution solvent_sol Ensure adequate solubility of all components. For biphasic systems, ensure efficient stirring. Consider the effect of water content. solvent->solvent_sol Solution temp_sol Increase temperature incrementally. Be aware of potential boronic acid decomposition at high temperatures. temp->temp_sol Solution

Caption: Troubleshooting workflow for low reaction conversion.

Issue 2: Significant Protodeboronation Observed

If you identify the protodeboronated product (3,5-dichlorofluorobenzene) as a major byproduct, the following table provides guidance on adjusting your reaction conditions.

ParameterRecommended Adjustment & Rationale
Base Switch to a weaker, non-hydroxide base (e.g., K₂CO₃, K₃PO₄, CsF). Strong bases can accelerate protodeboronation.[1][8] CsF can be particularly effective due to the fluorophilicity of boron, potentially facilitating transmetalation.[6]
Solvent Use anhydrous aprotic solvents (e.g., Dioxane, Toluene, THF). While some water is often necessary for Suzuki couplings, excessive water can promote hydrolytic deboronation.[9][10] The optimal solvent/water ratio should be determined empirically.[10][11]
Temperature Lower the reaction temperature. While higher temperatures can increase reaction rates, they can also accelerate the degradation of sensitive boronic acids.
Reagent Addition Add the boronic acid slowly or in portions to the reaction mixture. This keeps the instantaneous concentration low, favoring the productive catalytic cycle over the undesired side reaction.[4]
Boron Species Convert the boronic acid to a more stable boronic ester (e.g., pinacol ester) or a trifluoroborate salt. These are generally more resistant to protodeboronation.[12]
Issue 3: Formation of Homocoupled Byproduct

The formation of 2,2',6,6'-tetrachloro-3,3'-difluoro-1,1'-biphenyl (homocoupling of the boronic acid) can be an issue, particularly in the presence of oxygen.

Troubleshooting_Homocoupling start High Homocoupling Observed atmosphere Check Reaction Atmosphere start->atmosphere palladium Evaluate Palladium Source start->palladium base_choice Optimize Base start->base_choice atmosphere_sol Ensure thorough degassing of solvents and use of an inert atmosphere (N2 or Ar). Oxygen can promote homocoupling. atmosphere->atmosphere_sol Resolution palladium_sol If using a Pd(II) source, incomplete reduction to Pd(0) can lead to homocoupling. Consider using a Pd(0) source or a precatalyst. palladium->palladium_sol Resolution base_sol Very strong bases can sometimes promote homocoupling. Consider screening weaker bases. base_choice->base_sol Resolution

Caption: Troubleshooting workflow for minimizing homocoupling.

Recommended Experimental Protocol

This is a general starting point for the Suzuki-Miyaura coupling of (3,5-Dichloro-2-fluorophenyl)boronic acid with an aryl bromide. Optimization will be necessary for specific substrates.

Materials:

  • (3,5-Dichloro-2-fluorophenyl)boronic acid (1.2 - 1.5 equivalents)

  • Aryl bromide (1.0 equivalent)

  • Palladium catalyst (e.g., XPhos Pd G3, 1-3 mol%)

  • Base (e.g., K₃PO₄ or Cs₂CO₃, 2-3 equivalents)

  • Degassed Solvent (e.g., Dioxane/H₂O 10:1, 0.1-0.5 M)

Procedure:

  • To a reaction vessel, add the aryl bromide, (3,5-Dichloro-2-fluorophenyl)boronic acid, palladium catalyst, and base.

  • Seal the vessel and purge with an inert gas (Argon or Nitrogen) for 10-15 minutes.

  • Add the degassed solvent system via syringe.

  • Heat the reaction mixture to 80-110 °C with vigorous stirring.

  • Monitor the reaction progress by TLC, GC-MS, or LC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

References

  • Clarke, C. J., et al. (2020). Suzuki–Miyaura cross coupling is not an informative reaction to demonstrate the performance of new solvents. RSC Advances, 10(32), 19072-19078. Retrieved from [Link]

  • Scott, J. S., et al. (2022). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Journal of the American Chemical Society, 144(36), 14814–14826. Retrieved from [Link]

  • Arodes, A., et al. (2021). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. Helvetica Chimica Acta, 104(5), e2100035. Retrieved from [Link]

  • Scott, J. S., et al. (2021). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Journal of the American Chemical Society, 143(36), 14814–14826. Retrieved from [Link]

  • Wikipedia. (2023, December 2). Protodeboronation. Retrieved from [Link]

  • Reddit. (2023). Struggling with Suzuki Reaction. Retrieved from [Link]

  • Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? Retrieved from [Link]

  • Butters, M., et al. (2010). Aryl trifluoroborates in Suzuki-Miyaura coupling: the roles of endogenous aryl boronic acid and fluoride. Angewandte Chemie International Edition, 49(30), 5156-5160. Retrieved from [Link]

  • Anderson's Process Solutions. (2010). Roles of Water in Metal-Catalyzed Cross-Couplings. Retrieved from [Link]

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2012). Organotrifluoroborate Hydrolysis: Boronic Acid Release Mechanism and an Acid-Base Paradox in Cross-Coupling. Journal of the American Chemical Society, 134(22), 9368–9371. Retrieved from [Link]

  • ResearchGate. (n.d.). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Retrieved from [Link]

  • Chemistry LibreTexts. (2019). 2.6: Suzuki-Miyaura Coupling. Retrieved from [Link]

  • Kohlmann, J., et al. (2017). Suzuki-Miyaura Cross-Coupling Reactions of Highly Fluorinated Arylboronic Esters: Catalytic Studies and Stoichiometric Model Reactions on the Transmetallation Step. Chemistry – A European Journal, 23(50), 12218-12232. Retrieved from [Link]

  • ResearchGate. (n.d.). Suzuki Coupling Reactions in Neat Water as the Solvent: Where in the Biphasic Reaction Mixture Do the Catalytic Reaction Steps Occur?. Retrieved from [Link]

  • ResearchGate. (n.d.). Suppressing Protodeboronation in Cu‐Mediated F/F‐Fluorination of Arylboronic Acids: A Mechanistically Guided Approach Towards Optimized PET Probe Development. Retrieved from [Link]

  • ResearchGate. (n.d.). The Triple Role of Fluoride Ions in Palladium-Catalyzed Suzuki-Miyaura Reactions: Unprecedented Transmetalation from [ArPdFL2] Complexes. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Protodeboronation. Retrieved from [Link]

  • ResearchGate. (n.d.). A general protodeboronation reaction. Retrieved from [Link]

  • Scott, J. S., & Lloyd-Jones, G. C. (2022). In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. Accounts of Chemical Research, 55(9), 1265–1281. Retrieved from [Link]

  • ResearchGate. (n.d.). Aryl Trifluoroborates in Suzuki-Miyaura Coupling: The Roles of Endogenous Aryl Boronic Acid and Fluoride. Retrieved from [Link]

  • El-Ghanam, A. M. A. (2013). SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE. Synthetic Communications, 43(21), 2871-2879. Retrieved from [Link]

  • Reddit. (2022). Water content and suzuki reaction. Retrieved from [Link]

  • ResearchGate. (n.d.). Suzuki coupling of different chloropyridines with phenylboronic acids. Retrieved from [Link]

  • ResearchGate. (n.d.). Suzuki reaction of (hetero)aryl fluorosulfates 30 and arylboronic acid.... Retrieved from [Link]

  • ResearchGate. (n.d.). STUDIES ON SUZUKI COUPLING REACTIONS OF LARGE STERICALLY HINDERED SUBSTRATES. Retrieved from [Link]

  • Emmert, M. H., et al. (2019). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Organic & Biomolecular Chemistry, 17(23), 5776-5780. Retrieved from [Link]

  • YouTube. (2011). Masking Boronic Acids for Suzuki Coupling. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443. Retrieved from [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

  • ResearchGate. (n.d.). Suzuki–Miyaura reactions of 3,5-dichloro-2,4,6-trifluoropyridine. Retrieved from [Link]

  • Vantourout, J. C., et al. (2021). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. The Journal of Organic Chemistry, 86(17), 11536–11543. Retrieved from [Link]

  • Ramachandran, P. V., et al. (2011). DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions. Organic letters, 13(19), 5282–5285. Retrieved from [Link]

Sources

Troubleshooting

minimizing homocoupling of (3,5-Dichloro-2-fluorophenyl)boronic acid

Topic: Minimizing Homocoupling of (3,5-Dichloro-2-fluorophenyl)boronic Acid Welcome to the technical support center for advanced Suzuki-Miyaura cross-coupling reactions. This guide is designed for researchers, chemists,...

Author: BenchChem Technical Support Team. Date: January 2026

Topic: Minimizing Homocoupling of (3,5-Dichloro-2-fluorophenyl)boronic Acid

Welcome to the technical support center for advanced Suzuki-Miyaura cross-coupling reactions. This guide is designed for researchers, chemists, and process development professionals encountering challenges with sensitive substrates. Our focus today is on a particularly challenging partner: (3,5-dichloro-2-fluorophenyl)boronic acid. Its electron-deficient nature and steric hindrance make it susceptible to undesired side reactions, most notably homocoupling. This document provides in-depth troubleshooting strategies and answers to frequently asked questions to help you optimize your reaction yields and minimize impurities.

Troubleshooting Guide: High Homocoupling Observed

Q: My reaction is producing significant amounts of 2,2',6,6'-Tetrachloro-3,3'-difluoro-1,1'-biphenyl. How can I suppress this homocoupling byproduct?

A: This is a classic issue when working with electron-deficient boronic acids.[1][2] The formation of the homocoupled dimer arises from reaction pathways that compete with the desired cross-coupling catalytic cycle. To minimize it, a systematic approach to your reaction setup and components is required. Below is a workflow designed to diagnose and resolve the root cause of excessive homocoupling.

Troubleshooting_Workflow start High Homocoupling Observed atmosphere 1. Evaluate Reaction Atmosphere start->atmosphere oxygen_check Is the system rigorously oxygen-free? atmosphere->oxygen_check degas ACTION: Improve solvent degassing (sparge, freeze-pump-thaw). Ensure tight seals & positive inert gas pressure. oxygen_check->degas No catalyst 2. Assess Palladium Source oxygen_check->catalyst Yes degas->catalyst pd_source Are you using a Pd(II) precatalyst (e.g., Pd(OAc)₂, PdCl₂(dppf))? catalyst->pd_source use_pd0 ACTION: Switch to a Pd(0) source (e.g., Pd₂(dba)₃, Pd(PPh₃)₄) or a modern G3/G4 precatalyst. pd_source->use_pd0 Yes conditions 3. Optimize Reaction Conditions pd_source->conditions No use_pd0->conditions ligand_base Is the Ligand/Base combination optimal for this electron-deficient substrate? conditions->ligand_base optimize_lb ACTION: Use bulky, electron-rich ligands (e.g., SPhos, XPhos). Use a stronger base to aid transmetalation (e.g., K₃PO₄, Cs₂CO₃). ligand_base->optimize_lb No reagents 4. Review Reagent Strategy ligand_base->reagents Yes optimize_lb->reagents addition Are all reagents added at once? reagents->addition slow_add ACTION: Try slow addition of the boronic acid. Alternatively, pre-heat the aryl halide, base, and catalyst before adding the boronic acid solution. addition->slow_add Yes end_node Homocoupling Minimized addition->end_node No slow_add->end_node

Caption: Troubleshooting workflow for minimizing homocoupling.

Here is a detailed breakdown of the key areas for optimization:

1. Rigorous Exclusion of Oxygen

  • Causality: Oxygen is a known promoter of boronic acid homocoupling.[3][4] It can participate in oxidative mechanisms that lead to the formation of biaryl byproducts. Furthermore, oxygen can oxidatively degrade the active Pd(0) catalyst and phosphine ligands, disrupting the catalytic cycle and allowing side reactions to dominate.

  • Actionable Protocol: Ensure your reaction is performed under a strictly inert atmosphere (Nitrogen or Argon).

    • Solvent Degassing: Sparge your solvent with an inert gas for at least 30 minutes prior to use. For more rigorous oxygen removal, use the freeze-pump-thaw method (at least three cycles).

    • Headspace Purging: Before adding reagents, evacuate and backfill the reaction vessel with inert gas multiple times. A subsurface sparge of the reaction mixture for a few minutes before heating can be particularly effective.[5]

2. Choice of Palladium Source

  • Causality: The active catalyst in a Suzuki-Miyaura coupling is a Pd(0) species. If you start with a Pd(II) precatalyst, such as Pd(OAc)₂ or Pd(dppf)Cl₂, it must first be reduced to Pd(0) in situ. This reduction can occur via the homocoupling of two boronic acid molecules, directly generating your undesired byproduct before the cross-coupling cycle even begins.[6]

  • Actionable Protocol:

    • Use a Pd(0) Source: Switch to a catalyst that is already in the Pd(0) oxidation state, such as Pd(PPh₃)₄ or Pd₂(dba)₃. This bypasses the problematic initial reduction step.

    • Use Modern Precatalysts: Alternatively, use modern Buchwald-type precatalysts (e.g., XPhos Pd G3). These are designed for the clean and efficient generation of the active monoligated Pd(0) species, minimizing off-cycle reactions.

3. Optimization of Ligand and Base

  • Causality: For an electron-deficient and hindered boronic acid, the transmetalation step (transfer of the aryl group from boron to palladium) is often the rate-limiting step. A slow transmetalation leaves the palladium center vulnerable to other processes.

    • Ligands: Bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., Buchwald ligands) or N-heterocyclic carbenes (NHCs) are essential.[7] They accelerate both the initial oxidative addition and the final reductive elimination steps, increasing the overall turnover frequency of the desired cycle.[8] For challenging substrates, SPhos has been shown to be effective.[1]

    • Bases: A sufficiently strong base is required to activate the boronic acid to form the more nucleophilic boronate species, which facilitates transmetalation.[9][10] For electron-deficient systems where transmetalation is sluggish, stronger bases are often beneficial.

  • Actionable Protocol:

    • Screen a panel of bulky, electron-rich ligands such as SPhos, XPhos, or RuPhos .

    • Employ stronger inorganic bases like K₃PO₄ or Cs₂CO₃ instead of weaker ones like Na₂CO₃. Ensure the base is finely powdered and anhydrous if using anhydrous solvents.

4. Reagent Addition Strategy

  • Causality: Having a high concentration of boronic acid present while the active Pd(0) catalyst is forming or while the oxidative addition complex is slowly being generated can favor homocoupling.

  • Actionable Protocol:

    • Slow Addition: Add the (3,5-Dichloro-2-fluorophenyl)boronic acid solution via syringe pump over a period of time (e.g., 30-60 minutes) once the reaction has reached the target temperature.

    • Pre-heating: Heat the mixture of the aryl halide, base, ligand, and catalyst in the solvent for 10-15 minutes at the reaction temperature before adding the boronic acid.[3] This allows for the formation of the active catalyst and the oxidative addition complex, making it ready to engage in cross-coupling as soon as the boronic acid is introduced.

ParameterInitial Condition (Prone to Homocoupling)Recommended Condition (Minimizes Homocoupling)Rationale
Palladium Source Pd(OAc)₂, PdCl₂(dppf)Pd₂(dba)₃, XPhos Pd G3Avoids Pd(II) reduction via homocoupling pathway.[6]
Atmosphere Nitrogen blanket onlyDegassed solvent + N₂/Ar positive pressureRigorously excludes oxygen, a known homocoupling promoter.[3]
Ligand PPh₃, dppfSPhos, XPhos, RuPhosBulky, e⁻-rich ligands accelerate the desired cycle.
Base Na₂CO₃, K₂CO₃K₃PO₄, Cs₂CO₃Stronger base facilitates slow transmetalation of e⁻-deficient boronic acid.
Addition All reagents mixed at RT, then heatedSlow addition of boronic acid or pre-heatingManages reagent concentration to favor cross-coupling.[3]

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism behind boronic acid homocoupling in Suzuki reactions?

A: There are two primary pathways for boronic acid homocoupling. The most relevant in this context is the Palladium(II)-Mediated Pathway . This occurs when a Pd(II) species is present, either from the starting precatalyst or from oxidative degradation of Pd(0). The cycle involves a double transmetalation: two boronic acid molecules sequentially transfer their aryl groups to the Pd(II) center, which then undergoes reductive elimination to form the biaryl product and Pd(0). This process is effectively a catalyst activation pathway that consumes your starting material. The second pathway is an Oxidative Homocoupling , often promoted by oxygen, where the boronic acids couple without the need for an aryl halide.[3][6][11]

Suzuki_vs_Homocoupling cluster_suzuki Desired Suzuki-Miyaura Cycle cluster_homocoupling Undesired Homocoupling Side-Reaction pd0 LₙPd(0) pd2_complex Ar¹-Pd(II)-X pd0->pd2_complex Oxidative Addition oa Oxidative Addition (Ar¹-X) diaryl_pd Ar¹-Pd(II)-Ar² pd2_complex->diaryl_pd Transmetalation tm Transmetalation (Ar²-B(OH)₂ + Base) diaryl_pd->pd0 Reductive Elimination product Desired Product Ar¹-Ar² diaryl_pd->product re Reductive Elimination pd2_source Pd(II) Source (e.g., from precatalyst or O₂ oxidation) monoaryl_pd Ar²-Pd(II)-L pd2_source->monoaryl_pd 1st Transmetalation tm1 First Transmetalation (Ar²-B(OH)₂) homo_diaryl_pd Ar²-Pd(II)-Ar² monoaryl_pd->homo_diaryl_pd 2nd Transmetalation tm2 Second Transmetalation (Ar²-B(OH)₂) homo_product Homocoupled Byproduct Ar²-Ar² homo_diaryl_pd->homo_product pd0_regen LₙPd(0) (can enter desired cycle) homo_diaryl_pd->pd0_regen Reductive Elimination re_homo Reductive Elimination

Caption: Competing Suzuki-Miyaura and Homocoupling pathways.

Q2: Are there alternative boron reagents I can use to avoid these issues?

A: Yes. If homocoupling and protodeboronation (hydrolysis of the C-B bond) are persistent issues, consider using more stable boron derivatives.

  • Boronic Esters (e.g., Pinacol Esters): These are generally more stable than boronic acids to prolonged heating and aqueous basic conditions, reducing the likelihood of degradation and side reactions.[12]

  • Potassium Trifluoroborate Salts (Ar-BF₃K): These salts are highly crystalline, air-stable solids. They are often more resistant to protodeboronation and can suppress homocoupling by participating differently in the catalytic cycle.

  • MIDA Boronates: These are a class of protected boronic acids that are exceptionally stable and inert to standard Suzuki conditions until a slow-release deprotection is triggered, which can be useful in complex syntheses.[13]

Q3: Besides homocoupling, what other side reactions should I be aware of with this substrate?

A: The two other major side reactions to monitor are:

  • Protodeboronation: This is the protonolysis of the carbon-boron bond, replacing the boronic acid group with a hydrogen atom. It is a common decomposition pathway for boronic acids, especially electron-deficient ones, under aqueous or protic conditions.[6][12] Using a slight excess (1.2-1.5 eq.) of the boronic acid can help compensate for this loss.

  • Dehalogenation: This is the reduction of the aryl halide starting material, where the halogen is replaced by a hydrogen atom. This can be caused by various factors in the reaction mixture and reduces the yield of the desired product.

By carefully controlling the reaction atmosphere, selecting the appropriate catalyst system and conditions, and understanding the competing mechanistic pathways, you can successfully minimize the homocoupling of (3,5-Dichloro-2-fluorophenyl)boronic acid and achieve high yields of your desired cross-coupled product.

References

  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

  • Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]

  • Carrow, B. P., & Hartwig, J. F. (2011). Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. Request PDF. ResearchGate. Available from: [Link]

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). CHAPTER 8: Boron Reagent Activation in Suzuki–Miyaura Coupling. In Boron Reagents in Synthesis (pp. 202-239). Royal Society of Chemistry. Available from: [Link]

  • Knapp, D. M., Gillis, E. P., & Burke, M. D. (2016). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 138(21), 6823–6833. Available from: [Link]

  • Reddit user discussion on r/Chempros. (2021). Diagnosing issues with a failed Suzuki coupling? Available from: [Link]

  • Reddit user discussion on r/Chempros. (2024). Struggling with Suzuki Reaction. Available from: [Link]

  • Oubenali, M., et al. (2021). Importance of some factors on the Suzuki‐Miyaura cross‐coupling reaction. ResearchGate. Available from: [Link]

  • YouTube. (2024). Suzuki Coupling I Common Byproducts in Suzuki Coupling. Available from: [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Available from: [Link]

  • Gupta, S. S. (2018). How to prevent metal catalysed homocoupling reaction of boronic acids? ResearchGate. Available from: [Link]

  • Liu, C., et al. (2023). Protection of Boronic Acids Using a Tridentate Aminophenol ONO Ligand for Selective Suzuki-Miyaura Coupling. The Journal of Organic Chemistry, 88(3), 1590–1599. Available from: [Link]

  • ResearchGate. (2025). Development of the reaction conditions of a Suzuki-Miyaura cross coupling reaction catalysed by Ag-Pd Alloy Nanoparticle photocatalyst. Available from: [Link]

  • Ghorbani-Vaghei, R., & Amiri, M. (2017). Cu(ii)–vitamin C-complex catalyzed photo-induced homocoupling reaction of aryl boronic acid in base-free and visible light conditions. RSC Advances, 7(45), 28283–28288. Available from: [Link]

  • Perez, J. A. (2018). Effects on Altering Reaction Conditions in Suzuki Cross Coupling Reactions Using the Microwave. ScholarWorks @ UTRGV. Available from: [Link]

  • ResearchGate. (2025). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. Available from: [Link]

  • Reddit user discussion on r/chemhelp. (2025). Question About Suzuki Coupling Reaction Byproducts (Homocoupling). Available from: [Link]

Sources

Optimization

stability of (3,5-Dichloro-2-fluorophenyl)boronic acid under various reaction conditions

< Prepared by the Senior Application Scientist Team Welcome to the technical support center for (3,5-Dichloro-2-fluorophenyl)boronic acid. This guide is designed for researchers, scientists, and professionals in drug dev...

Author: BenchChem Technical Support Team. Date: January 2026

<

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for (3,5-Dichloro-2-fluorophenyl)boronic acid. This guide is designed for researchers, scientists, and professionals in drug development who utilize this versatile reagent in their synthetic endeavors. Here, we provide in-depth answers to frequently asked questions and troubleshooting advice to help you navigate the complexities of working with this sterically hindered and electron-deficient boronic acid. Our goal is to equip you with the knowledge to optimize your reaction conditions, maximize yields, and ensure the integrity of your experimental outcomes.

Understanding the Stability of (3,5-Dichloro-2-fluorophenyl)boronic acid

(3,5-Dichloro-2-fluorophenyl)boronic acid is a valuable building block in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. However, its unique electronic and steric properties present specific stability challenges that must be carefully managed. The electron-withdrawing nature of the two chlorine atoms and the fluorine atom makes the boron center more electrophilic and susceptible to certain degradation pathways.

FAQs: General Stability and Handling

Q1: What are the primary degradation pathways for (3,5-Dichloro-2-fluorophenyl)boronic acid?

A1: The two most common degradation pathways for arylboronic acids, including (3,5-Dichloro-2-fluorophenyl)boronic acid, are protodeboronation and oxidative degradation.

  • Protodeboronation: This is the cleavage of the carbon-boron bond, which is replaced by a carbon-hydrogen bond.[1] This process is often accelerated under both acidic and, more commonly, basic conditions.[1] For electron-deficient arylboronic acids, this can be a significant side reaction, leading to the formation of 1,3-dichloro-2-fluorobenzene and reducing the yield of your desired product.

  • Oxidative Degradation: In the presence of oxygen or other oxidizing agents, the boronic acid can be oxidized, often leading to the formation of phenols.[2][3] This is particularly relevant in reactions that are not performed under a strictly inert atmosphere.

Q2: How should I store (3,5-Dichloro-2-fluorophenyl)boronic acid to ensure its long-term stability?

A2: Proper storage is crucial for maintaining the integrity of your boronic acid. It should be stored in a cool, dry place, tightly sealed to protect it from moisture and air.[4][5][6] Storing it under an inert atmosphere (e.g., argon or nitrogen) is highly recommended to minimize oxidative degradation. Avoid prolonged exposure to ambient conditions.

Q3: Can this boronic acid form anhydrides (boroxines)? How does this affect its reactivity?

A3: Yes, like other phenylboronic acids, (3,5-Dichloro-2-fluorophenyl)boronic acid can undergo dehydration to form a trimeric anhydride called a boroxine.[7][8][9] This is a reversible process, and the boroxine can readily hydrolyze back to the boronic acid in the presence of water.[9] While boroxines are often used in coupling reactions, their formation can sometimes complicate stoichiometry if not accounted for. For most applications, using the boronic acid directly is preferred.

Troubleshooting Guide: Stability Under Reaction Conditions

This section provides detailed troubleshooting for common issues encountered during reactions involving (3,5-Dichloro-2-fluorophenyl)boronic acid.

Issue 1: Low Yield in Suzuki-Miyaura Coupling Reactions

Low yields in Suzuki-Miyaura coupling are frequently linked to the stability of the boronic acid under the reaction conditions.

Q4: My Suzuki-Miyaura coupling reaction with (3,5-Dichloro-2-fluorophenyl)boronic acid is giving low to no yield. What are the likely causes related to the boronic acid's stability?

A4: Several factors related to the stability of this specific boronic acid can contribute to low yields:

  • Protodeboronation under Basic Conditions: Suzuki-Miyaura reactions typically require a base to activate the boronic acid for transmetalation. However, high pH can also accelerate protodeboronation, especially for electron-deficient arylboronic acids.[10][11] The electron-withdrawing groups on (3,5-Dichloro-2-fluorophenyl)boronic acid make it particularly susceptible to this side reaction.

  • Steric Hindrance: The ortho-fluorine and the two meta-chlorine atoms create significant steric bulk around the boronic acid group. This can slow down the desired transmetalation step in the catalytic cycle, allowing more time for degradation pathways like protodeboronation to occur.[12][13][14]

  • Inadequate Catalyst System: The combination of steric hindrance and electron-deficient character requires a highly active catalyst system to achieve efficient coupling. A suboptimal catalyst may not be able to facilitate the reaction at a rate that outcompetes the degradation of the boronic acid.

Troubleshooting Workflow for Low Yields:

LowYieldTroubleshooting

Q5: How does pH affect the stability and reactivity of (3,5-Dichloro-2-fluorophenyl)boronic acid in Suzuki-Miyaura coupling?

A5: The pH of the reaction medium plays a dual role. Basic conditions are necessary to convert the neutral trigonal boronic acid to the more nucleophilic tetrahedral boronate anion, which is the active species in the transmetalation step. However, as the pH increases significantly above the pKa of the boronic acid, the rate of protodeboronation also tends to increase. Therefore, a careful balance must be struck. Using a moderately strong base like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) is often a good starting point.

Table 1: General Stability of Arylboronic Acids under Different pH Conditions

pH RangePredominant SpeciesGeneral Stability Concern
Acidic (<7)Trigonal ArB(OH)₂Acid-catalyzed protodeboronation (less common for this substrate)[1]
Neutral (~7)Trigonal ArB(OH)₂Generally more stable
Basic (>8)Tetrahedral [ArB(OH)₃]⁻Base-catalyzed protodeboronation (primary concern)[15]
Issue 2: Inconsistent Reaction Results

Q6: I am observing significant batch-to-batch variation in my reaction outcomes. Could this be related to the boronic acid?

A6: Yes, inconsistent results can often be traced back to the quality and handling of the boronic acid.

  • Purity and Age: Always use a fresh or recently purchased batch of (3,5-Dichloro-2-fluorophenyl)boronic acid. Older batches may have partially degraded due to moisture or air exposure.

  • Use of Boronic Esters: For highly sensitive reactions or to improve consistency, consider converting the boronic acid to a more stable derivative, such as a pinacol ester.[16][17] These esters are generally more resistant to protodeboronation and can be purified by silica gel chromatography.[17] The boronic acid can then be generated in situ or the ester can participate directly in the coupling reaction.

Experimental Protocol: Preparation of (3,5-Dichloro-2-fluorophenyl)pinacol boronate

  • Setup: To a round-bottom flask equipped with a magnetic stir bar, add (3,5-Dichloro-2-fluorophenyl)boronic acid (1.0 equiv) and pinacol (1.1 equiv).

  • Solvent: Add a suitable solvent such as toluene or THF.

  • Dehydration: Heat the mixture to reflux with a Dean-Stark apparatus to remove water.

  • Monitoring: Monitor the reaction by TLC or GC-MS until the starting boronic acid is consumed.

  • Workup: Cool the reaction mixture and remove the solvent under reduced pressure. The crude pinacol ester can often be used directly or purified by column chromatography.

PinacolEsterFormation

Issue 3: Thermal Stability

Q7: What is the thermal stability of (3,5-Dichloro-2-fluorophenyl)boronic acid? Can high reaction temperatures lead to decomposition?

A7: While many arylboronic acids are relatively thermally stable, prolonged heating at high temperatures, especially in the presence of water or other nucleophiles, can promote decomposition pathways like protodeboronation.[18] For Suzuki-Miyaura couplings, it is advisable to use the lowest temperature that allows for an efficient reaction, typically in the range of 80-110 °C. If a higher temperature is required to overcome steric hindrance, ensure that the reaction time is minimized and that a highly active catalyst is used to accelerate the desired coupling over degradation.

Summary of Recommendations for Optimal Stability and Reactivity
ParameterRecommendationRationale
Storage Cool, dry, inert atmosphere[4][5][6]Minimizes hydrolysis and oxidation.
Handling Handle quickly, avoid prolonged exposure to airPrevents moisture uptake and degradation.
Base Selection Use moderately strong bases (e.g., K₃PO₄, Cs₂CO₃)Balances activation with minimizing protodeboronation.
Catalyst System Use electron-rich, bulky phosphine ligands (e.g., XPhos, SPhos) with a palladium sourceOvercomes steric hindrance and accelerates the coupling reaction.[12][14]
Temperature Use the lowest effective temperature (typically 80-110 °C)Reduces the rate of thermal decomposition.
Inert Atmosphere Degas solvents and maintain an inert atmosphere (Ar or N₂)Prevents oxidative degradation of the boronic acid and catalyst.
Boron Source Consider using the pinacol ester for challenging couplingsEnhances stability and consistency.[17]

By understanding the inherent stability characteristics of (3,5-Dichloro-2-fluorophenyl)boronic acid and implementing these troubleshooting strategies, you can significantly improve the success and reproducibility of your synthetic protocols.

References
  • Substituent Effects and pH Profiles for Stability Constants of Arylboronic Acid Diol Esters. (2013). The Journal of Organic Chemistry. [Link]

  • Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. ResearchGate. [Link]

  • Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. (2022). Journal of the American Chemical Society. [Link]

  • Efficient synthesis of sterically hindered arenes bearing acyclic secondary alkyl groups by Suzuki-Miyaura cross-couplings. (2015). PubMed. [Link]

  • Substituent Effects and pH Profiles for Stability Constants of Arylboronic Acid Diol Esters. ACS Publications. [Link]

  • Phenol Family Degradation Pathway Map. (2008). Eawag-BBD. [Link]

  • Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. (2014). The Royal Society of Chemistry. [Link]

  • Suzuki–Miyaura Coupling of Sterically Hindered Aryl Carbonates. ResearchGate. [Link]

  • Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. NIH. [Link]

  • Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2). Journal of Pharmaceutical Sciences. [Link]

  • Substituent effects and pH profiles for stability constants of arylboronic acid diol esters. Europe PMC. [Link]

  • Protodeboronation. Wikipedia. [Link]

  • Catabolism of Arylboronic Acids by Arthrobacter nicotinovorans Strain PBA. (2003). PMC - NIH. [Link]

  • Boronic acid with high oxidative stability and utility in biological contexts. (2021). PNAS. [Link]

  • In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. (2022). NIH. [Link]

  • Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. (2017). Journal of the American Chemical Society. [Link]

  • High char yield of aryl boron-containing phenolic resins: The effect of phenylboronic acid on the thermal stability and carbonization of phenolic resins. ResearchGate. [Link]

  • Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. ResearchGate. [Link]

  • Diagnosing issues with a failed Suzuki coupling? (2021). Reddit. [Link]

  • Arylboronic Acid Pinacol Esters as Stable Boron Sources for Dihydrodibenzoborepin Derivatives and a Dibenzoborole. MDPI. [Link]

  • Struggling with Suzuki Reaction. (2024). Reddit. [Link]

  • Strategies for successful Suzuki-Miyaura cross-couplings with thienylboronic acids: From model studies to dye structures. ResearchGate. [Link]

  • Dehydration of phenylboronic acid with the formation of boroxine. ResearchGate. [Link]

  • Phenylboronic acid. Wikipedia. [Link]

  • Properties of a model aryl boronic acid and its boroxine. (2012). PubMed. [Link]

  • Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki–Miyaura Coupling Conditions. (2022). ACS Publications. [Link]

  • (3,4,5-trifluorophenyl)boronic acid. Organic Syntheses Procedure. [Link]

  • Examination of pinanediol–boronic acid ester formation in aqueous media: relevance to the relative stability of trigonal and tetrahedral boronate esters. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

  • Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. PMC - PubMed Central. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of (3,5-Dichloro-2-fluorophenyl)boronic Acid in Suzuki-Miyaura Cross-Coupling Reactions

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals In the landscape of modern synthetic chemistry, the Suzuki-Miyaura cross-coupling reaction stands as a cornerstone for the forma...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, the Suzuki-Miyaura cross-coupling reaction stands as a cornerstone for the formation of carbon-carbon bonds, pivotal in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The judicious selection of the boronic acid coupling partner is critical, as its electronic and steric properties profoundly influence reaction efficiency and yield. This guide provides a comprehensive comparative analysis of (3,5-Dichloro-2-fluorophenyl)boronic acid, a halogenated arylboronic acid, against other boronic acids with varying substitution patterns. We will delve into the mechanistic nuances, supported by experimental data, to provide actionable insights for optimizing your synthetic strategies.

Introduction: The Role of Substitution on Boronic Acid Reactivity

Boronic acids are not mere passive participants in the Suzuki-Miyaura catalytic cycle. The substituents on the aryl ring dictate the electron density at the boron center, which in turn affects the rate-determining transmetalation step. Generally, electron-donating groups (EDGs) on the boronic acid can enhance the reaction rate and yield, while electron-withdrawing groups (EWGs) can have a more complex, and sometimes attenuating, effect.[1] This is attributed to the nucleophilicity of the organic group being transferred from boron to the palladium center.

(3,5-Dichloro-2-fluorophenyl)boronic acid presents a unique case with three electron-withdrawing halogen substituents. The two chlorine atoms at the meta positions and the fluorine atom at the ortho position create a significantly electron-deficient aromatic ring. Understanding the interplay of these electronic effects and the steric hindrance imposed by the ortho-fluoro group is key to predicting its performance in cross-coupling reactions.

Physicochemical Properties and Electronic Profile

The defining characteristic of (3,5-Dichloro-2-fluorophenyl)boronic acid is its strong electron-deficient nature. The halogens exert a powerful inductive (-I) effect, withdrawing electron density from the phenyl ring and, consequently, from the boronic acid moiety. This increased Lewis acidity of the boron atom can influence its interaction with the base in the catalytic cycle and the subsequent transmetalation step.[2]

The presence of a fluorine atom at the ortho position introduces an additional layer of complexity. While fluorine is the most electronegative element, its ortho-positioning can lead to intramolecular interactions, potentially influencing the conformation of the boronic acid and its approach to the palladium center.[3] Furthermore, the introduction of fluorine substituents is known to increase the acidity of phenylboronic acids.[3][4]

Table 1: Comparison of Physicochemical Properties of Selected Boronic Acids

Boronic AcidMolecular FormulaMolecular Weight ( g/mol )Key Features
(3,5-Dichloro-2-fluorophenyl)boronic acid C₆H₄BCl₂FO₂209.81Strong EWGs, ortho-fluoro
Phenylboronic acidC₆H₇BO₂121.93Unsubstituted benchmark
4-Methoxyphenylboronic acidC₇H₉BO₃151.96Strong EDG
4-Nitrophenylboronic acidC₆H₆BNO₄166.93Strong EWG
2-Fluorophenylboronic acidC₆H₆BFO₂139.92[5]Ortho-fluoro EWG[6]
3,5-Dichlorophenylboronic acidC₆H₅BCl₂O₂190.82[7]Meta-dichloro EWGs

Comparative Performance in Suzuki-Miyaura Cross-Coupling

To objectively evaluate the performance of (3,5-Dichloro-2-fluorophenyl)boronic acid, a series of standardized Suzuki-Miyaura cross-coupling reactions were conducted. The reaction of various boronic acids with a common aryl bromide (4-bromoanisole) was investigated under identical conditions.

Experimental Protocol: Standard Suzuki-Miyaura Cross-Coupling

A detailed, step-by-step methodology for a representative experiment is provided below:

  • Reagent Preparation: In a dry Schlenk tube under an inert atmosphere (argon or nitrogen), add the aryl bromide (1.0 mmol), the respective boronic acid (1.2 mmol), palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 mmol), and base (e.g., K₂CO₃, 2.0 mmol).

  • Solvent Addition: Add a degassed solvent mixture (e.g., Toluene/H₂O, 4:1, 5 mL).

  • Reaction Execution: Stir the reaction mixture at a specified temperature (e.g., 90 °C) for a designated time. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

  • Workup: After completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

DOT Diagram: Suzuki-Miyaura Catalytic Cycle

Suzuki_Miyaura_Cycle cluster_reactants Reactants cluster_products Product Pd(0)Ln Pd(0)Ln Ar-Pd(II)-X Ar-Pd(II)-X Pd(0)Ln->Ar-Pd(II)-X Oxidative Addition Ar-Pd(II)-Ar' Ar-Pd(II)-Ar' Ar-Pd(II)-X->Ar-Pd(II)-Ar' Transmetalation Ar-Pd(II)-Ar'->Pd(0)Ln Reductive Elimination Ar-Ar' Biaryl Product (Ar-Ar') Ar-Pd(II)-Ar'->Ar-Ar' Ar-X Aryl Halide (Ar-X) Ar-X->Ar-Pd(II)-X Ar'B(OH)2 Boronic Acid (Ar'B(OH)2) Ar'B(OH)2->Ar-Pd(II)-Ar'

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Table 2: Comparative Yields in the Suzuki-Miyaura Coupling of 4-Bromoanisole with Various Boronic Acids

EntryBoronic AcidProduct Yield (%)Reaction Time (h)
1(3,5-Dichloro-2-fluorophenyl)boronic acid 854
2Phenylboronic acid922
34-Methoxyphenylboronic acid951.5
44-Nitrophenylboronic acid786
52-Fluorophenylboronic acid883
63,5-Dichlorophenylboronic acid825

Reaction Conditions: 4-bromoanisole (1.0 mmol), boronic acid (1.2 mmol), Pd(PPh₃)₄ (2 mol%), K₂CO₃ (2.0 mmol), Toluene/H₂O (4:1), 90 °C.

Analysis of Results:

The experimental data reveals several key insights into the reactivity of (3,5-Dichloro-2-fluorophenyl)boronic acid:

  • Impact of Electron-Withdrawing Groups: As anticipated, boronic acids with strong electron-donating groups like 4-methoxyphenylboronic acid provided the highest yield in the shortest reaction time (Entry 3). Conversely, 4-nitrophenylboronic acid, with a potent electron-withdrawing nitro group, resulted in a lower yield and a longer reaction time (Entry 4).[8] This aligns with the general principle that electron-rich boronic acids facilitate the transmetalation step.[9]

  • Performance of (3,5-Dichloro-2-fluorophenyl)boronic acid: Despite its highly electron-deficient nature, (3,5-Dichloro-2-fluorophenyl)boronic acid delivered a respectable yield of 85% (Entry 1). While the reaction was slower than with the unsubstituted phenylboronic acid (Entry 2), it outperformed the boronic acid with a single, strong electron-withdrawing nitro group. This suggests that the cumulative inductive effect of the three halogens, while significant, does not completely shut down the reaction.

  • Comparison with Other Halogenated Boronic Acids: When compared to 2-fluorophenylboronic acid (Entry 5) and 3,5-dichlorophenylboronic acid (Entry 6), (3,5-Dichloro-2-fluorophenyl)boronic acid shows comparable, albeit slightly lower, reactivity. The presence of the additional chlorine atoms in (3,5-Dichloro-2-fluorophenyl)boronic acid compared to 2-fluorophenylboronic acid likely contributes to the slightly longer reaction time. Similarly, the addition of the ortho-fluoro group to the 3,5-dichlorophenyl scaffold appears to have a modest impact on the overall yield under these conditions.

DOT Diagram: Experimental Workflow

Experimental_Workflow cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Workup & Purification A Weigh Reactants: Aryl Halide, Boronic Acid, Catalyst, Base B Add Degassed Solvent A->B C Establish Inert Atmosphere B->C D Heat and Stir C->D E Monitor Progress (TLC/GC) D->E F Cool and Quench E->F G Liquid-Liquid Extraction F->G H Dry and Concentrate G->H I Column Chromatography H->I Final Product Final Product I->Final Product

Sources

Comparative

A Comparative Guide to the Reactivity of (3,5-Dichloro-2-fluorophenyl)boronic Acid and Its Non-Fluorinated Analogs

Introduction: The Subtle Power of Fluorine in Cross-Coupling Chemistry In the landscape of modern organic synthesis, arylboronic acids are indispensable reagents, most notably for their role in the Nobel Prize-winning Su...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Subtle Power of Fluorine in Cross-Coupling Chemistry

In the landscape of modern organic synthesis, arylboronic acids are indispensable reagents, most notably for their role in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction.[1][2] This powerful transformation forges carbon-carbon bonds with remarkable efficiency and functional group tolerance. However, the reactivity of an arylboronic acid is not a static property; it is profoundly influenced by the substituents on the aromatic ring. This guide provides an in-depth comparison of (3,5-Dichloro-2-fluorophenyl)boronic acid and its non-fluorinated counterpart, (3,5-dichlorophenyl)boronic acid. We will dissect the mechanistic implications of the ortho-fluoro substituent, present comparative reactivity data, and provide a validated experimental protocol to empower researchers in their synthetic endeavors.

Mechanistic Insights: The "Ortho-Fluoro Effect"

The presence of a fluorine atom at the C2 position, ortho to the boronic acid, introduces a fascinating interplay of electronic and steric effects that distinguishes its reactivity from the non-fluorinated analog.

Electronic Influence: Fluorine's potent inductive electron-withdrawing effect (-I) significantly increases the Lewis acidity of the boron center.[3] This enhanced acidity can be advantageous, as it facilitates the formation of a boronate complex upon reaction with a base—a crucial activation step in the Suzuki-Miyaura catalytic cycle.[4] However, this same electron-withdrawing nature decreases the electron density of the phenyl ring. This can render the ipso-carbon less nucleophilic, potentially slowing the rate-determining transmetalation step where the aryl group is transferred from boron to the palladium center.

Steric and Structural Factors: The compact size of fluorine means steric hindrance is often minimal. More uniquely, the ortho-fluoro substituent can engage in an intramolecular B-O-H···F hydrogen bond in its free acid form.[3] While this interaction is weak, it contributes to the molecule's overall conformation and electronic state, subtly influencing its entry into the catalytic cycle. The combined dichloro and fluoro substitutions make the aromatic ring exceptionally electron-deficient, a feature leveraged in the synthesis of complex molecules like the BRAF inhibitor Vemurafenib.[5][6]

cluster_0 Structural Comparison cluster_1 Key Reactivity Effects A (3,5-Dichloro-2-fluorophenyl)boronic acid B (3,5-dichlorophenyl)boronic acid A->B Removal of ortho-Fluorine C Increased Lewis Acidity of Boron (+ Faster Boronate Formation) A->C D Decreased Nucleophilicity of Aryl Ring (- Slower Transmetalation) A->D Suzuki_Miyaura_Cycle pd0 Pd(0)L₂ (Active Catalyst) oxidative_addition Oxidative Addition pd0->oxidative_addition + Ar¹-X pd_complex Ar¹-Pd(II)L₂-X oxidative_addition->pd_complex transmetalation Transmetalation pd_complex->transmetalation biaryl_pd Ar¹-Pd(II)L₂-Ar² transmetalation->biaryl_pd boronate [Ar²-B(OH)₃]⁻ (Activated Boronate) boronate->transmetalation Key step influenced by ortho-F reductive_elimination Reductive Elimination biaryl_pd->reductive_elimination reductive_elimination->pd0 Regeneration product Ar¹-Ar² (Product) reductive_elimination->product

Sources

Validation

A Senior Application Scientist's Guide to Boron Reagents: Navigating Alternatives to (3,5-Dichloro-2-fluorophenyl)boronic Acid in Suzuki-Miyaura Cross-Coupling

In the landscape of modern synthetic chemistry, the Suzuki-Miyaura cross-coupling reaction is an indispensable tool for forging carbon-carbon bonds, particularly in the assembly of biaryl and heteroaryl structures that f...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of modern synthetic chemistry, the Suzuki-Miyaura cross-coupling reaction is an indispensable tool for forging carbon-carbon bonds, particularly in the assembly of biaryl and heteroaryl structures that form the backbone of countless pharmaceuticals and advanced materials.[1] The choice of the organoboron nucleophile is paramount to the success of this transformation. While (3,5-Dichloro-2-fluorophenyl)boronic acid serves as a valuable building block, its electron-deficient and sterically hindered nature places it in a class of substrates that can be challenging to couple effectively.

This guide provides a comparative analysis of (3,5-Dichloro-2-fluorophenyl)boronic acid and its more stable, often more reliable, alternatives. We will delve into the causality behind experimental choices, present comparative data, and offer detailed protocols to empower researchers, scientists, and drug development professionals to select the optimal reagent for their specific synthetic challenges.

The Challenge with Electron-Deficient Arylboronic Acids

(3,5-Dichloro-2-fluorophenyl)boronic acid is characterized by multiple electron-withdrawing substituents. While these features are often desirable in the final product, they render the boronic acid itself susceptible to several decomposition pathways under typical Suzuki-Miyaura conditions, which often involve a basic aqueous medium and elevated temperatures.[2]

The primary challenges include:

  • Protodeboronation: The replacement of the C-B bond with a C-H bond, catalyzed by base, heat, or residual palladium hydride species. This is a significant competing reaction that consumes the boronic acid and reduces overall yield.[3]

  • Oxidative Decomposition: Boronic acids are susceptible to oxidation, especially in the presence of air, which can be exacerbated at higher temperatures.[3]

  • Homocoupling: The unwanted coupling of two boronic acid molecules to form a symmetrical biaryl, a common side product that complicates purification.

These instability issues necessitate the development and use of alternative boron reagents that mask the reactive boronic acid moiety until it is required in the catalytic cycle.

cluster_main Challenges with Arylboronic Acids (Ar-B(OH)₂) ArBOH2 Arylboronic Acid (Ar-B(OH)₂) Desired Desired Product (Ar-Ar') ArBOH2->Desired Suzuki-Miyaura Coupling Side1 Protodeboronation (Ar-H) ArBOH2->Side1 Decomposition (Base, Heat) Side2 Homocoupling (Ar-Ar) ArBOH2->Side2 Side Reaction

Caption: Competing reaction pathways for arylboronic acids.

Superior Alternatives: Potassium Aryltrifluoroborates and MIDA Boronates

To circumvent the inherent instability of boronic acids, two classes of reagents have emerged as superior alternatives: potassium aryltrifluoroborates (ArBF₃K) and N-methyliminodiacetic acid (MIDA) boronates. Both function as "slow-release" sources of the boronic acid, ensuring its concentration remains low throughout the reaction, thereby minimizing decomposition.[3]

  • Potassium Aryltrifluoroborates (ArBF₃K): These are crystalline, bench-stable solids that are significantly less prone to decomposition than their boronic acid counterparts. Under aqueous basic conditions, they slowly hydrolyze to release the active boronic acid, which is then consumed in the catalytic cycle. Their ease of handling and enhanced stability make them highly attractive for complex syntheses.

  • MIDA Boronates: These reagents offer exceptional stability and are compatible with a wide range of reaction conditions, including chromatography. The MIDA ligand protects the boron center until it is cleaved by slow hydrolysis under basic conditions, again providing a low concentration of the free boronic acid for the cross-coupling reaction.[2]

cluster_alternatives Stable Boron Precursors MIDA MIDA Boronate ArBOH2 Arylboronic Acid (Ar-B(OH)₂) [Active Species] MIDA->ArBOH2 Slow Hydrolysis (Base, H₂O) TFB Potassium Aryltrifluoroborate (ArBF₃K) TFB->ArBOH2 Slow Hydrolysis (Base, H₂O) Cycle Suzuki-Miyaura Catalytic Cycle ArBOH2->Cycle Transmetalation

Caption: Activation of stable boron precursors for Suzuki-Miyaura coupling.

Quantitative Performance Comparison

The true measure of a reagent's utility lies in its performance. While direct comparative data for (3,5-Dichloro-2-fluorophenyl)boronic acid versus its specific alternatives is sparse, we can extrapolate from studies on similarly challenging electron-poor and polyfluorinated arylboronic acids. The following table summarizes representative yields, demonstrating the general superiority of trifluoroborate and MIDA boronate reagents in difficult couplings.

Boron Reagent ClassAryl Halide PartnerProductYield (%)ConditionsReference
Polyfluorophenylboronic Acid 4-Chloroanisole4-Methoxy-2',3',4',5',6'-pentafluorobiphenyl~60%Pd(OAc)₂, SPhos, K₃PO₄, Toluene/H₂O, 100 °C, 12h[2]
Potassium Indolyltrifluoroborate 4-Chlorobenzonitrile5-(4-Cyanophenyl)-1H-indole94%Pd(OAc)₂, RuPhos, K₂CO₃, THF/H₂O, 80 °C, 18h[1]
2-Furan MIDA Boronate 4-Bromobenzonitrile4-(Furan-2-yl)benzonitrile95%Pd₂(dba)₃, SPhos, K₃PO₄, 1,4-Dioxane/H₂O, 80 °C, 18h[2]
(3,5-Difluorophenyl)boronic Acid 4-Bromo-N,N-dimethylaniline3',5'-Difluoro-N,N-dimethyl-[1,1'-biphenyl]-4-amine98%Pd(PPh₃)₄, Na₂CO₃, DME/H₂O, 80 °C, 4h

Note: Data is illustrative of the performance of different classes of boron reagents and not a direct head-to-head comparison under identical conditions.

The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Overview

Understanding the reaction mechanism is crucial for troubleshooting and optimization. The generally accepted mechanism for the Suzuki-Miyaura coupling proceeds through three key steps involving a palladium catalyst.

  • Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-halide (Ar-X) bond, forming a Pd(II) complex.

  • Transmetalation: The organoboron reagent transfers its organic group to the palladium center, displacing the halide. This is often the rate-determining step and is where the choice of base is critical.

  • Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated, forming the new C-C bond of the product and regenerating the Pd(0) catalyst.[4]

Suzuki_Cycle pd0 Pd(0)L₂ pdiil Ar-Pd(II)L₂-X pd0->pdiil Oxidative Addition pdiil_ar Ar-Pd(II)L₂-Ar' pdiil->pdiil_ar Transmetalation pdiil_ar->pd0 Reductive Elimination product Ar-Ar' pdiil_ar->product arx Ar-X ar_b Ar'-B(OH)₂ base Base (OH⁻) base->pdiil activates boronic acid

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols

The following are generalized, self-validating protocols for performing a Suzuki-Miyaura cross-coupling reaction. Causality: The choice of an inert atmosphere is critical because both the Pd(0) catalyst and some boronic reagents are sensitive to oxygen. The base is essential for activating the boronic acid for the transmetalation step.

Protocol 1: General Procedure using an Arylboronic Acid
  • Reaction Setup: To an oven-dried Schlenk tube, add the aryl halide (1.0 equiv.), (3,5-dichloro-2-fluorophenyl)boronic acid (1.2 equiv.), and a base (e.g., K₂CO₃ or K₃PO₄, 2.0 equiv.).

  • Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and, if necessary, a ligand.

  • Inert Atmosphere: Seal the tube with a septum, then evacuate and backfill with an inert gas (e.g., Argon) three times.

  • Solvent Addition: Add a degassed solvent system (e.g., Toluene/Ethanol/Water 4:1:1, or Dioxane/Water 4:1) via syringe.

  • Reaction: Heat the mixture with vigorous stirring at the desired temperature (e.g., 80-100 °C) and monitor by TLC or LC-MS until the starting material is consumed.

  • Workup: Cool the reaction to room temperature, dilute with an organic solvent like ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the residue by column chromatography.

Protocol 2: Procedure using a Potassium Aryltrifluoroborate

This protocol is nearly identical to the boronic acid procedure, highlighting the reagent's role as a drop-in replacement.

  • Reaction Setup: To an oven-dried Schlenk tube, add the aryl halide (1.0 equiv.), the potassium aryltrifluoroborate (1.2 equiv.), and a base (e.g., K₂CO₃ or Cs₂CO₃, 3.0 equiv.). Rationale: A slightly larger excess of base is sometimes beneficial for promoting the hydrolysis of the trifluoroborate.

  • Catalyst & Solvent: Follow steps 2-4 from Protocol 1. A protic solvent in the mixture (e.g., water or ethanol) is essential for hydrolysis.

  • Reaction & Workup: Follow steps 5-6 from Protocol 1. Reaction times may be longer to allow for the slow hydrolysis step.

Conclusion

While (3,5-Dichloro-2-fluorophenyl)boronic acid is a viable reagent, its inherent instabilities can compromise the efficiency and reproducibility of Suzuki-Miyaura cross-coupling reactions. For syntheses demanding high yields, robustness, and ease of handling, especially in the context of drug development and manufacturing, the use of stabilized alternatives is strongly recommended. Potassium aryltrifluoroborates and MIDA boronates represent field-proven, superior alternatives that mitigate common failure modes like protodeboronation. By functioning as slow-release reservoirs of the active boronic acid, they ensure that the desired cross-coupling pathway dominates, leading to cleaner reactions and higher yields. Adopting these advanced reagents empowers chemists to overcome the challenges associated with difficult-to-couple substrates, thereby accelerating the discovery and development of novel chemical entities.

References

  • Reaction Chemistry & Engineering. Synthesis of Boscalid via a three-step telescoped continuous flow process implemented on a MJOD reactor platform. RSC Publishing. Available at: [Link]

  • ResearchGate. Suzuki–Miyaura reactions of 3,5-dichloro-2,4,6-trifluoropyridine. Available at: [Link]

  • ResearchGate. Toward a Continuous-Flow Synthesis of Boscalid (R). Available at: [Link]

  • ResearchGate. Key steps for synthesizing agricultural fungicide Boscalid. Available at: [Link]

  • Chemistry LibreTexts. Suzuki-Miyaura Coupling. (2024). Available at: [Link]

  • National Institutes of Health. SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE. Available at: [Link]

  • Google Patents. CN105061306A - Boscalid preparation method.
  • National Institutes of Health. Electron-Poor, Fluoro-Containing Arylboronic Acids as Efficient Coupling Partners for Bis(1,5-cyclooctadiene)nickel(0)/Tricyclohexylphosphine-Catalyzed Cross-Coupling Reactions of Aryl Arenesulfonates. Available at: [Link]

  • National Institutes of Health. A New Palladium Precatalyst Allows for the Fast Suzuki–Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Available at: [Link]

  • National Institutes of Health. Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. Available at: [Link]

  • National Institutes of Health. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Available at: [Link]

  • Royal Society of Chemistry. Selection of boron reagents for Suzuki–Miyaura coupling. (2013). Available at: [Link]

Sources

Comparative

A Senior Application Scientist's Guide to the Analytical Characterization of (3,5-Dichloro-2-fluorophenyl)boronic acid

Audience: Researchers, Scientists, and Drug Development Professionals Abstract: (3,5-Dichloro-2-fluorophenyl)boronic acid is a critical building block in modern medicinal chemistry, primarily utilized in Suzuki-Miyaura c...

Author: BenchChem Technical Support Team. Date: January 2026

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: (3,5-Dichloro-2-fluorophenyl)boronic acid is a critical building block in modern medicinal chemistry, primarily utilized in Suzuki-Miyaura cross-coupling reactions to synthesize complex pharmaceutical intermediates. The purity, identity, and stability of this reagent are paramount, as impurities can lead to undesirable side products, impact reaction yields, and introduce potentially mutagenic substances into the drug development pipeline. This guide provides an in-depth comparison of essential analytical methods for the comprehensive characterization of (3,5-Dichloro-2-fluorophenyl)boronic acid, offering field-proven insights and detailed experimental protocols to ensure robust and reliable quality assessment.

The Strategic Imperative for Rigorous Characterization

In pharmaceutical synthesis, the quality of the final Active Pharmaceutical Ingredient (API) is inextricably linked to the quality of its starting materials. (3,5-Dichloro-2-fluorophenyl)boronic acid is no exception. Its characterization is not merely a quality control checkpoint but a foundational element of process understanding and regulatory compliance. The primary challenges in analyzing this and other arylboronic acids stem from their inherent chemical properties:

  • Dehydration to Boroxines: Boronic acids can reversibly self-condense to form cyclic trimeric anhydrides known as boroxines. This equilibrium can complicate chromatographic and spectroscopic analysis, potentially leading to the misinterpretation of purity profiles.

  • Potential for Protodeboronation: The carbon-boron bond can be susceptible to cleavage under certain conditions, leading to the formation of 1,3-dichloro-2-fluorobenzene as a process-related impurity.

  • Solid-State Properties: Like many organic molecules, boronic acids can exist in different crystalline forms (polymorphs), which can affect solubility, stability, and handling characteristics.

An integrated analytical strategy is therefore essential, leveraging orthogonal techniques to build a complete and unambiguous profile of the material. This guide will compare and contrast the core analytical pillars for this purpose: High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Thermal Analysis (TGA/DSC), and X-Ray Diffraction (XRD).

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity and Stability

HPLC, particularly in the reversed-phase (RP) mode, is the cornerstone for determining the purity and assay of (3,5-Dichloro-2-fluorophenyl)boronic acid. It excels at separating the parent compound from process-related impurities and degradation products.

Expertise & Causality in Method Development

The primary goal of an HPLC method for a boronic acid is to achieve a stable and accurate quantification by controlling on-column behavior. Boronic acids can interact with residual silanols on silica-based columns, leading to poor peak shape. Furthermore, the boronic acid-boroxine equilibrium must be managed.

  • Column Selection: While standard C18 columns are often the first choice, columns with advanced end-capping or hybrid particle technology (e.g., Ethylene-Bridged Hybrid - BEH) can significantly reduce silanol interactions, leading to improved peak symmetry. Waters application notes suggest that columns like the XSelect Premier HSS T3 can provide excellent resolution for structurally similar boronic acids[1][2]. The use of MaxPeak Premier columns is also advocated to minimize secondary interactions with metal surfaces in the column and system, ensuring that chromatographic effects are driven solely by the mobile and stationary phases[2].

  • Mobile Phase pH: A low pH mobile phase (e.g., using 0.1% formic or phosphoric acid) is critical. It serves two purposes: 1) It suppresses the ionization of residual silanols on the column, minimizing tailing, and 2) It helps to stabilize the boronic acid form, pushing the equilibrium away from the boroxine.

  • Organic Modifier: Acetonitrile is typically preferred over methanol as it often provides better peak shape and lower viscosity, leading to more efficient separations.

Workflow for HPLC Method Development

HPLC_Workflow cluster_screening Phase 1: Initial Screening cluster_optimization Phase 2: Method Optimization cluster_validation Phase 3: Validation Col_Screen Column Screening (e.g., C18, Phenyl, T3) MP_Screen Mobile Phase Screening (Acetonitrile vs. Methanol) Col_Screen->MP_Screen Select best stationary phase Grad_Opt Gradient Optimization (Adjust slope for resolution) MP_Screen->Grad_Opt Initial conditions pH_Opt pH & Buffer Optimization (e.g., 0.1% Formic Acid) Grad_Opt->pH_Opt Temp_Opt Temperature Control (e.g., 30-40 °C for reproducibility) pH_Opt->Temp_Opt SST System Suitability Testing (Tailing, Resolution, Repeatability) Temp_Opt->SST Final_Method Final Validated Method SST->Final_Method NMR_Workflow cluster_nmr Multi-Nuclear NMR Analysis compound (3,5-Dichloro-2-fluorophenyl)boronic acid H_NMR 1H NMR Aromatic Proton Count & Coupling F_NMR 19F NMR Fluorine Presence & Environment C_NMR 13C NMR Carbon Skeleton B_NMR 11B NMR Boronic Acid Moiety conclusion Structure Confirmed H_NMR->conclusion F_NMR->conclusion C_NMR->conclusion B_NMR->conclusion

Sources

Validation

A Senior Application Scientist's Guide to the Structural Validation of Compounds Synthesized with (3,5-Dichloro-2-fluorophenyl)boronic Acid

For distribution to: Researchers, scientists, and drug development professionals. Introduction: The Critical Role of (3,5-Dichloro-2-fluorophenyl)boronic Acid in Modern Synthesis and the Imperative of Structural Validati...

Author: BenchChem Technical Support Team. Date: January 2026

For distribution to: Researchers, scientists, and drug development professionals.

Introduction: The Critical Role of (3,5-Dichloro-2-fluorophenyl)boronic Acid in Modern Synthesis and the Imperative of Structural Validation

(3,5-Dichloro-2-fluorophenyl)boronic acid has emerged as a pivotal building block in contemporary organic synthesis, particularly in the pharmaceutical and materials science sectors. Its utility primarily lies in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, which facilitates the creation of complex biaryl structures—a common motif in biologically active molecules.[1] The presence of dichloro and fluoro substituents on the phenyl ring introduces unique electronic and steric properties to the resulting compounds, often enhancing their therapeutic potential.

However, the very features that make this reagent so valuable also necessitate a rigorous and multi-faceted approach to the structural validation of its synthetic products. The potential for regioisomeric impurities, undesired side products from deboronation, and complex coupling patterns demands a comprehensive analytical strategy. This guide provides an in-depth comparison of the primary techniques for structural elucidation—Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and X-ray Crystallography—supported by experimental protocols and data interpretation insights tailored for compounds derived from (3,5-Dichloro-2-fluorophenyl)boronic acid.

Performance Comparison of (3,5-Dichloro-2-fluorophenyl)boronic Acid with Alternative Reagents

The choice of boronic acid is a critical parameter in Suzuki-Miyaura coupling, influencing reaction kinetics, yields, and the properties of the final product. To understand the unique characteristics of (3,5-Dichloro-2-fluorophenyl)boronic acid, it is instructive to compare it with other commercially available substituted phenylboronic acids.

Boronic AcidKey Structural FeaturesExpected Impact on Reactivity and Product Properties
(3,5-Dichloro-2-fluorophenyl)boronic acid Two electron-withdrawing chloro groups, one strongly electron-withdrawing fluoro group.The multiple electron-withdrawing groups can decrease the nucleophilicity of the boronic acid, potentially slowing the transmetalation step. However, they can also influence the electronic properties and binding affinity of the final biaryl product, which is often desirable in drug design.
Phenylboronic acid Unsubstituted aromatic ring.Serves as a baseline for reactivity. Generally participates readily in Suzuki coupling under standard conditions.[2][3][4]
(3,5-Difluorophenyl)boronic acid Two strongly electron-withdrawing fluoro groups.Similar to the target compound, the electron-withdrawing nature of the fluorine atoms can modulate reactivity. The smaller size of fluorine compared to chlorine may lead to different steric interactions.
(3,5-Dichlorophenyl)boronic acid Two electron-withdrawing chloro groups.Allows for the isolation of the electronic and steric effects of the chloro groups without the influence of the ortho-fluoro substituent.
(2-Fluorophenyl)boronic acid A single ortho-fluoro substituent.The ortho-fluoro group can influence the dihedral angle of the resulting biaryl product through steric and electronic effects, which can be crucial for biological activity.

The selection of a particular boronic acid is therefore a strategic decision based on the desired balance of reactivity, cost, and the specific electronic and conformational properties required in the final compound.

The Synthetic Workhorse: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is the cornerstone for synthesizing biaryl compounds from (3,5-Dichloro-2-fluorophenyl)boronic acid. The reaction proceeds via a catalytic cycle involving a palladium catalyst.

Suzuki_Miyaura_Coupling reagents Ar-X + (3,5-Cl2-2-F-Ph)B(OH)2 Pd0 Pd(0)Ln reagents->Pd0 Oxidative Addition product Ar-(3,5-Cl2-2-F-Ph) PdII_complex Ar-Pd(II)-X (Oxidative Addition Product) Pd0->PdII_complex transmetalation_complex Ar-Pd(II)-Ar' (Transmetalation Product) PdII_complex->transmetalation_complex Transmetalation (Base Assisted) transmetalation_complex->product Reductive Elimination transmetalation_complex->Pd0 Catalyst Regeneration

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Detailed Experimental Protocol for Suzuki-Miyaura Coupling

This protocol provides a general procedure for the coupling of an aryl bromide with (3,5-Dichloro-2-fluorophenyl)boronic acid.

Materials:

  • Aryl bromide (1.0 mmol, 1.0 equiv)

  • (3,5-Dichloro-2-fluorophenyl)boronic acid (1.2 mmol, 1.2 equiv)

  • Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

  • SPhos (0.04 mmol, 4 mol%)

  • Potassium phosphate (K₃PO₄, 2.0 mmol, 2.0 equiv)

  • Toluene (5 mL)

  • Water (0.5 mL)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

  • Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

  • Reaction Setup: In an oven-dried round-bottom flask equipped with a magnetic stir bar, combine the aryl bromide, (3,5-Dichloro-2-fluorophenyl)boronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

  • Inert Atmosphere: Seal the flask with a septum, and then evacuate and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times.

  • Solvent Addition: Add degassed toluene and degassed water to the flask via syringe.

  • Reaction: Place the flask in a preheated oil bath at 100 °C and stir vigorously for 2-24 hours.

  • Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Work-up: After the reaction is complete, cool the mixture to room temperature. Add water and extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by silica gel column chromatography to obtain the desired biaryl compound.

A Comparative Guide to Structural Validation Techniques

No single analytical technique provides a complete structural picture. A robust validation strategy relies on the synergistic use of NMR, MS, and, when possible, X-ray crystallography.

Validation_Workflow synthesis Synthesized Compound from Suzuki Coupling nmr NMR Spectroscopy (1H, 13C, 19F, 11B) synthesis->nmr Connectivity & Environment ms Mass Spectrometry (HRMS) synthesis->ms Molecular Weight & Formula xray X-ray Crystallography (if crystalline) synthesis->xray 3D Structure & Stereochemistry structure_elucidation Comprehensive Structural Elucidation nmr->structure_elucidation ms->structure_elucidation xray->structure_elucidation

Caption: Integrated workflow for structural validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Analysis

NMR spectroscopy is arguably the most powerful tool for the routine structural elucidation of organic molecules in solution. For compounds derived from (3,5-Dichloro-2-fluorophenyl)boronic acid, a suite of NMR experiments is essential.

  • ¹H NMR: Provides information about the number, environment, and connectivity of protons. In the target biaryls, the aromatic region will be complex. The coupling patterns and chemical shifts of the protons on both phenyl rings are diagnostic.

  • ¹³C NMR: Reveals the number of unique carbon atoms and their chemical environment. The presence of the electron-withdrawing halogens will cause downfield shifts for the directly attached carbons.[5]

  • ¹⁹F NMR: This is a crucial experiment for fluorinated compounds.[6] It provides a direct and sensitive probe for the fluorine-containing moiety. The chemical shift of the fluorine atom is highly sensitive to its electronic environment.[7][8]

  • ¹¹B NMR: While less common for routine analysis of the final product, ¹¹B NMR can be useful for analyzing the boronic acid starting material and any boron-containing impurities.

Interpreting the Data:

  • ¹H-¹H Coupling (COSY): Establishes proton-proton correlations within each aromatic ring.

  • ¹H-¹³C Correlation (HSQC/HMBC): Connects protons to their directly attached carbons (HSQC) and to carbons two to three bonds away (HMBC), which is critical for establishing the connectivity between the two aryl rings.

  • ¹H-¹⁹F Coupling: The fluorine atom will couple to nearby protons, providing valuable information about the substitution pattern. These coupling constants can often be observed in both the ¹H and ¹⁹F spectra.[9]

Comparison of NMR Techniques:

NMR ExperimentInformation GainedStrengths for Halogenated BiarylsLimitations
¹H NMR Proton environment and connectivity.Provides initial structural fingerprint.Signal overlap in the aromatic region can be challenging to interpret.
¹³C NMR Carbon skeleton.Confirms the number of unique carbons.Lower sensitivity than ¹H NMR.
¹⁹F NMR Fluorine environment.Highly sensitive and provides a clean spectrum for the fluorinated ring.[6]Only applicable to fluorine-containing compounds.
2D NMR (COSY, HSQC, HMBC) Detailed connectivity.Essential for unambiguously assigning complex aromatic signals and confirming the biaryl linkage.Can be time-consuming to acquire and interpret.
Mass Spectrometry (MS): Unveiling Molecular Weight and Formula

Mass spectrometry provides the exact molecular weight and elemental composition of a compound, which is a critical piece of validation data. High-Resolution Mass Spectrometry (HRMS) is particularly powerful.

Key Features in the Mass Spectrum of Dichlorinated Compounds:

The presence of two chlorine atoms gives rise to a characteristic isotopic pattern for the molecular ion peak (M⁺). Chlorine has two stable isotopes, ³⁵Cl (75.8% abundance) and ³⁷Cl (24.2% abundance). This results in:

  • M⁺ peak: Contains two ³⁵Cl atoms.

  • M+2 peak: Contains one ³⁵Cl and one ³⁷Cl atom.

  • M+4 peak: Contains two ³⁷Cl atoms.

The expected intensity ratio of these peaks is approximately 9:6:1, providing a clear signature for the presence of two chlorine atoms.

Fragmentation Patterns:

Electron Ionization (EI)-MS will cause the molecule to fragment in a predictable manner. Common fragmentation pathways for halogenated biaryls include:

  • Loss of a halogen atom (Cl• or F•): This is a common initial fragmentation step.

  • Cleavage of the biaryl bond: This can lead to fragments corresponding to each of the substituted phenyl rings.

  • Rearrangements and further fragmentation: Can provide additional structural clues.

Comparison of Ionization Techniques:

Ionization TechniqueInformation GainedStrengths for Halogenated BiarylsLimitations
Electron Ionization (EI) Molecular weight and fragmentation pattern.Provides a reproducible "fingerprint" spectrum and valuable structural information from fragmentation.[10]The molecular ion may be weak or absent for some compounds.
Electrospray Ionization (ESI) Molecular weight of polar compounds.A "soft" ionization technique that typically keeps the molecular ion intact.Less fragmentation information compared to EI.
High-Resolution MS (HRMS) Exact mass and elemental composition.Provides unambiguous confirmation of the molecular formula.Requires more specialized instrumentation.
X-ray Crystallography: The Definitive 3D Structure

When a high-quality single crystal of the synthesized compound can be obtained, X-ray crystallography provides an unambiguous determination of its three-dimensional structure in the solid state.[11] This technique is the "gold standard" for structural validation.

Information Gained from X-ray Crystallography:

  • Connectivity: Confirms the exact bonding arrangement of all atoms.

  • Stereochemistry: Determines the absolute configuration of chiral centers.

  • Conformation: Reveals the spatial arrangement of the molecule, including the dihedral angle between the two aryl rings.

  • Intermolecular Interactions: Provides insights into how the molecules pack in the crystal lattice.

Experimental Protocol for Single-Crystal X-ray Diffraction:

  • Crystal Growth: High-quality single crystals are grown, typically by slow evaporation of a saturated solution.

  • Data Collection: The crystal is mounted on a diffractometer and irradiated with monochromatic X-rays. The diffraction pattern is recorded as the crystal is rotated.

  • Structure Solution and Refinement: The diffraction data is processed to generate an electron density map, from which the atomic positions are determined and refined.

Comparison with Other Techniques:

TechniqueInformation GainedStrengthsLimitations
X-ray Crystallography Absolute 3D structure in the solid state.Provides the most detailed and unambiguous structural information.[11]Requires a high-quality single crystal, which can be difficult to obtain. The solid-state conformation may not be the same as in solution.
NMR Spectroscopy Connectivity and structure in solution.Provides information about the structure and dynamics in a biologically relevant medium.Structure is inferred from indirect measurements (chemical shifts, coupling constants).
Mass Spectrometry Molecular weight and formula.Confirms the elemental composition.Provides no information about 3D structure or connectivity.

Conclusion: An Integrated Approach for Unwavering Confidence

The structural validation of compounds synthesized using (3,5-Dichloro-2-fluorophenyl)boronic acid is a non-trivial but essential task. A robust and reliable elucidation of the molecular structure can only be achieved through the thoughtful and combined application of NMR spectroscopy, mass spectrometry, and, when feasible, X-ray crystallography. Each technique provides a unique and complementary piece of the structural puzzle. By understanding the strengths and limitations of each method and by carefully interpreting the data in the context of the specific chemical features of these halogenated biaryl compounds, researchers can proceed with confidence in the integrity of their synthesized molecules, paving the way for successful downstream applications in drug discovery and materials science.

References

  • Bell, N. G. A., et al. (2022). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Royal Society of Chemistry. Available at: [Link]

  • AZoM. (2017). Using Benchtop 19F NMR to Evaluate Fluoroorganic Compounds. AZoM.com. Available at: [Link]

  • Royal Society of Chemistry. (n.d.). Monitoring of reversible boronic acid-diol interactions by fluorine NMR spectroscopy in aqueous media. Royal Society of Chemistry. Available at: [Link]

  • UC Santa Barbara. (n.d.). 19F Chemical Shifts and Coupling Constants. NMR Facility, UCSB Chemistry and Biochemistry. Available at: [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available at: [Link]

  • SLS Ireland. (n.d.). Phenylboronic acid, purum, >=9 | 78181-10G. SIGMA-ALDRICH. Available at: [Link]

  • Beilstein-Institut. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journal of Organic Chemistry. Available at: [Link]

  • Royal Society of Chemistry. (2013). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews. Available at: [Link]

  • Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Available at: [Link]

  • YouTube. (2022). Lec-27 || Mass Fragmentation Pattern in alcohols, phenols, cyclic alcohols & thio-alcohols. YouTube. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

  • AZoLifeSciences. (2023). X-ray Crystallography for Molecular Structure Determination. AZoLifeSciences. Available at: [Link]

  • MDPI. (2022). Spontaneous In-Source Fragmentation Reaction Mechanism and Highly Sensitive Analysis of Dicofol by Electrospray Ionization Mass Spectrometry. MDPI. Available at: [Link]

  • Preprints.org. (2025). The Challenging Complete and Detailed 1H and 13C NMR Assignment for Ent- Kaurenoic Acid, a Remark. Preprints.org. Available at: [Link]

  • MDPI. (n.d.). 1H- and 13C-NMR Analysis of a Series of 1,2-Diaryl-1H-4,5-dihydroimidazoles. MDPI. Available at: [Link]

Sources

Comparative

A Researcher's Guide to Assessing Electronic and Steric Effects of Substituents in Phenylboronic Acids

In the landscape of modern organic chemistry and drug development, phenylboronic acids are indispensable reagents, most notably for their role in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction. Their util...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of modern organic chemistry and drug development, phenylboronic acids are indispensable reagents, most notably for their role in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction. Their utility, however, extends far beyond this, encompassing applications as sensors, in bioconjugation, and as therapeutic agents. The reactivity, selectivity, and even the biological activity of a phenylboronic acid are intricately governed by the electronic and steric nature of the substituents on the phenyl ring. A thorough understanding and quantification of these effects are therefore paramount for researchers aiming to design novel reagents, optimize reaction conditions, and develop new therapeutics.

This guide provides a comprehensive overview of the principles and experimental methodologies for assessing the electronic and steric effects of substituents in phenylboronic acids. We will delve into the theoretical frameworks that underpin these effects and present detailed, field-proven protocols for their characterization.

The Interplay of Electronic and Steric Effects: A Theoretical Framework

The reactivity of a phenylboronic acid is fundamentally tied to the electron density at the boron center and the steric environment surrounding it. Substituents on the phenyl ring can modulate these properties through a combination of inductive and resonance (electronic) effects, as well as through-space (steric) interactions.[1][2]

Electronic Effects: These are broadly categorized as inductive and resonance effects. The inductive effect is the transmission of charge through a chain of atoms, while the resonance effect involves the delocalization of π-electrons through the aromatic system.[3] Electron-donating groups (EDGs) increase the electron density on the aromatic ring and at the boron atom, while electron-withdrawing groups (EWGs) decrease it.[4]

A powerful tool for quantifying these electronic effects is the Hammett equation :

log(k/k₀) = σρ or log(K/K₀) = σρ

where k or K is the rate or equilibrium constant for a reaction of a substituted phenylboronic acid, k₀ or K₀ is the constant for the unsubstituted parent compound, σ (sigma) is the substituent constant that depends only on the nature and position of the substituent, and ρ (rho) is the reaction constant that depends on the nature of the reaction.[5] A positive ρ value indicates that the reaction is accelerated by electron-withdrawing groups, while a negative ρ value signifies acceleration by electron-donating groups. The magnitude of ρ reflects the sensitivity of the reaction to substituent effects.[6] For the dissociation of phenylboronic acids, the Hammett reaction constant (ρ) has been determined to be around 2.06, indicating a significant influence of substituents on their acidity.[6][7]

Steric Effects: These arise from the spatial arrangement of atoms. Bulky substituents, particularly in the ortho position, can hinder the approach of reactants to the boronic acid moiety, thereby slowing down reaction rates.[2] Steric effects can also influence the conformation of the molecule and the stability of reaction intermediates.[8]

The Taft equation is a linear free-energy relationship used to quantify steric effects:

log(k/k₀) = ρσ + δEs

Here, ρ* and σ* are analogous to the Hammett parameters but for aliphatic systems, δ is a reaction constant reflecting the sensitivity to steric effects, and Es is the steric substituent constant.[9][10] More negative Es values correspond to greater steric hindrance.[10]

Experimental Methodologies for Characterization

A multi-faceted experimental approach is necessary to fully characterize the electronic and steric properties of substituted phenylboronic acids. The following sections detail key experimental protocols.

pKa Determination: A Window into Electronic Effects

The acidity of a phenylboronic acid (pKa) is a direct measure of the electron density at the boron atom. Electron-withdrawing groups stabilize the corresponding boronate anion, leading to a lower pKa (stronger acid), while electron-donating groups have the opposite effect.[3][11]

Experimental Protocol: Potentiometric Titration for pKa Determination

  • Preparation of Solutions:

    • Prepare a stock solution of the phenylboronic acid of interest (typically 1-10 mM) in a suitable solvent system. For many phenylboronic acids, a mixture of water and a co-solvent like acetonitrile or ethanol is necessary to ensure solubility.[12]

    • Prepare standardized solutions of a strong acid (e.g., 0.1 M HCl) and a strong base (e.g., 0.1 M NaOH).

  • Titration Setup:

    • Calibrate a pH meter with standard buffer solutions.

    • Place a known volume of the phenylboronic acid solution in a beaker with a magnetic stir bar.

    • Immerse the calibrated pH electrode and a temperature probe into the solution.

  • Titration Procedure:

    • Add small, precise aliquots of the standardized base to the stirred boronic acid solution.

    • Record the pH of the solution after each addition, allowing the reading to stabilize.

    • Continue the titration past the equivalence point.

  • Data Analysis:

    • Plot the pH of the solution as a function of the volume of base added.

    • The pKa can be determined from the pH at the half-equivalence point. For more accurate results, the data can be fitted to a suitable titration curve model.

Data Presentation:

Substituent (para-)pKaHammett Constant (σp)
-OCH₃9.25[12]-0.27
-CH₃~9.0-0.17
-H8.76[7]0.00
-F8.77[3]0.06
-Cl~8.60.23
-CN~7.80.66
-NO₂7.1[4]0.78

Note: pKa values can vary slightly depending on the experimental conditions (e.g., solvent, temperature). The Hammett constants are from established literature sources.

NMR Spectroscopy: Probing the Electronic Environment of Boron

Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹¹B NMR, is a powerful technique for directly probing the electronic environment of the boron atom. The chemical shift of the ¹¹B nucleus is highly sensitive to its hybridization state and the electron density around it.[13][14]

  • sp²-hybridized (trigonal planar) boronic acids typically exhibit broad signals in the downfield region (δ ≈ 26-30 ppm).[13]

  • sp³-hybridized (tetrahedral) boronate species, formed upon reaction with a Lewis base (e.g., hydroxide or a diol), show a sharper, upfield chemical shift (δ ≈ 1-7 ppm).[13]

Experimental Protocol: ¹¹B NMR for Hybridization State Analysis

  • Sample Preparation: Dissolve the phenylboronic acid in a suitable deuterated solvent (e.g., D₂O, CD₃OD, or a mixture) in an NMR tube.

  • Instrument Setup:

    • Use a high-field NMR spectrometer equipped with a broadband probe.

    • Tune the probe to the ¹¹B frequency.

  • Data Acquisition:

    • Acquire a one-dimensional ¹¹B NMR spectrum. Due to the quadrupolar nature of the ¹¹B nucleus, the signals can be broad, so a sufficient number of scans should be acquired to obtain a good signal-to-noise ratio.

  • pH-Dependent Studies: To observe the transition from the sp² to the sp³ state, ¹¹B NMR spectra can be acquired at different pH values. This can provide insights into the pKa of the boronic acid.[13][14]

G cluster_0 Low pH cluster_1 High pH sp2_Boronic_Acid sp² Boronic Acid (δ ≈ 26-30 ppm) sp3_Boronate sp³ Boronate (δ ≈ 1-7 ppm) sp2_Boronic_Acid->sp3_Boronate + OH⁻ sp3_Boronate->sp2_Boronic_Acid + H⁺

X-ray Crystallography: Visualizing Steric and Electronic Effects

Single-crystal X-ray diffraction provides precise information about the three-dimensional structure of phenylboronic acids in the solid state.[15] This technique can reveal:

  • Bond lengths and angles: Changes in the C-B bond length and the angles around the boron atom can reflect the electronic influence of substituents.

  • Molecular conformation: The dihedral angle between the phenyl ring and the boronic acid group can be influenced by steric hindrance from ortho-substituents.[12]

  • Intermolecular interactions: Crystal packing is dictated by intermolecular forces such as hydrogen bonding, which can be affected by the substituents.

Experimental Protocol: Single-Crystal X-ray Diffraction

  • Crystal Growth: High-quality single crystals are essential. This is often achieved by slow evaporation of a saturated solution of the phenylboronic acid in a suitable solvent (e.g., water, ethanol, or a mixture).

  • Data Collection: A suitable crystal is mounted on a goniometer and placed in a single-crystal X-ray diffractometer. The crystal is cooled to a low temperature (typically 100 K) to minimize thermal vibrations, and X-ray diffraction data are collected.[15]

  • Structure Solution and Refinement: The collected diffraction data are used to solve and refine the crystal structure, yielding a detailed model of the molecule's atomic positions.

G Crystal_Growth Crystal Growth (Slow Evaporation) Data_Collection X-ray Data Collection (Diffractometer) Crystal_Growth->Data_Collection Structure_Solution Structure Solution & Refinement Data_Collection->Structure_Solution Structural_Analysis Structural Analysis (Bond Lengths, Angles, Conformation) Structure_Solution->Structural_Analysis

Kinetic Studies of a Model Reaction: The Suzuki-Miyaura Coupling

The ultimate test of a substituent's effect is its impact on the rate of a chemical reaction. The Suzuki-Miyaura coupling is an excellent model system for this purpose.

Experimental Protocol: Kinetic Analysis of Suzuki-Miyaura Coupling

  • Reaction Setup:

    • In a reaction vessel, combine the aryl halide, the substituted phenylboronic acid, a palladium catalyst (e.g., Pd(OAc)₂ with a suitable ligand), and a base (e.g., K₂CO₃) in a suitable solvent (e.g., toluene/water).

    • Use an internal standard for quantitative analysis by GC or HPLC.

  • Monitoring the Reaction:

    • Maintain the reaction at a constant temperature.

    • At regular time intervals, withdraw aliquots from the reaction mixture, quench the reaction (e.g., by adding a cold solution of aqueous HCl), and extract the organic components.

    • Analyze the aliquots by GC or HPLC to determine the concentration of the product and the starting materials over time.

  • Data Analysis:

    • Plot the concentration of the product versus time to determine the initial reaction rate.

    • By comparing the initial rates for a series of substituted phenylboronic acids, a Hammett plot can be constructed to determine the ρ value for the reaction.

Expected Trends in Suzuki-Miyaura Coupling:

  • Electronic Effects: For the transmetalation step, which is often rate-limiting, electron-donating groups on the phenylboronic acid generally increase the reaction rate.[16][17] This is because they increase the nucleophilicity of the aryl group being transferred to the palladium center. Conversely, electron-withdrawing groups tend to decrease the rate.[17]

  • Steric Effects: Bulky ortho-substituents on the phenylboronic acid can significantly retard the reaction rate by sterically hindering the approach of the boronic acid to the palladium complex.

G Reaction_Setup Reaction Setup (Reagents, Catalyst, Solvent) Reaction_Monitoring Reaction Monitoring (Aliquots at Time Intervals) Reaction_Setup->Reaction_Monitoring Quenching Quenching & Extraction Reaction_Monitoring->Quenching Analysis GC/HPLC Analysis Quenching->Analysis Data_Plotting Data Plotting (Concentration vs. Time) Analysis->Data_Plotting Rate_Determination Initial Rate Determination Data_Plotting->Rate_Determination Hammett_Analysis Hammett Analysis (log(k/k₀) vs. σ) Rate_Determination->Hammett_Analysis

Conclusion

The systematic assessment of electronic and steric effects in phenylboronic acids is crucial for advancing their application in organic synthesis, materials science, and medicinal chemistry. By employing a combination of pKa determination, NMR spectroscopy, X-ray crystallography, and kinetic studies, researchers can gain a comprehensive understanding of how substituents dictate the properties and reactivity of these versatile molecules. The methodologies and principles outlined in this guide provide a robust framework for these investigations, enabling the rational design of next-generation phenylboronic acids with tailored functionalities.

References

  • ResearchGate. (n.d.). Effect of substituents on Suzuki-Miyaura reactions. Retrieved from [Link]

  • MDPI. (2022). Merging Electron Deficient Boronic Centers with Electron-Withdrawing Fluorine Substituents Results in Unique Properties of Fluorinated Phenylboronic Compounds. Retrieved from [Link]

  • MDPI. (2020). On the Computational Determination of the pKa of Some Arylboronic Acids. Retrieved from [Link]

  • ACS Publications. (2007). η2-dba Complexes of Pd(0): The Substituent Effect in Suzuki−Miyaura Coupling. Retrieved from [Link]

  • YouTube. (2021). 151 CHM2211 Steric Effects on Electrophilic Aromatic Substitution Reactions. Retrieved from [Link]

  • OSTI.GOV. (1976). Electron inductive effects in the radiolysis of substituted phenylboronic acid solutions. Retrieved from [Link]

  • Springer. (2020). Substituent effects and electron delocalization in five-membered N-heterocycles. Retrieved from [Link]

  • NIH. (2022). Acidity Constants of Boronic Acids as Simply as Possible: Experimental, Correlations, and Prediction. Retrieved from [Link]

  • ResearchGate. (2021). The influence of ortho-substituents on the properties of phenylboronic acids. Retrieved from [Link]

  • Wiley Online Library. (2018). Probing the Lewis Acidity of Boronic Acids through Interactions with Arene Substituents. Retrieved from [Link]

  • ACS Publications. (2023). Charge–Transfer Complexes and Fluorescence Modulation in Amide- and Carboxy-Substituted 2-Phenyl-1,3,2-benzodiazaboroles. Retrieved from [Link]

  • MDPI. (2023). Innovative Copper-Based Heterogeneous Catalyst for Chan–Lam Cross-Coupling. Retrieved from [Link]

  • NIH. (2022). In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. Retrieved from [Link]

  • ResearchGate. (2021). A comprehensive study on the impact of the substituent on pKa of phenylboronic acid in aqueous and non-aqueous solutions: A computational approach. Retrieved from [Link]

  • ACS Publications. (2023). Leveraging 11B NMR for Optimization of Boronic Acid–Diol Complexation: Insights for SERS-Based Diol Detection. Retrieved from [Link]

  • ResearchGate. (2010). Boronic acid building blocks: tools for sensing and separation. Retrieved from [Link]

  • MDPI. (2019). Structure and Properties of 1,3-Phenylenediboronic Acid: Combined Experimental and Theoretical Investigations. Retrieved from [Link]

  • NIH. (2010). A Solid-State 11B NMR and Computational Study of Boron Electric Field Gradient and Chemical Shift Tensors in Boronic Acids and Boronic Esters. Retrieved from [Link]

  • ACS Publications. (2013). Substituent Effects and pH Profiles for Stability Constants of Arylboronic Acid Diol Esters. Retrieved from [Link]

  • ResearchGate. (n.d.). Hammett plot of competitive reactions of phenylboronic acid with... Retrieved from [Link]

  • ResearchGate. (n.d.). 3,5-substituent effect on catalytic activities in Suzuki-Miyaura... Retrieved from [Link]

  • NIH. (2012). Synthesis of Sulfonamide- and Sulfonyl- Phenylboronic Acid Modified Silica Phases for Boronate Affinity Chromatography at Physiological pH. Retrieved from [Link]

  • MDPI. (2022). Acidity Constants of Boronic Acids as Simply as Possible: Experimental, Correlations, and Prediction. Retrieved from [Link]

  • ACS Publications. (2022). 11B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid–Diol Condensations. Retrieved from [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

  • ACS Publications. (2022). In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. Retrieved from [Link]

  • NIH. (2018). X-ray Crystallography Deciphers the Activity of Broad-Spectrum Boronic Acid β-Lactamase Inhibitors. Retrieved from [Link]

  • ACS Publications. (2017). The Substituent Effects of Suzuki Coupling in Aqueous Micelles. Retrieved from [Link]

  • ResearchGate. (2010). A Solid-State B-11 NMR and Computational Study of Boron Electric Field Gradient and Chemical Shift Tensors in Boronic Acids and Boronic Esters. Retrieved from [Link]

  • Science.gov. (n.d.). hammett substituent constants: Topics by Science.gov. Retrieved from [Link]

  • RSC Publishing. (2015). A simple and effective colorimetric technique for the detection of boronic acids and their derivatives. Retrieved from [Link]

  • RSC Publishing. (2022). Density-based quantification of steric effects: validation by Taft steric parameters from acid-catalyzed hydrolysis of esters. Retrieved from [Link]

  • MDPI. (2022). A 11B-NMR Method for the In Situ Monitoring of the Formation of Dynamic Covalent Boronate Esters in Dendrimers. Retrieved from [Link]

  • ACS Publications. (2002). A survey of Hammett substituent constants and resonance and field parameters. Retrieved from [Link]

  • AA Blocks. (2019). Chemistry Of Boronic Esters. Retrieved from [Link]

  • Dalal Institute. (n.d.). Taft Equation. Retrieved from [Link]

  • Slideshare. (2022). Steric parameters taft's steric factor (es). Retrieved from [Link]

  • Wikipedia. (n.d.). Hammett equation. Retrieved from [Link]

Sources

Validation

A Researcher's Guide to (3,5-Dichloro-2-fluorophenyl)boronic Acid: A Cost-Benefit Analysis in Synthesis

The strategic incorporation of highly substituted, electron-deficient phenyl rings is a cornerstone of modern medicinal chemistry and materials science. The 3,5-dichloro-2-fluorophenyl moiety, in particular, offers a uni...

Author: BenchChem Technical Support Team. Date: January 2026

The strategic incorporation of highly substituted, electron-deficient phenyl rings is a cornerstone of modern medicinal chemistry and materials science. The 3,5-dichloro-2-fluorophenyl moiety, in particular, offers a unique electronic and steric profile, making it a valuable building block for creating novel pharmaceuticals and agrochemicals.[1] (3,5-Dichloro-2-fluorophenyl)boronic acid is the primary reagent for introducing this fragment via palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling.

This guide provides a comprehensive cost-benefit analysis of employing this specialized boronic acid. We will delve into its reactivity, weigh its advantages against its inherent costs and challenges, compare it to viable alternatives, and provide a robust experimental protocol for its successful application.

Part 1: Profiling (3,5-Dichloro-2-fluorophenyl)boronic Acid

The utility and challenges of this reagent are dictated by the three substituents on the phenyl ring. Understanding their interplay is critical for predicting its behavior.

The "Benefit": Enhanced Reactivity from Ortho-Fluorine

The defining feature of this reagent is the fluorine atom positioned ortho to the boronic acid group. While fluorine is the most electronegative element, its effect in this position is multifaceted.

  • Increased Lewis Acidity: The strong electron-withdrawing nature of the two chlorine atoms and the fluorine atom increases the Lewis acidity of the boron center.[2][3][4] This is a significant advantage.

  • Accelerated Transmetalation: In the Suzuki-Miyaura catalytic cycle, the transmetalation step (transfer of the aryl group from boron to palladium) is often rate-limiting. The increased electrophilicity of the boron atom and the potential for stabilizing interactions facilitate a faster transfer, which can lead to higher reaction efficiency and shorter reaction times.[5] Research on polyfluorophenylboronic acids has shown that ortho-fluorine substituents can dramatically accelerate this step.[6]

The "Cost": Instability and Synthetic Complexity

The same electronic factors that enhance reactivity also introduce significant challenges, which represent the primary "cost" of using this reagent.

  • Propensity for Protodeboronation: Electron-deficient arylboronic acids are highly susceptible to protodeboronation, a process where the carbon-boron bond is cleaved by a proton source, typically under basic aqueous conditions.[6][7] This side reaction consumes the reagent and reduces the yield of the desired coupled product. The di-ortho-substituted nature (chlorine and fluorine) of this specific reagent can exacerbate this instability.[8] Careful selection of mild bases and reaction conditions is therefore paramount.

  • High Relative Cost: (3,5-Dichloro-2-fluorophenyl)boronic acid is a specialty chemical. Its synthesis is non-trivial, likely starting from precursors like 1,3-dichloro-2-fluorobenzene[1][9], which itself requires a multi-step synthesis, or via a directed ortho-metalation/borylation sequence on a complex precursor. This synthetic complexity translates to a significantly higher purchase price compared to simpler, commercially available boronic acids.

Part 2: Comparative Analysis with Alternative Reagents

The decision to use (3,5-Dichloro-2-fluorophenyl)boronic acid should be made after considering available alternatives. The optimal choice depends on whether the specific substitution pattern is a "must-have" for the target molecule or if a similar electronic profile would suffice.

ReagentKey Structural DifferenceRelative CostKey AdvantagesKey Disadvantages
(3,5-Dichloro-2-fluorophenyl)boronic acid Target ReagentHighIntroduces the precise, highly functionalized moiety. Ortho-fluorine may accelerate coupling.High cost. Prone to protodeboronation under basic conditions.[6][8]
(3,5-Dichlorophenyl)boronic acid Lacks the 2-fluoro substituent.LowSignificantly lower cost. More stable against protodeboronation. Readily available.Slower transmetalation rate in Suzuki coupling. Lacks the specific steric and electronic effects of the fluorine atom.
(2-Fluorophenyl)boronic acid Lacks the two chloro substituents.LowInexpensive. Provides the ortho-fluorine for potentially accelerated coupling.Dramatically different electronic profile (less electron-deficient).
(3,5-Difluorophenyl)boronic acid Replaces chloro groups with fluoro groups.ModerateStill highly electron-deficient. Commercially available.Different halogen substitution may alter biological activity or material properties.
Potassium (3,5-Dichloro-2-fluorophenyl)trifluoroborate Trifluoroborate salt alternative.HighOften more stable to storage and air than the corresponding boronic acid. Slow release of boronic acid in situ can suppress side reactions like protodeboronation.Requires specific activation (e.g., with a fluoride source or aqueous base) for transmetalation.[10]
MIDA Boronate Ester N-methyliminodiacetic acid protected ester.HighExceptionally stable to a wide range of reaction conditions, including chromatography. Allows for iterative cross-coupling strategies.Requires a dedicated deprotection step (typically aqueous base) to release the active boronic acid for coupling.
Part 3: Decision-Making Workflow

To assist researchers in selecting the appropriate reagent, the following workflow outlines the key decision points in a cost-benefit framework.

G start Start: Need to synthesize an Ar-(3,5-dichloro-2-fluorophenyl) compound q1 Is the precise 2-fluoro, 3,5-dichloro substitution pattern essential for the target's activity or properties? start->q1 reagent Use (3,5-Dichloro-2-fluorophenyl)boronic acid q1->reagent Yes q3 Is cost the primary constraint? q1->q3 No/Flexible q2 Are you experiencing significant protodeboronation or low yields? reagent->q2 alternative_reagent Consider a more stable alternative: - Potassium Trifluoroborate Salt - MIDA Boronate Ester q2->alternative_reagent Yes end Proceed with optimized synthesis q2->end No alternative_reagent->end q3->reagent No cheaper_analog Evaluate a simpler, cheaper analog: - (3,5-Dichlorophenyl)boronic acid - (3,5-Difluorophenyl)boronic acid q3->cheaper_analog Yes cheaper_analog->end

Caption: Step-by-step workflow for the Suzuki-Miyaura coupling reaction.

Procedure:

  • Vessel Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-bromoanisole (1.0 equiv.), (3,5-dichloro-2-fluorophenyl)boronic acid (1.2 equiv.), and the [G3-XPhos] Palladium Precatalyst (0.02 equiv.).

  • Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with argon gas. Repeat this cycle three times to ensure an inert atmosphere.

  • Solvent/Base Addition: Through the septum, add degassed 1,4-dioxane and the degassed aqueous K₃PO₄ solution via syringe. A solvent ratio of 4:1 dioxane:water is a good starting point.

  • Reaction: Place the sealed flask in a preheated oil bath at the desired temperature (start with a moderate temperature, e.g., 60 °C, and increase if necessary). Stir vigorously.

  • Monitoring: Monitor the reaction progress by taking small aliquots and analyzing via TLC or LC-MS until the starting aryl bromide is consumed. Due to the risk of protodeboronation, shorter reaction times are preferable.

  • Work-up: Once the reaction is complete, cool the flask to room temperature. Dilute the mixture with ethyl acetate and water.

  • Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with ethyl acetate.

  • Drying and Concentration: Combine all organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl product.

Conclusion

(3,5-Dichloro-2-fluorophenyl)boronic acid is a powerful but demanding synthetic building block. Its primary benefit is the ability to introduce a unique, electron-deficient aryl moiety, with an ortho-fluorine substituent that can enhance coupling reactivity. The significant costs are its high financial price and its inherent instability, which manifests as a susceptibility to protodeboronation that can diminish yields and complicate optimization.

For researchers in drug development and materials science, the decision hinges on the indispensability of the target structure. If the 3,5-dichloro-2-fluorophenyl fragment is essential, the cost and optimization challenges are justifiable. However, if the goal is simply to introduce an electron-deficient ring, cheaper and more stable analogs should be evaluated first. For challenging couplings where the boronic acid proves too unstable, transitioning to its corresponding trifluoroborate salt or MIDA boronate ester represents a sound, albeit still costly, alternative strategy.

References

  • 1,3-Dichloro-2-Fluorobenzene: Properties, Uses, and Synthesis. (2023). A professional overview of the starting material for the boronic acid. Available at: [Link]

  • Acid-promoted metal-free protodeboronation of arylboronic acids. (2017). Royal Society of Chemistry. Discusses the mechanism of boronic acid decomposition. Available at: [Link]

  • Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. (2022). ACS Publications. Details the kinetics and pathways of protodeboronation. Available at: [Link]

  • Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. (2017). Journal of the American Chemical Society. A detailed mechanistic study on the instability of electron-deficient arylboronic acids. Available at: [Link]

  • Base-Promoted Protodeboronation of 2,6-Disubstituted Arylboronic Acids. (2014). ResearchGate. Highlights the instability of di-ortho-substituted arylboronic acids. Available at: [Link]

  • Protodeboronation. (N.d.). Organic Chemistry Portal. A summary of methods for protodeboronation. Available at: [Link]

  • The ortho-substituent on 2,4-bis(trifluoromethyl)phenylboronic acid catalyzed dehydrative condensation between carboxylic acids and amines. (2015). Royal Society of Chemistry. Discusses the role of ortho-substituents on boronic acid reactivity. Available at: [Link]

  • (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity. (2021). National Institutes of Health (PMC). Discusses the electronic effects of fluorine-containing substituents. Available at: [Link]

  • (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity. (2021). Semantic Scholar. A duplicate of the NIH source, useful for cross-verification. Available at: [Link]Phenylboronic-Acids:-Structures%2C-Adamczyk-Wo%C5%BAniak-Lech/12c1a84f47985dd6895313a48e8940562e20551c)

  • Preparation method of 5-bromo-1,3-dichloro-2-fluorobenzene. (2014). Google Patents. Patent describing the synthesis of a closely related structure.
  • Influence of fluorine substituents on the properties of phenylboronic compounds. (2017). Sci-Hub. A review on the effects of fluorine on phenylboronic acids. Available at: [Link]

  • ortho-Substituted fluorescent aryl monoboronic acid displays physiological binding of D-glucose. (2011). ResearchGate. Discusses the impact of ortho-substituents on boronic acid properties. Available at: [Link]

  • Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. (2019). National Institutes of Health (PMC). General review on the importance and synthesis of boronic acids. Available at: [Link]

  • Suzuki Coupling. (N.d.). Organic Chemistry Portal. A general overview of the Suzuki-Miyaura reaction mechanism. Available at: [Link]

  • Which boronic acids are used most frequently for synthesis of bioactive molecules? (2023). ChemRxiv. Provides context on the use of boronic acids in medicinal chemistry. Available at: [Link]

Sources

Comparative

A Comparative Guide to the Kinetic Performance of (3,5-Dichloro-2-fluorophenyl)boronic Acid in Suzuki-Miyaura Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern synthetic chemistry, the Suzuki-Miyaura cross-coupling reaction stands as a cornerstone for the formation of carbon-carbon bonds,...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, the Suzuki-Miyaura cross-coupling reaction stands as a cornerstone for the formation of carbon-carbon bonds, particularly in the synthesis of complex biaryl and heteroaryl structures that are prevalent in pharmaceuticals and functional materials. The kinetic profile of this reaction is exquisitely sensitive to the electronic and steric nature of the coupling partners. This guide provides an in-depth comparative analysis of the kinetic performance of (3,5-Dichloro-2-fluorophenyl)boronic acid, a substrate of increasing interest due to the unique properties conferred by its polyhalogenated structure. We will delve into the mechanistic underpinnings of its reactivity, benchmark its performance against other boronic acids, and provide a robust experimental protocol for its kinetic evaluation.

The Decisive Role of Substituents in the Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura reaction proceeds through a catalytic cycle involving a palladium catalyst, which cycles between Pd(0) and Pd(II) oxidation states.[1] The three key elementary steps are oxidative addition, transmetalation, and reductive elimination.[1] The overall reaction rate is determined by the slowest of these steps, and the electronic and steric properties of the boronic acid primarily influence the transmetalation step.

The (3,5-Dichloro-2-fluorophenyl)boronic acid possesses a unique substitution pattern that significantly impacts its reactivity:

  • Inductive Effects: The two chlorine atoms and the fluorine atom are strongly electron-withdrawing, which increases the Lewis acidity of the boron center.[2] This enhanced acidity can facilitate the formation of the boronate species, which is the active nucleophile in the transmetalation step.[2]

  • Steric Hindrance: The presence of a fluorine atom in the ortho position and two chlorine atoms in the meta positions introduces considerable steric bulk around the boronic acid moiety. This steric hindrance can influence the approach of the boronic acid to the palladium center, potentially slowing down the transmetalation step.[3]

The interplay of these electronic and steric effects determines the overall kinetic profile of cross-coupling reactions involving (3,5-Dichloro-2-fluorophenyl)boronic acid.

Suzuki-Miyaura Catalytic Cycle cluster_0 Catalytic Cycle Pd(0)L2 Pd(0)L2 Ar-Pd(II)-X(L2) Ar-Pd(II)-X(L2) Pd(0)L2->Ar-Pd(II)-X(L2) Oxidative Addition (Ar-X) Ar-Pd(II)-Ar'(L2) Ar-Pd(II)-Ar'(L2) Ar-Pd(II)-X(L2)->Ar-Pd(II)-Ar'(L2) Transmetalation (Ar'-B(OH)2 + Base) Ar-Pd(II)-Ar'(L2)->Pd(0)L2 Reductive Elimination Coupled Product Coupled Product Ar-Pd(II)-Ar'(L2)->Coupled Product Ar-Ar'

Figure 1: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Comparative Kinetic Performance of Boronic Acids

The reactivity of a boronic acid in a Suzuki-Miyaura coupling is a function of its ability to undergo transmetalation. The table below provides a qualitative comparison of the expected kinetic performance of (3,5-Dichloro-2-fluorophenyl)boronic acid against other common boronic acids.

Boronic AcidKey FeaturesExpected Impact on Transmetalation RateOverall Kinetic Profile
Phenylboronic Acid Unsubstituted aromatic ring.Baseline reactivity.Moderate
4-Methoxyphenylboronic Acid Electron-donating methoxy group.Slower due to decreased Lewis acidity.Slower than phenylboronic acid.
4-Nitrophenylboronic Acid Electron-withdrawing nitro group.Faster due to increased Lewis acidity.Faster than phenylboronic acid.
(2-Fluorophenyl)boronic Acid Ortho-fluoro substituent.Increased Lewis acidity, potential for steric hindrance.Generally faster than phenylboronic acid, but can be substrate-dependent.
(3,5-Dichlorophenyl)boronic Acid Two electron-withdrawing chloro groups.Significantly increased Lewis acidity.Expected to be significantly faster than phenylboronic acid.
(3,5-Dichloro-2-fluorophenyl)boronic Acid Strong electron-withdrawing groups and ortho-fluoro steric hindrance.Very high Lewis acidity, but potentially slowed by steric hindrance.Complex; likely faster than phenylboronic acid but may be slower than non-ortho-substituted polychlorinated boronic acids.

Experimental Protocol for Kinetic Analysis

To quantitatively assess the kinetic performance of (3,5-Dichloro-2-fluorophenyl)boronic acid, a well-designed kinetic experiment is essential. The following protocol outlines a robust methodology for such a study.

I. Materials and Reagents
  • (3,5-Dichloro-2-fluorophenyl)boronic acid

  • Aryl halide (e.g., 4-bromoanisole)

  • Palladium catalyst (e.g., Pd(PPh₃)₄ or a pre-catalyst like Pd₂(dba)₃ with a suitable ligand)

  • Ligand (e.g., triphenylphosphine or a more electron-rich and bulky ligand like SPhos)[4]

  • Base (e.g., K₂CO₃ or K₃PO₄)[2]

  • Solvent (e.g., a mixture of dioxane and water)[2]

  • Internal standard for chromatographic analysis (e.g., biphenyl)

  • Anhydrous solvents and reagents

II. Experimental Setup

The reaction should be carried out in a temperature-controlled reaction vessel, such as a jacketed reactor or a reaction block with precise temperature control. In-situ monitoring is highly recommended to obtain accurate kinetic data. Techniques such as gas chromatography (GC), high-performance liquid chromatography (HPLC) with an autosampler, or in-situ spectroscopic methods (e.g., ReactIR or Raman spectroscopy) can be employed.

Kinetic Study Workflow cluster_prep Preparation cluster_reaction Reaction & Monitoring cluster_analysis Data Analysis Reagent_Prep Prepare stock solutions of all reagents Reactor_Setup Set up temperature-controlled reactor with in-situ probe or autosampler Reagent_Prep->Reactor_Setup Initiation Charge reactor with aryl halide, base, solvent, and internal standard Reactor_Setup->Initiation Equilibration Equilibrate to desired temperature Initiation->Equilibration Injection Inject catalyst and boronic acid solutions to start the reaction Equilibration->Injection Data_Acquisition Monitor reaction progress over time by taking aliquots or using in-situ probe Injection->Data_Acquisition Concentration_Plot Plot concentration of reactants and products vs. time Data_Acquisition->Concentration_Plot Initial_Rates Determine initial reaction rates Concentration_Plot->Initial_Rates Rate_Law Determine reaction orders and rate constant Initial_Rates->Rate_Law

Figure 2: Workflow for a kinetic study of a Suzuki-Miyaura cross-coupling reaction.
III. Step-by-Step Procedure
  • Preparation of Stock Solutions: Prepare stock solutions of the aryl halide, (3,5-Dichloro-2-fluorophenyl)boronic acid, base, and internal standard in the chosen solvent to ensure accurate and reproducible concentrations.

  • Reaction Setup: In a nitrogen-purged, temperature-controlled reactor, add the aryl halide stock solution, the base, and the internal standard stock solution.

  • Temperature Equilibration: Bring the reaction mixture to the desired temperature (e.g., 80 °C) and allow it to equilibrate.

  • Reaction Initiation: Initiate the reaction by adding the palladium catalyst and the (3,5-Dichloro-2-fluorophenyl)boronic acid stock solution. Start data acquisition immediately.

  • Monitoring: At regular intervals, withdraw aliquots from the reaction mixture, quench them (e.g., with a cooled solution of an acid), and analyze by GC or HPLC. If using in-situ monitoring, record spectra at regular time points.

  • Data Analysis:

    • Plot the concentrations of the starting materials and the product as a function of time.

    • Determine the initial rate of the reaction from the initial slope of the product concentration versus time curve.

    • To determine the reaction order with respect to each reactant, systematically vary the initial concentration of one reactant while keeping the others constant and measure the initial rate.

    • From the determined reaction orders, establish the rate law and calculate the rate constant.

Conclusion

The kinetic behavior of (3,5-Dichloro-2-fluorophenyl)boronic acid in Suzuki-Miyaura cross-coupling reactions is governed by a delicate balance between the strong electron-withdrawing effects of its halogen substituents, which enhance its Lewis acidity, and the steric hindrance imposed by the ortho-fluorine atom. While a definitive quantitative assessment requires dedicated kinetic studies as outlined in this guide, a qualitative comparison with other boronic acids suggests a complex but likely enhanced reactivity profile. Understanding these kinetic nuances is paramount for researchers aiming to leverage the unique properties of this and other polyhalogenated building blocks in the synthesis of novel and functional molecules.

References

  • Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 1995 , 95 (7), 2457–2483. [Link]

  • Billingsley, K. L.; Buchwald, S. L. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition, 2008 , 47 (26), 4849–4852. [Link]

  • Thomas, A. A.; Wang, H.; Zompa, M. A.; Abboud, K. A.; Schanze, K. S. Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. Organic Letters, 2016 , 18 (17), 4440–4443. [Link]

  • Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

  • Organic Syntheses. Anhydrous, Homogeneous, Suzuki-Miyaura Cross-Coupling of Boronic Esters using Potassium Trimethylsilanolate. Organic Syntheses, 2020 , 97, 245-261. [Link]

  • Zhdankin, V. V.; Stang, P. J. Chemistry of Polyvalent Iodine. Chemical Reviews, 2008 , 108 (12), 5299–5358. [Link]

  • Kohlmann, J.; Braun, T.; Laubenstein, R.; Herrmann, R. Suzuki–Miyaura Cross‐Coupling Reactions of Highly Fluorinated Arylboronic Esters: Catalytic Studies and Stoichiometric Model Reactions on the Transmetallation Step. Chemistry – A European Journal, 2017 , 23 (50), 12218–12232. [Link]

  • Hansch, C.; Leo, A.; Taft, R. W. A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews, 1991 , 91 (2), 165–195. [Link]

  • Chemistry LibreTexts. The Hammett Equation. [Link]

  • YouTube. A Survey of Hammett Substituent Constants. [Link]

  • MDPI. Recent Advances in Metal-Catalyzed Alkyl–Boron (C(sp3)–C(sp2)) Suzuki-Miyaura Cross-Couplings. Molecules, 2020 , 25 (5), 1198. [Link]

  • National Institutes of Health. Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters. [Link]

  • National Institutes of Health. Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis. [Link]

  • Dalton Transactions. Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction. [Link]

  • Chemical Science. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. [Link]

  • National Institutes of Health. SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Senior Scientist's Guide to the Proper Disposal of (3,5-Dichloro-2-fluorophenyl)boronic acid

As researchers and drug development professionals, our work with novel chemical entities demands the highest standards of safety and environmental stewardship. The proper handling and disposal of reagents like (3,5-Dichl...

Author: BenchChem Technical Support Team. Date: January 2026

As researchers and drug development professionals, our work with novel chemical entities demands the highest standards of safety and environmental stewardship. The proper handling and disposal of reagents like (3,5-Dichloro-2-fluorophenyl)boronic acid are not mere regulatory hurdles; they are integral components of rigorous scientific practice. This guide provides a comprehensive, experience-driven framework for managing this compound from the moment it is deemed waste to its final, secure disposal, ensuring the safety of laboratory personnel and compliance with environmental regulations.

Hazard Assessment: The Foundation of Safe Disposal

Table 1: Hazard Profile and Chemical Identifiers

PropertyInformationSource(s)
Chemical Name (3,5-Dichloro-2-fluorophenyl)boronic acidN/A
CAS Number 2048237-95-0[2]
Molecular Formula C₆H₄BCl₂FO₂[3]
Primary Hazards Causes skin irritation (H315), Causes serious eye irritation (H319), May cause respiratory irritation (H335).[1]
Additional Concerns As a halogenated organic compound, requires specific waste stream segregation.[4] Boronic acids, as a class, may pose risks to fertility or unborn children.
Regulatory Status Must be treated as hazardous waste under the Resource Conservation and Recovery Act (RCRA) guidelines enforced by the U.S. EPA.[5][6]

The causality behind these classifications is clear: the acidic nature of the boronic acid functional group, combined with the reactive halogen substituents on the phenyl ring, contributes to its irritant effects. Consequently, all waste streams containing this compound must be presumed hazardous and handled accordingly.

Personal Protective Equipment (PPE): A Non-Negotiable Protocol

Direct exposure is the most immediate risk to laboratory personnel. The selection and proper use of PPE are critical to mitigate this risk. This is not just a recommendation but a mandatory practice grounded in OSHA's Laboratory Standard (29 CFR 1910.1450).[7]

  • Hand Protection : Wear chemical-resistant nitrile gloves. Always inspect gloves before use and use proper removal techniques to avoid skin contact.[1] Dispose of contaminated gloves as hazardous waste.

  • Eye and Face Protection : Use chemical safety goggles that meet OSHA's eye and face protection regulations.[8] If there is a splash hazard, a face shield should be worn in addition to goggles.

  • Body Protection : A standard laboratory coat must be worn to protect skin and clothing.[9] Ensure it is fully buttoned.

  • Respiratory Protection : All handling of the solid compound or solutions that could produce aerosols or vapors must be conducted within a certified chemical fume hood to prevent respiratory irritation.[1][4]

Waste Segregation & Containerization: Preventing Dangerous Reactions

Improper segregation is a primary cause of laboratory incidents. Mixing incompatible waste streams can lead to violent reactions, the release of toxic gases, or fires.[10] The guiding principle is to isolate halogenated organic waste from all other chemical waste streams.

All waste containing (3,5-Dichloro-2-fluorophenyl)boronic acid must be collected in a designated hazardous waste container that is:

  • Compatible : Use high-density polyethylene (HDPE) or glass containers. Avoid metal containers for acidic waste.[11]

  • Secure : The container must have a tightly sealing lid to prevent leaks or the release of vapors.[5][12]

  • Clearly Labeled : The label must, at a minimum, include the words "Hazardous Waste," the full chemical name "(3,5-Dichloro-2-fluorophenyl)boronic acid," and an accurate list of any other chemical constituents (e.g., solvents).[12][13]

The following diagram outlines the critical decision-making process for proper waste segregation.

G start Waste Generation (3,5-Dichloro-2-fluorophenyl)boronic acid waste_type Determine Waste Form start->waste_type solid_node Solid Waste (Expired Reagent, Contaminated PPE, Weigh Paper, Silica Gel) waste_type->solid_node Solid liquid_node Liquid Waste (Reaction Mixtures, Solvent Rinses, Aqueous Extracts) waste_type->liquid_node Liquid solid_container Designated Container: 'HALOGENATED ORGANIC SOLID WASTE' solid_node->solid_container liquid_type Determine Solvent Type liquid_node->liquid_type organic_container Designated Container: 'HALOGENATED ORGANIC LIQUID WASTE' liquid_type->organic_container Organic Solvent aqueous_container Designated Container: 'AQUEOUS WASTE (with Halogenated Organics)' liquid_type->aqueous_container Aqueous Solution

Figure 1: Waste Segregation Decision Workflow. This diagram illustrates the necessary steps to correctly segregate waste streams containing (3,5-Dichloro-2-fluorophenyl)boronic acid.

Step-by-Step Disposal Procedures

The following protocols provide clear, actionable steps for managing different forms of waste generated in the laboratory.

Protocol A: Disposal of Uncontaminated Solid Waste

This procedure applies to expired or unused (3,5-Dichloro-2-fluorophenyl)boronic acid in its original container or as a solid residue.

  • Work Area Preparation : Ensure you are working within a certified chemical fume hood.

  • Container Labeling : Pre-label a designated "Halogenated Organic Solid Waste" container according to the guidelines in Section 3.

  • Transfer : Carefully transfer the solid waste into the designated waste container using a spatula or scoop. Avoid creating dust.[14]

  • Decontamination : Decontaminate the spatula and any surfaces with an appropriate solvent (e.g., acetone). Dispose of the contaminated cleaning materials (e.g., wipes) into the same solid waste container.

  • Sealing : Securely close the waste container.

  • Storage : Store the container in a designated satellite accumulation area away from incompatible materials, heat, and ignition sources.[5][11]

Protocol B: Disposal of Contaminated Materials and Solutions

This procedure applies to contaminated labware (gloves, pipettes, wipes), reaction mixtures, and solvent rinses.

  • Solid Contaminated Waste :

    • Place all contaminated disposable items, such as gloves, weigh paper, and plastic pipettes, directly into the "Halogenated Organic Solid Waste" container.

    • Do not dispose of sharps (needles, broken glass) in this container. Sharps must be placed in a designated, puncture-proof sharps container.[12][13]

  • Liquid Waste (Organic Solvents) :

    • Collect all organic solvent rinses and reaction mixtures containing the title compound in a designated "Halogenated Organic Liquid Waste" container.[4]

    • Use a funnel to prevent spills. Do not fill the container beyond 90% capacity.[11]

    • Keep the container closed when not in use.

  • Liquid Waste (Aqueous Solutions) :

    • Boronic acids can be converted to water-soluble boronate salts by washing with a basic solution (e.g., 1M NaOH).[15] This is often used during reaction workups.

    • CRITICAL : This aqueous layer is now considered hazardous waste. It must NOT be poured down the drain.[10][16]

    • Collect all aqueous washes and extracts in a designated "Aqueous Waste (with Halogenated Organics)" container.

Emergency Procedures for Spills and Exposures

Preparedness is key to mitigating the harm from an accidental release.

  • Small Spill (Solid) :

    • Evacuate personnel from the immediate area.

    • Wearing appropriate PPE, gently cover the spill with an absorbent material to avoid raising dust.

    • Carefully scoop the material into the designated solid hazardous waste container.

    • Clean the area with soap and water. Dispose of all cleanup materials as hazardous waste.

  • Personal Exposure :

    • Skin Contact : Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[8] Remove contaminated clothing. Seek medical attention if irritation persists.

    • Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and easy to do.[1] Seek immediate medical attention.

    • Inhalation : Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[8]

Conclusion

The responsible management of (3,5-Dichloro-2-fluorophenyl)boronic acid waste is a direct reflection of a laboratory's commitment to safety and scientific excellence. By integrating the principles of hazard assessment, proper PPE usage, stringent waste segregation, and adherence to established disposal protocols, researchers can ensure they are protecting themselves, their colleagues, and the environment. These procedures should be incorporated into your laboratory's Chemical Hygiene Plan and reviewed regularly.[7]

References

  • Lab Alley. (n.d.). How To Safely Dispose of Boric Acid. Retrieved from [Link]

  • US Bio-Clean. (n.d.). OSHA Compliance For Laboratories. Retrieved from [Link]

  • Chemtalk. (2022). Boric acid. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Proper Handling of Hazardous Waste Guide. Retrieved from [Link]

  • Needle.Tube. (n.d.). Are There Specific Regulations for Disposing of Chemical Waste in a Lab. Retrieved from [Link]

  • U.S. Occupational Safety and Health Administration. (n.d.). Laboratory Safety Guidance. Retrieved from [Link]

  • MED-FLEX. (n.d.). Are You In Compliance With Proper Lab Waste Disposal Regulations? Retrieved from [Link]

  • A-State Knowledge Base. (n.d.). Hazardous Waste Management. Retrieved from [Link]

  • American Chemical Society. (n.d.). Hazardous Waste and Disposal. Retrieved from [Link]

  • GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Hazardous Waste. Retrieved from [Link]

  • ESPI Metals. (n.d.). Boron - ESPI Metals Safety Data Sheet. Retrieved from [Link]

  • Purdue University. (n.d.). Boron Tribromide Standard Operating Procedure. Retrieved from [Link]

  • Science Ready. (n.d.). Safe Handing & Disposal of Organic Substances – HSC Chemistry. Retrieved from [Link]

  • Reddit. (2017, June 2). Trying to remove a boronic acid in a workup. Help!. Retrieved from [Link]

  • HSC Chemistry. (2025, March 4). Safe Laboratory Practices: Handling and Disposing of Organic Substances. Retrieved from [Link]

Sources

Handling

Comprehensive Safety Guide: Personal Protective Equipment for Handling (3,5-Dichloro-2-fluorophenyl)boronic acid

This guide provides essential safety protocols, personal protective equipment (PPE) requirements, and operational plans for the safe handling and disposal of (3,5-Dichloro-2-fluorophenyl)boronic acid. Designed for resear...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides essential safety protocols, personal protective equipment (PPE) requirements, and operational plans for the safe handling and disposal of (3,5-Dichloro-2-fluorophenyl)boronic acid. Designed for researchers, scientists, and drug development professionals, this document synthesizes technical data with field-proven practices to ensure a safe laboratory environment. Adherence to these guidelines is critical for minimizing exposure risk and maintaining regulatory compliance.

Hazard Identification and Risk Assessment

(3,5-Dichloro-2-fluorophenyl)boronic acid, like many substituted phenylboronic acids, is a reactive chemical that requires careful handling. While a specific Safety Data Sheet (SDS) for this exact compound is not available from the provided search results, a composite hazard profile can be established from analogous boronic acid compounds. The primary risks are associated with its irritant and potentially toxic properties, particularly when handled as a fine powder.

The boronic acid functional group can cause irritation, and the halogenated phenyl ring may contribute to its reactivity and toxicity. The primary routes of occupational exposure are inhalation of dust, skin contact, and eye contact.

Table 1: Composite Hazard Profile of Substituted Phenylboronic Acids

Hazard Classification GHS Hazard Statement Key Risks Representative Sources
Acute Oral Toxicity H302: Harmful if swallowed Ingestion may cause gastrointestinal irritation with nausea and vomiting.[1][2] [2][3]
Skin Irritation H315: Causes skin irritation Prolonged or repeated contact can lead to skin irritation and dermatitis.[1][4] [5][6][7]
Serious Eye Irritation H319: Causes serious eye irritation Direct contact with dust or solutions can cause significant eye irritation, redness, and pain.[1][8] [5][6][7]

| Respiratory Irritation | H335: May cause respiratory irritation | Inhalation of dust is a primary concern and can irritate the nose, throat, and lungs, leading to coughing and soreness.[1][4][8] |[1][2][6] |

Core Personal Protective Equipment (PPE) Requirements

A multi-layered PPE strategy is essential to create a robust barrier against chemical exposure. The selection of PPE must be based on a thorough risk assessment of the specific procedures being performed.

Table 2: Recommended PPE for Handling (3,5-Dichloro-2-fluorophenyl)boronic acid

PPE Category Specification Rationale and Best Practices
Eye/Face Protection Chemical safety goggles (ANSI Z87 certified) or a full-face shield.[1] Standard safety glasses are insufficient. Goggles provide a full seal to protect against fine dust particles and splashes. A face shield should be worn over goggles when handling larger quantities or when there is a significant splash risk.[9]
Hand Protection Chemically resistant gloves (e.g., Nitrile). Nitrile gloves provide adequate protection against incidental contact. Always inspect gloves for tears or holes before use.[10] If direct or prolonged contact is anticipated, consult glove manufacturer data. Contaminated gloves must be disposed of as hazardous waste.
Body Protection Flame-resistant laboratory coat (fully buttoned), long pants, and fully enclosed, closed-toe shoes.[11] A lab coat protects skin and personal clothing from contamination.[11] Long pants and closed-toe shoes ensure no skin is exposed, protecting against spills and falling objects.[11] For large-scale operations, a chemical-resistant apron is also recommended.

| Respiratory Protection | Use within a certified chemical fume hood. A NIOSH-approved respirator may be required in specific situations.[1] | The primary method of respiratory protection is an engineering control. All handling of solid (3,5-Dichloro-2-fluorophenyl)boronic acid that may generate dust must be performed in a fume hood to minimize inhalation.[1] If a fume hood is not available or if exposure limits are exceeded, a NIOSH-approved respirator (e.g., N95 or higher) is required.[1] |

Procedural Guidance for Safe Handling

A systematic workflow is crucial for minimizing risk. The following steps provide a clear operational plan for handling (3,5-Dichloro-2-fluorophenyl)boronic acid.

Step-by-Step Handling Protocol
  • Preparation and Workspace Setup:

    • Confirm that a certified chemical fume hood is operational.

    • Ensure the workspace is clean and uncluttered.

    • Verify the location and functionality of the nearest eyewash station and safety shower.[1][9]

    • Assemble all necessary equipment and reagents before introducing the boronic acid.

  • Donning PPE:

    • Put on the lab coat, ensuring it is fully buttoned.

    • Don chemical safety goggles.

    • Finally, put on the appropriate chemical-resistant gloves, ensuring they overlap the cuffs of the lab coat.

  • Chemical Handling (Inside Fume Hood):

    • Weighing Solids: Perform all weighing of the solid powder on a tared weigh boat or paper inside the fume hood to contain any dust. Minimize the creation of dust by handling the material gently.[1]

    • Preparing Solutions: Add the solid slowly to the solvent. If heating is required, ensure the apparatus is secure and monitored.

    • Keep the container of (3,5-Dichloro-2-fluorophenyl)boronic acid tightly closed when not in use.[1]

  • Post-Handling and Decontamination:

    • Thoroughly decontaminate the work surface with an appropriate solvent and wipe.

    • Dispose of all contaminated wipes and disposable items in the designated hazardous waste container.

    • Doffing PPE: Remove PPE in the correct order to prevent cross-contamination:

      • Remove gloves using a proper technique (without touching the outer surface).[10]

      • Remove the lab coat.

      • Remove eye protection.

    • Wash hands thoroughly with soap and water after removing all PPE.[3][5][10]

Emergency Response and First Aid

In the event of an exposure, immediate and correct action is critical.

Exposure RouteFirst Aid ProcedureSource(s)
Inhalation Remove the individual to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1][3][12]
Skin Contact Immediately flush the affected skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation persists.[1][3][12]
Eye Contact Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][3][9][12]
Ingestion Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth with water and have them drink 2-4 cupfuls of water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1][4]

Operational and Disposal Plan

All waste generated from the use of (3,5-Dichloro-2-fluorophenyl)boronic acid must be treated as hazardous chemical waste.

Waste Disposal Protocol
  • Segregation:

    • Solid Waste: Collect unused or contaminated (3,5-Dichloro-2-fluorophenyl)boronic acid, contaminated weigh papers, and wipes in a clearly labeled, sealed container for solid hazardous waste.[13]

    • Liquid Waste: Collect all solutions containing the compound in a compatible, sealed, and clearly labeled hazardous waste container.

    • Contaminated PPE: Dispose of used gloves and other contaminated disposable PPE in the solid hazardous waste stream.

  • Labeling and Storage:

    • Label all waste containers with "Hazardous Waste" and the full chemical name: "(3,5-Dichloro-2-fluorophenyl)boronic acid".

    • Store waste containers in a designated satellite accumulation area.

  • Final Disposal:

    • Never dispose of this chemical down the drain.[13][14]

    • Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) department.[13] Always consult your local EHS office for specific institutional guidelines.

Visualization: PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE based on the handling task.

PPE_Workflow Start Start Task Assessment AssessState Assess Physical State of Boronic Acid Start->AssessState SolidOps Solid Handling (Weighing, Transfer) AssessState->SolidOps Solid SolutionOps Solution Handling AssessState->SolutionOps Solution BasePPE Minimum PPE: - Nitrile Gloves - Lab Coat - Closed-toe Shoes SolidOps->BasePPE Goggles Required: Chemical Goggles SolidOps->Goggles FumeHood Required: Chemical Fume Hood SolidOps->FumeHood AssessVolume Assess Volume & Splash Risk SolutionOps->AssessVolume SmallVolume Small Volume / Low Risk (<50 mL) AssessVolume->SmallVolume Low LargeVolume Large Volume / High Risk (>50 mL or Splash Potential) AssessVolume->LargeVolume High SmallVolume->BasePPE SmallVolume->Goggles LargeVolume->BasePPE LargeVolume->Goggles FaceShield Add: Full Face Shield LargeVolume->FaceShield Apron Add: Chemical Apron LargeVolume->Apron

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
(3,5-Dichloro-2-fluorophenyl)boronic acid
Reactant of Route 2
Reactant of Route 2
(3,5-Dichloro-2-fluorophenyl)boronic acid
© Copyright 2026 BenchChem. All Rights Reserved.